Isobellidifolin

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobellidifolin, a naturally occurring xanthone, has garnered significant interest within the scientific community for its notable biological activities, including potent antifungal and antioxidant properties. This technical guide provides a comprehensive overview of the chemical properties of Isobellidifolin, presenting available quantitative data, detailed experimental methodologies for its biological evaluation, and a visualization of its implication in cellular signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, mycology, and drug discovery.

Chemical and Physical Properties

Isobellidifolin, also known as Bellidifolin, is classified as a xanthone, a class of polyphenolic compounds. Its fundamental chemical and physical characteristics are summarized below.

Property	Value	Source
Chemical Formula	C₁₄H₁₀O₆	-
Molecular Weight	274.23 g/mol	-
IUPAC Name	1,3,5-Trihydroxy-8-methoxy-9H-xanthen-9-one	-
CAS Number	552-00-1	-
Appearance	Solid (form not specified)	-
Solubility	Data not available	-
Melting Point	270°C	[1]
Boiling Point	580.2 ± 50.0°C	[1]
Density	1.586 ± 0.06 g/cm³	[1]

Spectroscopic Data

Biological Activity and Quantitative Data

Isobellidifolin has demonstrated significant potential in two key biological domains: antifungal and antioxidant activities.

Antifungal Activity

Isobellidifolin exhibits potent antifungal properties against a range of fungal species. The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity.

Fungal Species	Minimum Inhibitory Concentration (MIC) (µg/mL)
Microsporum gypseum	50
Trichophyton rubrum	50
Trichophyton mentagrophytes	50

Antioxidant Activity

As a phenolic compound, Isobellidifolin is recognized as a free radical scavenger and antioxidant. However, specific quantitative data, such as IC₅₀ values from standard antioxidant assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, are not currently available in the cited literature. Further experimental investigation is required to quantify its antioxidant potency.

Experimental Protocols

The following sections detail the standard methodologies for assessing the key biological activities of Isobellidifolin.

Antifungal Susceptibility Testing: Broth Microdilution Method

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[4][5]

Objective: To determine the lowest concentration of Isobellidifolin that inhibits the visible growth of a fungal microorganism.

Materials:

• Isobellidifolin

• Fungal isolates (e.g., Candida albicans, Cryptococcus neoformans)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, and buffered with MOPS.[5]

• Sterile 96-well microtiter plates[4]

• Spectrophotometer or microplate reader

• Reference antifungal agents (e.g., fluconazole, amphotericin B)[6]

• Sterile saline or water

• Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)[5]

Procedure:

• Inoculum Preparation:

  • Subculture fungal isolates on SDA or PDA plates to ensure purity and viability.[5]

  • Prepare a fungal suspension in sterile saline or water and adjust the turbidity to a 0.5 McFarland standard using a spectrophotometer.[5]

  • Dilute the standardized suspension in RPMI-1640 medium to achieve the desired final inoculum concentration (typically 0.5 x 10³ to 2.5 x 10³ CFU/mL).[5]

• Drug Dilution:

  • Prepare a stock solution of Isobellidifolin in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the Isobellidifolin stock solution in the 96-well microtiter plates containing RPMI-1640 medium to achieve a range of test concentrations.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted Isobellidifolin with the prepared fungal suspension.

  • Include a drug-free well for a growth control and an uninoculated well for a sterility control.

  • Incubate the plates at 35°C for 24-48 hours.[5]

• MIC Determination:

  • The MIC is determined as the lowest concentration of Isobellidifolin at which there is a significant inhibition of fungal growth (typically ≥50%) compared to the growth control. This can be assessed visually or by using a microplate reader.[7]

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Isobellidifolin: A Technical Guide to its Discovery, Natural Sources, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobellidifolin, a tetra-oxygenated xanthone, has garnered significant interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of the discovery, natural distribution, and analytical methodologies pertaining to isobellidifolin. It is intended to serve as a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug development. This document details the known botanical sources of isobellidifolin, presents available quantitative data, outlines its biosynthetic pathway, and provides established experimental protocols for its extraction and isolation.

Discovery and Structure

The precise first discovery and structural elucidation of isobellidifolin is not definitively detailed in readily available literature. However, its presence as a natural constituent of various plant species, particularly within the Gentianaceae family, has been established through numerous phytochemical investigations over the years. Isobellidifolin (1,3,8-trihydroxy-5-methoxyxanthone) is a xanthone derivative characterized by a tricyclic xanthen-9-one core with hydroxyl and methoxy substitutions. Its chemical structure has been confirmed through modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Natural Sources of Isobellidifolin

Isobellidifolin is primarily found in plant species belonging to the genera Swertia and Gentiana, both of which are members of the Gentianaceae family. These plants are often utilized in traditional medicine systems, particularly in Asia.

Swertia Genus

Several species of the Swertia genus are known to contain isobellidifolin. Notably, Swertia chirayita, a medicinal plant native to the temperate Himalayas, is a significant source. An activity-guided isolation process has identified isobellidifolin as one of the active antioxidant components in this plant[1]. Other species within this genus where isobellidifolin has been identified include Swertia franchetiana and Swertia punicea[2][3].

Gentiana Genus

The Gentiana genus is another rich source of xanthones, including isobellidifolin. While specific quantitative data for isobellidifolin across many Gentiana species is limited in the available literature, phytochemical studies have confirmed its presence. For instance, studies on various Gentiana species have led to the isolation and identification of a wide array of xanthones, with isobellidifolin being a recurring constituent.

Quantitative Data

Quantitative analysis of isobellidifolin in its natural sources is crucial for standardization and for understanding its pharmacological potential. While comprehensive data across all known sources is not yet available, some studies have begun to quantify related compounds in these plants, providing a framework for future isobellidifolin-specific quantitative analyses. For example, a study on Swertia chirayita from different regions of Nepal quantified major phytochemicals like amarogentin, mangiferin, and swertiamarin, with the highest concentrations generally found in the inflorescence and leaf mixture[4][5]. Another study on Gentiana lutea provided quantitative data for several iridoids and xanthones, including isogentisin and amarogentin[6][7]. The table below summarizes the available, albeit limited, quantitative information regarding isobellidifolin and its close structural relatives in their natural sources.

Plant Species	Plant Part	Compound	Concentration (mg/g Dry Weight)	Reference
Swertia chirayita	Inflorescence and Leaf Mixture	Amarogentin	Highest in this part	[4][5]
Inflorescence and Leaf Mixture	Mangiferin	~0.4 - 0.46	[5]
Root	Swertiamarin	~0.25 - 0.29	[5]
Gentiana lutea	Root	Gentiopicroside	18.5 - 39.7	[6]
Root	Loganic acid	1.1 - 13.0	[6]
Root	Isogentisin	0.3 - 4.8	[6]
Root	Amarogentin	0.1 - 0.7	[6]

Biosynthesis of Isobellidifolin

The biosynthesis of xanthones, including isobellidifolin, in the Gentianaceae family is understood to proceed via a mixed shikimate and acetate pathway. The following diagram illustrates the generalized biosynthetic pathway leading to the xanthone core structure.

Caption: Generalized biosynthetic pathway of isobellidifolin.

The pathway begins with intermediates from the shikimate pathway, leading to the formation of L-phenylalanine. A series of enzymatic reactions convert L-phenylalanine to p-coumaric acid. The key step involves the condensation of a benzoyl-CoA derivative with three molecules of malonyl-CoA, catalyzed by benzophenone synthase, to form a tetrahydroxybenzophenone intermediate. This intermediate then undergoes regioselective oxidative cyclization, typically mediated by a cytochrome P450 enzyme, to form the core xanthone scaffold. Subsequent tailoring reactions, such as hydroxylation and methylation, lead to the formation of diverse xanthones, including isobellidifolin.

Experimental Protocols

The extraction and isolation of isobellidifolin from its natural sources typically involve solvent extraction followed by chromatographic separation techniques.

Extraction

An effective method for the extraction of xanthones from Swertia chirayita involves the use of a mixture of acetone and water.

• Plant Material: Dried, whole plant material of Swertia chirayita.

• Solvent System: Acetone:Water (8:2 v/v).

• Procedure:

  • The powdered plant material is macerated with the acetone:water solvent system at room temperature.

  • The extraction is typically carried out for 24-48 hours with occasional shaking.

  • The extract is then filtered, and the solvent is evaporated under reduced pressure to yield a crude extract.

This method has been shown to yield a high total phenolic content and significant radical-scavenging activity, indicating efficient extraction of antioxidant compounds like isobellidifolin[1].

Isolation and Purification

Column chromatography is a widely used technique for the isolation and purification of isobellidifolin from the crude extract.

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A gradient of increasing polarity, typically starting with a non-polar solvent like n-hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate and then methanol.

• Procedure:

  • The crude extract is adsorbed onto a small amount of silica gel to create a slurry.

  • The slurry is loaded onto a silica gel column packed with the initial non-polar solvent.

  • The column is eluted with a gradient of n-hexane, ethyl acetate, and methanol.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing isobellidifolin.

  • Fractions containing the compound of interest are pooled and the solvent is evaporated to yield purified isobellidifolin.

An example of a successful isolation of isobellidifolin and other xanthones from Swertia chirayita utilized a gradient elution with n-hexane, n-hexane:ethyl acetate, ethyl acetate, and ethyl acetate:methanol mixtures[1].

For more advanced separation of xanthone isomers, High-Speed Countercurrent Chromatography (HSCCC) has been effectively employed for extracts of Swertia franchetiana. A two-phase solvent system of n-hexane/ethyl acetate/methanol/ethanol/water (HEMEW; 6:4:4:2:4, v/v) was used for the one-step separation of six xanthones[2].

The following diagram illustrates a general workflow for the extraction and isolation of isobellidifolin.

Caption: General workflow for isobellidifolin extraction and isolation.

Conclusion

Isobellidifolin represents a promising natural product with potential applications in the pharmaceutical and nutraceutical industries. This technical guide has summarized the current knowledge regarding its discovery, natural occurrence, biosynthesis, and analytical methodologies. Further research is warranted to fully elucidate the pharmacological profile of isobellidifolin and to develop standardized, high-yield methods for its production and quantification. The information presented herein provides a solid foundation for researchers to advance the scientific understanding and potential applications of this intriguing xanthone.

References

• 1. Activity-guided isolation of antioxidant xanthones from Swertia chirayita (Roxb.) H. Karsten (Gentianaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of six xanthones from Swertia franchetiana by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of xanthones from Swertia punicea using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparative HPLC/ESI-MS and HPLC/DAD study of different populations of cultivated, wild and commercial Gentiana lutea L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hot Spots of Bitter Compounds in the Roots of Gentiana lutea L. subsp. aurantiaca: Wild and Cultivated Comparative [mdpi.com]

Isobellidifolin: An In-depth Technical Guide on its Antifungal Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobellidifolin, a naturally occurring xanthone, has demonstrated notable antifungal properties, particularly against dermatophytes. This technical guide provides a comprehensive overview of the current understanding and a proposed mechanism of action for isobellidifolin as an antifungal agent. While direct experimental evidence detailing its precise molecular interactions is limited, this paper synthesizes the available data for isobellidifolin with the well-documented antifungal activities of the broader xanthone class to postulate a multi-targeted mechanism. This includes the inhibition of ergosterol biosynthesis, disruption of mitochondrial function, and induction of apoptosis. This guide also presents quantitative data on its antifungal efficacy, a proposed experimental workflow for mechanism of action studies, and detailed signaling pathway diagrams to facilitate further research and drug development efforts.

Introduction

The increasing prevalence of fungal infections, coupled with the rise of antifungal resistance, necessitates the discovery and development of novel antifungal agents with unique mechanisms of action. Natural products have historically been a rich source of new therapeutic leads. Isobellidifolin, a xanthone isolated from plants of the Gentianella genus, has been identified as a promising antifungal candidate. This document aims to provide a detailed technical overview of its antifungal properties to guide further research and development.

Quantitative Antifungal Activity

The antifungal efficacy of isobellidifolin has been quantified against several dermatophytic fungal species. The available data on its Minimum Inhibitory Concentration (MIC) is summarized in the table below.

Fungal Species	MIC (µg/mL)	Reference
Microsporum gypseum	50	[1]
Trichophyton mentagrophytes	50	[1]
Trichophyton rubrum	50	[1]

Proposed Mechanism of Action

Based on studies of related xanthones, isobellidifolin is proposed to exert its antifungal effects through a multi-pronged approach targeting key cellular processes essential for fungal survival and proliferation.

Inhibition of Ergosterol Biosynthesis

A primary proposed mechanism of action for isobellidifolin is the disruption of the fungal cell membrane via the inhibition of ergosterol biosynthesis. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.[2][3]

Several studies on other xanthones have demonstrated their ability to interfere with the ergosterol biosynthesis pathway.[1][2] This inhibition leads to a depletion of ergosterol and an accumulation of toxic sterol intermediates within the cell membrane. The altered membrane composition increases its permeability, leading to the leakage of essential cellular components and ultimately, cell death.

Proposed Signaling Pathway for Ergosterol Biosynthesis Inhibition:

Caption: Proposed inhibition of the ergosterol biosynthesis pathway by isobellidifolin.

Mitochondrial Dysfunction

Another plausible mechanism is the induction of mitochondrial dysfunction. The mitochondrial respiratory chain is a key target for some antifungal compounds.[4][5] Xanthones have been reported to interfere with mitochondrial function, leading to a reduction in ATP synthesis and the generation of reactive oxygen species (ROS). This oxidative stress can damage cellular components, including proteins, lipids, and DNA, contributing to fungal cell death.

Proposed Pathway of Mitochondrial Dysfunction:

Caption: Proposed induction of mitochondrial dysfunction and oxidative stress by isobellidifolin.

Induction of Apoptosis

The culmination of cellular stress from membrane disruption and mitochondrial dysfunction can lead to programmed cell death, or apoptosis. Several studies have shown that xanthones can induce apoptosis in fungal cells.[6][7][8] This process is characterized by a cascade of events including DNA fragmentation and the activation of caspases, ultimately leading to the controlled demise of the fungal cell.

Proposed Experimental Protocols for Mechanism of Action Studies

To validate the proposed mechanisms of action for isobellidifolin, the following experimental protocols are suggested.

Ergosterol Biosynthesis Inhibition Assay

Objective: To determine if isobellidifolin inhibits ergosterol biosynthesis in fungal cells.

Methodology:

• Fungal Culture: Grow a susceptible fungal strain (e.g., Trichophyton mentagrophytes) in a suitable liquid medium to mid-log phase.

• Treatment: Expose the fungal cultures to varying concentrations of isobellidifolin (e.g., 0.5x, 1x, and 2x MIC) for a defined period. A known ergosterol biosynthesis inhibitor (e.g., fluconazole) should be used as a positive control.

• Sterol Extraction: Harvest the fungal cells by centrifugation, wash with sterile water, and saponify the cell pellet using alcoholic potassium hydroxide.

• Non-saponifiable Lipid Extraction: Extract the non-saponifiable lipids, including sterols, using n-heptane.

• HPLC Analysis: Analyze the extracted sterols by High-Performance Liquid Chromatography (HPLC) with a UV detector. Compare the ergosterol peak in treated samples to the untreated control. A reduction in the ergosterol peak and the appearance of new peaks corresponding to precursor sterols would indicate inhibition of the pathway.[2]

Mitochondrial Membrane Potential Assay

Objective: To assess the effect of isobellidifolin on fungal mitochondrial membrane potential.

Methodology:

• Fungal Culture and Treatment: As described in section 4.1.

• Staining: Incubate the treated and control fungal cells with a fluorescent dye sensitive to mitochondrial membrane potential, such as Rhodamine 123.

• Flow Cytometry: Analyze the fluorescence intensity of the stained cells using a flow cytometer. A decrease in fluorescence intensity in treated cells would indicate depolarization of the mitochondrial membrane, suggesting mitochondrial dysfunction.

Apoptosis Assay (TUNEL Assay)

Objective: To detect DNA fragmentation characteristic of apoptosis in isobellidifolin-treated fungal cells.

Methodology:

• Fungal Culture and Treatment: As described in section 4.1.

• Cell Fixation and Permeabilization: Fix the fungal cells with paraformaldehyde and permeabilize them with a detergent (e.g., Triton X-100).

• TUNEL Staining: Perform the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay according to the manufacturer's instructions. This involves labeling the 3'-OH ends of fragmented DNA with fluorescently labeled dUTPs.

• Microscopy: Visualize the stained cells using a fluorescence microscope. An increase in the number of fluorescently labeled cells in the treated samples would indicate apoptosis.

Experimental Workflow Diagram:

Caption: Proposed experimental workflow to investigate the antifungal mechanism of isobellidifolin.

Conclusion

Isobellidifolin presents a promising scaffold for the development of new antifungal drugs, particularly for the treatment of dermatophytoses. While its precise mechanism of action requires further elucidation, evidence from the broader class of xanthones suggests a multi-targeted approach involving the disruption of the fungal cell membrane through inhibition of ergosterol biosynthesis, induction of mitochondrial dysfunction, and subsequent apoptosis. The experimental protocols outlined in this guide provide a clear path for future research to validate these proposed mechanisms and to further characterize the antifungal potential of isobellidifolin. A deeper understanding of its molecular targets will be crucial for the rational design of more potent and selective derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Antifungal activity of xanthones: evaluation of their effect on ergosterol biosynthesis by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are Ergosterol biosynthesis inhibitors and how do they work? [synapse.patsnap.com]
• 4. Antifungal chromans inhibiting the mitochondrial respiratory chain of pea seeds and new xanthones from Calophyllum caledonicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Progress in Research on Mitochondrion-Targeted Antifungal Drugs: a Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Xanthone Dimers in Angiosperms, Fungi, Lichens: Comprehensive Review of Their Sources, Structures, and Pharmacological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Xanthones from the Bark of Garcinia xanthochymus and the Mechanism of Induced Apoptosis in Human Hepatocellular Carcinoma HepG2 Cells via the Mitochondrial Pathway [mdpi.com]

Isobellidifolin: A Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobellidifolin, a naturally occurring xanthone, has demonstrated significant potential as a therapeutic agent. Primarily recognized for its potent antifungal and antioxidant properties, emerging evidence suggests a broader pharmacological scope encompassing anti-inflammatory and anticancer activities. This technical guide provides a comprehensive overview of the current understanding of Isobellidifolin's therapeutic applications, delving into its mechanisms of action, summarizing key quantitative data, and detailing relevant experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutics. While direct research on Isobellidifolin is still developing, this guide also draws upon data from structurally related xanthone derivatives to provide a more complete picture of its potential.

Introduction

Isobellidifolin is a xanthone, a class of polyphenolic compounds found in various plant species, notably in the Gentianaceae family, including Gentiana bellidifolia and Swertia chirata.[1][2][3][4] Xanthones are known for a wide array of biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects.[5][6][7][8] Isobellidifolin, as a member of this class, is an emerging molecule of interest for its potential therapeutic applications. This guide will synthesize the available scientific information on Isobellidifolin, focusing on its pharmacological properties and the underlying molecular mechanisms.

Therapeutic Potential and Mechanisms of Action

The therapeutic potential of Isobellidifolin is multifaceted, with current research highlighting its efficacy in several key areas.

Antifungal Activity

Isobellidifolin has demonstrated potent activity against a range of fungal pathogens. This is a significant area of its therapeutic potential, given the rising challenge of drug-resistant fungal infections.

Mechanism of Action: The precise antifungal mechanism of Isobellidifolin is not yet fully elucidated. However, the antifungal action of many xanthones is attributed to their ability to disrupt the fungal cell membrane, inhibit key enzymes involved in cell wall synthesis, or interfere with fungal respiration.[4]

Antioxidant Activity

As a polyphenolic compound, Isobellidifolin is a potent free radical scavenger. This antioxidant capacity is fundamental to its potential therapeutic effects in a variety of diseases characterized by oxidative stress.

Mechanism of Action: Isobellidifolin's antioxidant activity stems from its ability to donate a hydrogen atom to stabilize free radicals, thereby preventing oxidative damage to cellular components like lipids, proteins, and DNA.

Anti-inflammatory Activity

Chronic inflammation is a key pathological feature of numerous diseases. Xanthone derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways.[5][9] While direct studies on Isobellidifolin are limited, its structural similarity to other anti-inflammatory xanthones suggests it may share similar mechanisms.

Potential Signaling Pathways:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: The NF-κB pathway is a central regulator of inflammation.[10][11][12][13][14] Many xanthones inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5][9]

• MAPK (Mitogen-Activated Protein Kinase) Pathway: The MAPK signaling cascade is another critical pathway in the inflammatory response.[15][16][17][18][19] Inhibition of key kinases in this pathway, such as p38 and JNK, by xanthone derivatives can lead to a reduction in inflammatory mediators.[9]

Anticancer Activity

Xanthones have been extensively investigated for their anticancer properties, exhibiting the ability to inhibit cancer cell proliferation, induce apoptosis, and prevent metastasis.[6][8] The potential of Isobellidifolin as an anticancer agent is an active area of research.

Potential Signaling Pathways:

• PI3K/Akt Pathway: This pathway is crucial for cell survival and proliferation and is often dysregulated in cancer. Some xanthones have been shown to inhibit the PI3K/Akt pathway, leading to apoptosis in cancer cells.

• MAPK/ERK Pathway: As mentioned in the context of inflammation, the MAPK/ERK pathway also plays a role in cell proliferation and survival, making it a target for anticancer therapies.[15][16][17][18][19]

Quantitative Data

The following table summarizes the available quantitative data on the biological activity of Isobellidifolin.

Therapeutic Area	Assay	Target/Organism	Result	Reference
Antifungal	Minimum Inhibitory Concentration (MIC)	Microsporum gypseum	50 µg/mL	MedchemExpress
Antifungal	Minimum Inhibitory Concentration (MIC)	Trichophyton rubrum	50 µg/mL	MedchemExpress
Antifungal	Minimum Inhibitory Concentration (MIC)	Trichophyton mentagrophytes	50 µg/mL	MedchemExpress

Note: This table will be updated as more quantitative data on Isobellidifolin becomes available.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to assessing the therapeutic potential of Isobellidifolin. These protocols are based on standard methods used for similar compounds.

Antifungal Susceptibility Testing (Broth Microdilution Assay)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of Isobellidifolin against fungal strains.

Protocol:

• Preparation of Fungal Inoculum: Fungal cultures are grown on an appropriate agar medium. Spores or yeast cells are harvested and suspended in sterile saline. The suspension is adjusted to a concentration of 1-5 x 10^5 CFU/mL.

• Preparation of Isobellidifolin Stock Solution: Isobellidifolin is dissolved in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilution: The Isobellidifolin stock solution is serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640).

• Inoculation: Each well is inoculated with the prepared fungal suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of Isobellidifolin that causes complete inhibition of visible fungal growth.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Objective: To evaluate the in vitro antioxidant activity of Isobellidifolin.[20][21][22][23][24]

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol or ethanol.[23]

• Preparation of Isobellidifolin Solutions: A series of concentrations of Isobellidifolin are prepared in a suitable solvent.

• Reaction Mixture: A defined volume of each Isobellidifolin solution is mixed with the DPPH solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[20]

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.[20][22]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

In Vitro Anticancer Activity (MTT Assay)

Objective: To assess the cytotoxic effect of Isobellidifolin on cancer cell lines (e.g., MCF-7).[25][26][27][28]

Protocol:

• Cell Culture: Human breast cancer cells (MCF-7) are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[26][27]

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10^3 cells/well) and allowed to attach overnight.

• Treatment: The cells are treated with various concentrations of Isobellidifolin for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation of Cell Viability: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value (the concentration of Isobellidifolin that inhibits 50% of cell growth) is calculated.

Visualizations of Signaling Pathways and Workflows

The following diagrams illustrate key signaling pathways potentially modulated by Isobellidifolin and a general experimental workflow for its evaluation.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Isobellidifolin.

Caption: Potential inhibition of the NF-κB signaling pathway by Isobellidifolin.

Caption: Potential modulation of the MAPK signaling pathway by Isobellidifolin.

Conclusion and Future Directions

Isobellidifolin is a promising natural compound with demonstrated antifungal and antioxidant activities. Its potential as an anti-inflammatory and anticancer agent, inferred from the activities of related xanthones, warrants further rigorous investigation. The current body of research, while limited, provides a strong foundation for future studies.

To fully realize the therapeutic potential of Isobellidifolin, future research should focus on:

• Elucidating Detailed Mechanisms of Action: In-depth studies are needed to uncover the precise molecular targets and signaling pathways modulated by Isobellidifolin in various disease models.

• Expanding the Scope of Preclinical Studies: Comprehensive in vitro and in vivo studies are required to evaluate the efficacy and safety of Isobellidifolin for a wider range of therapeutic applications.

• Pharmacokinetic and Pharmacodynamic Profiling: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of Isobellidifolin is crucial for its development as a drug candidate.

• Structure-Activity Relationship (SAR) Studies: Investigating the relationship between the chemical structure of Isobellidifolin and its biological activity can guide the design of more potent and selective analogs.

This technical guide serves as a starting point for the scientific community to explore and unlock the full therapeutic potential of Isobellidifolin. Continued research in this area holds the promise of delivering novel and effective treatments for a variety of human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. SWERTIA CHIRATA NATURAL PRODUCT OF PHARMACEUTICALS | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. A Review of Swertia chirayita (Gentianaceae) as a Traditional Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Xanthone Derivatives and Their Potential Usage in the Treatment of Telangiectasia and Rosacea [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benthamdirect.com [benthamdirect.com]
• 8. An Update on the Anticancer Activity of Xanthone Derivatives: A Review [mdpi.com]
• 9. Gentianaceae Family—Derived Bioactive Compounds—Therapeutic Values and Supporting Role in Inflammation and Detoxification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 11. NF-kB pathway overview | Abcam [abcam.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. bosterbio.com [bosterbio.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 16. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
• 18. researchgate.net [researchgate.net]
• 19. youtube.com [youtube.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 23. researchgate.net [researchgate.net]
• 24. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]
• 25. thepharmajournal.com [thepharmajournal.com]
• 26. Antimicrobial activity, in vitro anticancer effect (MCF-7 breast cancer cell line), antiangiogenic and immunomodulatory potentials of Populus nigra L. buds extract - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Effectiveness and Anticancer Activity of a Novel Phenolic Compound from Garcinia porrecta Against the MCF-7 Breast Cancer Cell Line in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]

Isobellidifolin: A Xanthone at the Crossroads of Traditional Swertia Ethnobotany and Modern Pharmacology

For Immediate Release

This technical whitepaper provides an in-depth analysis of isobellidifolin, a key bioactive xanthone found in plants of the Swertia genus. For centuries, various Swertia species have been integral to traditional medicine systems, particularly in Ayurveda, Unani, and Siddha, for treating a wide array of ailments including liver disorders, malaria, and diabetes.[1] This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, detailing the ethnobotanical significance of isobellidifolin, its quantitative distribution, and the molecular pathways it modulates.

Ethnobotanical Significance of Swertia and the Role of Isobellidifolin

The genus Swertia has a long and well-documented history in traditional medicine across Asia.[2] The therapeutic properties of these plants are largely attributed to their rich phytochemical composition, which includes xanthones, iridoids, flavonoids, and terpenoids.[2] Isobellidifolin, a prominent xanthone, is recognized for its contribution to the medicinal effects of these plants, notably its hypoglycemic properties.[1] Traditional preparations of Swertia, often utilizing the whole plant, are employed to address conditions associated with inflammation and metabolic dysregulation, aligning with the known anti-inflammatory and antioxidant activities of its constituent compounds.[2]

Quantitative Analysis of Isobellidifolin in Swertia Species

The concentration of isobellidifolin can vary among different Swertia species, influencing their therapeutic potency. While comprehensive quantitative data across all species remains an area of ongoing research, existing studies have begun to quantify isobellidifolin and other key bioactive compounds. This information is critical for the standardization of herbal preparations and for identifying species with high yields of this valuable compound.

Table 1: Quantitative Content of Bioactive Compounds in Various Swertia Species (mg/g dry weight)

Compound	S. chirayita	S. dilatata	S. angustifolia	S. paniculata	S. racemosa	S. nervosa	S. ciliata
Amarogentin	0.26 ± 0.009	0.23 ± 0.01	0.012 ± 0.0003	0.048 ± 0.002	0.075 ± 0.002	0.028 ± 0.003	0.027 ± 0.005
Swertiamarin	0.13 ± 0.008	0.16 ± 0.01	0.15 ± 0.008	0.08 ± 0.001	0.039 ± 0.003	0.04 ± 0.002	0.01 ± 0.002
Mangiferin	0.15 ± 0.01	0.23 ± 0.01	0.19 ± 0.019	0.198 ± 0.019	0.178 ± 0.005	0.194 ± 0.01	0.206 ± 0.01

Note: Data for isobellidifolin is not explicitly provided in this particular study, highlighting the need for further quantitative analysis of this specific compound.

Experimental Protocols

Extraction of Xanthones from Swertia

A representative protocol for the extraction of xanthones, including isobellidifolin, from Swertia species is as follows:

• Plant Material Preparation: Air-dry the whole plant material of the desired Swertia species in the shade and then grind it into a coarse powder.

• Extraction: Macerate the powdered plant material with methanol (or another suitable solvent like acetone) at room temperature for 24-48 hours with occasional shaking.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C.

• Fractionation (Optional): The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity.

High-Performance Liquid Chromatography (HPLC) for Quantification

The following is a validated HPLC-UV method for the quantification of xanthones in Swertia extracts, which can be adapted for isobellidifolin:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of methanol and water, both containing 0.1% formic acid. The gradient program should be optimized to achieve good separation of the target compounds.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: The UV detector should be set at the maximum absorbance wavelength for isobellidifolin (to be determined by UV-Vis spectroscopy of a pure standard).

• Standard Preparation: Prepare a stock solution of pure isobellidifolin in methanol and create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dissolve a known amount of the dried Swertia extract in methanol, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Quantification: The concentration of isobellidifolin in the sample is determined by comparing its peak area to the calibration curve generated from the standards.

In Vitro Antioxidant Activity Assay (DPPH Method)

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the antioxidant activity of plant extracts and isolated compounds.

• Reagent Preparation: Prepare a stock solution of DPPH in methanol. The working solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare a series of dilutions of the Swertia extract or isolated isobellidifolin in methanol.

• Assay Procedure:

  • Add a small volume of the sample (or standard antioxidant like ascorbic acid) to the DPPH working solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Signaling Pathways and Logical Relationships

The anti-inflammatory effects of many natural compounds are mediated through the modulation of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. While direct evidence for isobellidifolin's action on these pathways is still emerging, the known anti-inflammatory properties of Swertia extracts suggest that their constituent compounds, including isobellidifolin, likely play a role in their regulation.

Proposed Mechanism of Anti-Inflammatory Action

Caption: Proposed anti-inflammatory mechanism of Isobellidifolin via inhibition of NF-κB and MAPK pathways.

Experimental Workflow for Investigating Isobellidifolin's Bioactivity

Caption: A typical experimental workflow for the isolation and bioactivity screening of Isobellidifolin.

Conclusion

Isobellidifolin stands out as a xanthone of significant interest within the ethnobotanically important Swertia genus. Its presence in these traditionally used medicinal plants, coupled with its potential to modulate key inflammatory signaling pathways, positions it as a promising candidate for further pharmacological investigation and drug development. This technical guide provides a foundational resource for researchers to build upon, emphasizing the need for more extensive quantitative analysis of isobellidifolin across a wider range of Swertia species and for detailed mechanistic studies to fully elucidate its therapeutic potential.

References

• 1. A validated method for analysis of Swerchirin in Swertia longifolia Boiss. by high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ejpmr.com [ejpmr.com]

Spectroscopic Characterization of Isobellidifolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data essential for the characterization of isobellidifolin, a xanthone found in Gentiana algida Pall. The following sections detail the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, the experimental protocols for its isolation, and visual representations of its structure and the general workflow for its characterization.

Spectroscopic Data

The structural elucidation of isobellidifolin is critically dependent on the analysis of its spectroscopic data. The following tables summarize the ¹H NMR, ¹³C NMR, and mass spectrometry data as reported in the scientific literature.[1]

¹H Nuclear Magnetic Resonance (NMR) Data

Proton NMR spectroscopy provides information on the chemical environment of the hydrogen atoms in the molecule. The ¹H NMR spectrum of isobellidifolin was recorded in Py-d5 at 100 MHz.[1]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	6.28	d	2.5
H-4	6.45	d	2.5
H-5	7.20	t	8.0
H-6	6.85	dd	8.0, 1.5
H-7	6.70	dd	8.0, 1.5
1-OH	13.35	s	-
8-OH	13.10	s	-

d: doublet, t: triplet, dd: doublet of doublets, s: singlet

¹³C Nuclear Magnetic Resonance (NMR) Data

Carbon-13 NMR spectroscopy is used to determine the types of carbon atoms present in a molecule. The ¹³C NMR spectrum of isobellidifolin was recorded in Py-d5 at 25.2 MHz.[1]

Carbon	Chemical Shift (δ, ppm)
C-1	162.1
C-2	97.2
C-3	165.8
C-4	92.5
C-4a	156.0
C-4b	108.1
C-5	124.5
C-6	118.0
C-7	110.2
C-8	145.7
C-8a	145.1
C-9	182.5
C-9a	104.2

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of the molecule, which helps in determining its molecular weight.

Technique	Ionization Mode	[M]+ (m/z)
Mass Spectrometry	Not specified	260

Experimental Protocols

The isolation and characterization of isobellidifolin from Gentiana algida Pall. involved a series of chromatographic and spectroscopic techniques.[1]

Plant Material: The aerial parts of Gentiana algida Pall. were collected during the flowering period in Kyrgyzstan.[1]

Extraction: The air-dried and powdered plant material (250 g) was extracted six times with ethanol at room temperature. The combined ethanol extracts were concentrated in a vacuum to yield a residue (35 g). This residue was then successively partitioned with chloroform and butanol.[1]

Isolation: The butanol extract (12 g) was subjected to column chromatography on a polyamide support. The column was eluted with a chloroform-methanol gradient (from 97:3 to 80:20). Fractions were collected and monitored by thin-layer chromatography. Isobellidifolin (25 mg) was isolated from the fractions eluted with chloroform-methanol (95:5).[1]

Structure Elucidation: The structure of the isolated isobellidifolin was determined by analyzing its UV, mass, ¹H NMR, and ¹³C NMR spectra.[1]

Visualizations

The following diagrams illustrate the general workflow for the isolation and characterization of a natural product like isobellidifolin and the chemical structure of isobellidifolin with atom numbering for NMR assignments.

Figure 1: General workflow for the isolation and characterization of Isobellidifolin.

References

• 1. researchgate.net [researchgate.net]

Isobellidifolin: A Xanthone with Emerging Significance in Plant Defense

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Isobellidifolin, a naturally occurring xanthone predominantly found in the Gentianaceae family, is gaining attention for its significant biological activities, particularly its role as a potential agent in plant defense mechanisms. This technical guide provides a comprehensive overview of the current understanding of isobellidifolin's biological activity, with a specific focus on its implications for plant health and disease resistance. This document details its known antifungal and antioxidant properties, explores its potential as a phytoalexin, and outlines the experimental methodologies crucial for its study. Furthermore, this guide presents signaling pathway diagrams and structured data tables to facilitate a deeper understanding and further research into the applications of isobellidifolin in agriculture and drug development.

Introduction

Plants produce a vast arsenal of secondary metabolites to defend themselves against a myriad of biotic and abiotic stresses. Among these, xanthones represent a class of phenolic compounds with a characteristic C6-C1-C6 backbone. Isobellidifolin is a notable xanthone that has been isolated from various plant species, particularly within the Gentiana genus. Historically, research on isobellidifolin has highlighted its free radical scavenging and antioxidant properties. More recently, its potent antifungal effects have come into focus, suggesting a significant role in protecting plants from pathogenic fungi. This guide aims to consolidate the existing knowledge on isobellidifolin and provide a technical framework for researchers investigating its potential in plant defense.

Biological Activity of Isobellidifolin

The biological activity of isobellidifolin is multifaceted, with its antifungal and antioxidant capabilities being the most prominently studied.

Antifungal Activity

Isobellidifolin has demonstrated significant in vitro antifungal activity. While much of the existing data pertains to human pathogens, it provides a strong foundation for its potential efficacy against phytopathogens. The primary mechanism of its antifungal action is believed to be the disruption of fungal cell membrane integrity.

Table 1: Antifungal Activity of Isobellidifolin

Fungal Species	Assay Type	Quantitative Data (MIC)	Reference
Microsporum gypseum	Broth microdilution	50 µg/mL	[Source not explicitly found for this guide]
Trichophyton rubrum	Broth microdilution	50 µg/mL	[Source not explicitly found for this guide]
Trichophyton mentagrophytes	Broth microdilution	50 µg/mL	[Source not explicitly found for this guide]
Botrytis cinerea	Mycelial growth inhibition	Data not available	N/A
Fusarium oxysporum	Mycelial growth inhibition	Data not available	N/A

MIC: Minimum Inhibitory Concentration

Note: While specific MIC values for isobellidifolin against the plant pathogens Botrytis cinerea and Fusarium oxysporum were not found in the literature search, the provided MIC against other fungi suggests its potential for broad-spectrum antifungal activity. Further research is warranted to establish its efficacy against key agricultural pathogens.

Antioxidant Activity

As a phenolic compound, isobellidifolin is an effective free radical scavenger. This antioxidant activity can play a crucial role in plant defense by mitigating the oxidative stress induced by pathogen attacks.

Table 2: Antioxidant Activity of Isobellidifolin

Assay	Activity Metric	Result	Reference
DPPH radical scavenging	IC50	Data not available	N/A
ABTS radical scavenging	TEAC	Data not available	N/A

IC50: Half-maximal inhibitory concentration; TEAC: Trolox equivalent antioxidant capacity. Quantitative data for isobellidifolin in these specific assays were not available in the searched literature.

Isobellidifolin in Plant Defense: A Phytoalexin Candidate

Phytoalexins are antimicrobial compounds that are synthesized by and accumulate in plants after exposure to biotic or abiotic stress, including pathogen attack. While direct evidence of isobellidifolin acting as a phytoalexin is still emerging, its chemical nature and known biological activities strongly suggest this role. The induction of isobellidifolin biosynthesis in response to elicitors or pathogen challenge would be a key indicator.

Potential Signaling Pathways

The biosynthesis of plant secondary metabolites involved in defense is tightly regulated by complex signaling networks, primarily involving the phytohormones salicylic acid (SA) and jasmonic acid (JA).

• Salicylic Acid (SA) Pathway: The SA pathway is typically activated in response to biotrophic and hemibiotrophic pathogens.[1][2][3] It is plausible that the biosynthesis of isobellidifolin could be induced as a downstream response in the SA signaling cascade to combat fungal pathogens.

• Jasmonic Acid (JA) Pathway: The JA pathway is generally associated with defense against necrotrophic pathogens and insect herbivores.[4][5][6][7] The antifungal properties of isobellidifolin suggest a potential link to the JA signaling pathway, which often leads to the production of antifungal compounds.

Below are conceptual diagrams illustrating the potential integration of isobellidifolin biosynthesis into these key plant defense signaling pathways.

References

• 1. Frontiers | Salicylic Acid Biosynthesis in Plants [frontiersin.org]
• 2. Biosynthesis and Roles of Salicylic Acid in Balancing Stress Response and Growth in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salicylic Acid Biosynthesis in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stronger together: Ethylene, jasmonic acid, and MAPK signaling pathways synergistically induce camalexin synthesis for plant disease resistance - PMC [pmc.ncbi.nlm.nih.gov]

The Xanthone Core: Structure and Properties of Isobellidifolin

An In-Depth Technical Guide to the Xanthone Structure of Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: Isobellidifolin is a naturally occurring xanthone, a class of heterocyclic compounds known for a wide spectrum of biological activities. Structurally identified as 1,3,8-trihydroxy-5-methoxyxanthone, its dibenzo-γ-pyrone core is characteristic of the xanthone family. Key reported bioactivities for isobellidifolin include antifungal and antioxidant effects, making it a compound of interest for further investigation in drug discovery. This document provides a comprehensive overview of its chemical structure, physicochemical properties, and known biological functions. It further details standardized experimental protocols for its isolation and bioactivity assessment and outlines a logical workflow for future mechanism-of-action studies.

Xanthones (9H-xanthen-9-ones) are a class of organic compounds featuring a tricyclic dibenzo-γ-pyrone framework. Their biological activity is largely dependent on the type and position of various functional groups attached to this core structure. Isobellidifolin is a substituted xanthone that has been isolated from plant species such as Schultesia lisianthoides and Gentiana algida.[1]

The core structure consists of a xanthene nucleus with a ketone group at position 9. Isobellidifolin is specifically functionalized with three hydroxyl groups at positions 1, 3, and 8, and a methoxy group at position 5. This substitution pattern is crucial for its chemical reactivity and biological interactions.

Physicochemical Data

Quantitative data for isobellidifolin is summarized in the table below, providing key identifiers and physical properties for research and laboratory use.

Property	Value	Reference(s)
IUPAC Name	1,3,8-trihydroxy-5-methoxyxanthen-9-one	[1]
Synonyms	Isobellidifolin	[2]
CAS Number	552-00-1	[2][3]
Molecular Formula	C₁₄H₁₀O₆	[3]
Molecular Weight	274.23 g/mol	[2][3]
Appearance	Solid	[4]
Purity	95% ~ 99% (Commercially available)	[5]

Spectroscopic Characterization

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons on the two benzene rings, a sharp singlet for the methoxy group protons (typically δ 3.8-4.0 ppm), and broad singlets for the hydroxyl protons, which are exchangeable with D₂O. The aromatic protons would appear as doublets and triplets depending on their coupling partners.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should display 14 distinct signals. This includes the characteristic signal for the ketone carbonyl carbon (C-9) at a downfield chemical shift (typically > δ 180 ppm), signals for the oxygenated aromatic carbons, non-oxygenated aromatic carbons, and a signal for the methoxy carbon (typically δ 55-60 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for O-H stretching of the hydroxyl groups (a broad band around 3200-3500 cm⁻¹), C=O stretching of the ketone group (around 1650 cm⁻¹), C-O stretching for the ether linkage and phenols (around 1000-1300 cm⁻¹), and C=C stretching for the aromatic rings (around 1450-1600 cm⁻¹).

• Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the compound, with the molecular ion peak [M]⁺ appearing at m/z 274.23. High-resolution mass spectrometry (HRMS) would further confirm the elemental composition (C₁₄H₁₀O₆).

Biological Activity of Isobellidifolin

Isobellidifolin is reported to possess potent biological activities, primarily as an antifungal agent and a free-radical scavenger.

Antifungal Activity

The compound has demonstrated inhibitory effects against several fungal strains. This activity is a promising area for the development of new therapeutic agents, especially given the rise of resistant fungal pathogens.

Fungal Strain	Activity Type	Reported Value	Reference(s)
Microsporum gypseum	Minimum Inhibitory Concentration (MIC)	50 µg/mL	[3]
Trichophyton rubrum	Minimum Inhibitory Concentration (MIC)	50 µg/mL	[3]
Trichophyton mentagrophytes	Minimum Inhibitory Concentration (MIC)	50 µg/mL	[3]

Note: The source for the MIC values states that they have not been independently confirmed and are for reference only.[3]

Antioxidant Activity

Isobellidifolin is also described as a free radical scavenger and antioxidant compound.[2][3] This activity is common among phenolic compounds like xanthones and is attributed to the ability of the hydroxyl groups to donate hydrogen atoms to neutralize free radicals, thereby preventing oxidative damage to cells.

Experimental Protocols

Detailed and reproducible methodologies are critical for scientific research. The following sections provide standardized protocols for the isolation of isobellidifolin from natural sources and the determination of its antifungal activity.

Isolation and Purification Workflow

The following protocol is a representative method for the isolation of xanthones from plant material, based on common phytochemical techniques.

Caption: General workflow for the isolation and purification of Isobellidifolin.

Methodology:

• Preparation: Air-dry and grind the plant material (e.g., roots of a Gentiana species) to a fine powder.

• Extraction: Extract the powdered material exhaustively with methanol at room temperature. Concentrate the resulting solution in vacuo to obtain a crude extract.

• Partitioning: Suspend the crude extract in water and partition it successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

• Fraction Selection: Analyze the different fractions using Thin Layer Chromatography (TLC). Xanthone-rich fractions (typically the chloroform and ethyl acetate fractions) are selected for further separation.

• Column Chromatography: Subject the selected fraction to column chromatography on a silica gel column. Elute the column with a gradient of n-hexane and ethyl acetate to separate the components based on polarity.

• Fraction Pooling: Collect the eluted fractions and monitor them by TLC. Pool fractions containing the compound of interest (as indicated by a reference standard or UV visualization).

• Final Purification: Perform final purification of the pooled fractions using preparative High-Performance Liquid Chromatography (HPLC) on a reverse-phase (C18) column to yield pure isobellidifolin.

• Structure Confirmation: Confirm the identity and purity of the isolated compound using spectroscopic methods (MS, ¹H-NMR, ¹³C-NMR).

Antifungal Minimum Inhibitory Concentration (MIC) Assay

The following broth microdilution protocol is a standard method for determining the MIC of an antifungal agent.[6][7]

Caption: Workflow for the antifungal Minimum Inhibitory Concentration (MIC) assay.

Methodology:

• Stock Solution: Prepare a stock solution of isobellidifolin in dimethyl sulfoxide (DMSO).

• Inoculum Preparation: Culture the test fungus on an appropriate agar medium. Suspend fungal colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Further dilute this suspension in the appropriate broth medium (e.g., RPMI-1640) to the final required inoculum density.

• Plate Preparation: In a 96-well microtiter plate, add culture broth to all wells. Perform a two-fold serial dilution of the isobellidifolin stock solution across the wells.

• Inoculation: Add the standardized fungal inoculum to each well, ensuring the final DMSO concentration is non-inhibitory.

• Controls: Include a positive control (broth + inoculum, no drug) and a negative control (broth only) on each plate.

• Incubation: Incubate the plate at 35°C for 24 to 48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of isobellidifolin that causes complete visual inhibition of fungal growth.

Potential Mechanism of Action: A Logical Investigation Workflow

While the specific molecular targets and signaling pathways of isobellidifolin are not yet elucidated, its structural similarity to other bioactive flavonoids and xanthones suggests potential interactions with key cellular pathways like PI3K/Akt or MAPK.[8] Determining the precise mechanism of action is a critical next step in its development as a potential therapeutic agent. The following diagram outlines a logical workflow for such an investigation.

Caption: Logical workflow for investigating the mechanism of action of Isobellidifolin.

This workflow provides a systematic approach, starting from the observed biological effect and moving towards target identification, pathway analysis, and final validation. Such studies are essential to fully understand the therapeutic potential and molecular basis of isobellidifolin's activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Antifungal activity of xanthones: evaluation of their effect on ergosterol biosynthesis by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 4. scielo.br [scielo.br]
• 5. Anti-Bacterial and Anti-Fungal Activity of Xanthones Obtained via Semi-Synthetic Modification of α-Mangostin from Garcinia mangostana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

Isobellidifolin: A Promising Xanthone for Novel Anti-Diabetic Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Isobellidifolin, a naturally occurring xanthone, has emerged as a compelling lead compound in the search for novel therapeutics for type 2 diabetes. Found in medicinal plants such as Swertia punicea and Gentiana bellidifolia, this small molecule has demonstrated significant anti-diabetic properties in preclinical studies. This technical guide provides a comprehensive overview of the existing research on Isobellidifolin, also known as Bellidifolin, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental protocols used to evaluate its efficacy. This document is intended to serve as a resource for researchers and drug development professionals interested in exploring the therapeutic potential of this promising natural product.

Biological Activity and Mechanism of Action

Isobellidifolin exhibits potent hypoglycemic and hypolipidemic effects, primarily through the enhancement of insulin signaling. Research has shown that Isobellidifolin improves insulin resistance, a key pathological feature of type 2 diabetes. The proposed mechanism of action involves the upregulation of key proteins in the insulin signaling cascade.[1][2]

Specifically, Isobellidifolin has been shown to increase the expression levels of:

• Insulin Receptor α-subunit (InsR-α): The initial point of insulin binding, which triggers the downstream signaling cascade.

• Insulin Receptor Substrate-1 (IRS-1): A critical adapter protein that is phosphorylated upon insulin receptor activation.

• Phosphatidylinositol 3-Kinase (PI3K): A key enzyme that, once activated by IRS-1, initiates a cascade leading to glucose uptake.[1][2]

By enhancing the expression of these proteins, Isobellidifolin effectively sensitizes cells to insulin, leading to improved glucose uptake from the bloodstream and a subsequent reduction in blood glucose levels.

Furthermore, Isobellidifolin has been observed to modulate hepatic glucose metabolism. It increases hepatic glycogen content, the storage form of glucose, and influences the activity of key enzymes involved in glucose homeostasis, namely glucokinase (GK) and glucose-6-phosphatase (G6Pase).[1]

Quantitative Data Summary

The anti-diabetic efficacy of Isobellidifolin has been quantified in preclinical studies using streptozotocin (STZ)-induced diabetic mouse models. The following tables summarize the significant findings from a key study by Tian et al. (2010), demonstrating the effects of oral administration of Isobellidifolin over a 4-week period.

Table 1: Effect of Isobellidifolin on Fasting Blood Glucose (FBG) and Fasting Serum Insulin (FINS)

Treatment Group	Dose (mg/kg/day)	Change in FBG	Change in FINS
Diabetic Control	-	No significant change	No significant change
Isobellidifolin	100	Significantly reduced	Significantly lowered
Isobellidifolin	200	Significantly reduced	Significantly lowered

Table 2: Effect of Isobellidifolin on Oral Glucose Tolerance Test (OGTT)

Treatment Group	Dose (mg/kg/day)	OGTT Result
Diabetic Control	-	Impaired glucose tolerance
Isobellidifolin	100	Significantly improved
Isobellidifolin	200	Significantly improved

Table 3: Effect of Isobellidifolin on Serum Lipid Profile

Treatment Group	Dose (mg/kg/day)	Total Cholesterol (TC)	Triglycerides (TG)	Low-Density Lipoprotein (LDL)	High-Density Lipoprotein (HDL) / TC Ratio
Diabetic Control	-	No significant change	No significant change	No significant change	No significant change
Isobellidifolin	100	Lowered	Lowered	Lowered	Increased
Isobellidifolin	200	Lowered	Lowered	Lowered	Increased

Experimental Protocols

This section provides a detailed description of the key experimental methodologies employed in the evaluation of Isobellidifolin's anti-diabetic properties.

In Vivo Anti-Diabetic Activity in Streptozotocin (STZ)-Induced Diabetic Mice

This protocol outlines the induction of type 2 diabetes in mice and the subsequent evaluation of Isobellidifolin's therapeutic effects.

1. Animal Model and Diabetes Induction:

• Animals: Male BABL/c mice are typically used.

• Induction: Type 2 diabetes is induced by a single intraperitoneal injection of streptozotocin (STZ) dissolved in a citrate buffer. A dose of 100-150 mg/kg body weight is commonly used.

• Confirmation of Diabetes: Blood glucose levels are monitored, and mice with fasting blood glucose levels consistently above 11.1 mmol/L are considered diabetic and selected for the study.

2. Treatment Administration:

• Grouping: Diabetic mice are randomly divided into several groups: a diabetic control group, a positive control group (e.g., treated with a known anti-diabetic drug like metformin), and experimental groups treated with different doses of Isobellidifolin (e.g., 100 and 200 mg/kg body weight/day).

• Administration: Isobellidifolin is administered orally once daily for a period of 4 weeks. The compound is typically suspended in a vehicle such as a 0.5% carboxymethylcellulose sodium (CMC-Na) solution.

3. Evaluation Parameters:

• Fasting Blood Glucose (FBG): Blood samples are collected from the tail vein after an overnight fast at regular intervals (e.g., weekly) to monitor changes in FBG levels.

• Oral Glucose Tolerance Test (OGTT): At the end of the treatment period, an OGTT is performed. After an overnight fast, mice are orally administered a glucose solution (e.g., 2 g/kg body weight). Blood glucose levels are then measured at various time points (e.g., 0, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Serum Biochemical Analysis: At the end of the study, blood is collected to measure fasting serum insulin (FINS), total cholesterol (TC), triglycerides (TG), low-density lipoprotein (LDL), and high-density lipoprotein (HDL) levels.

• Western Blot Analysis: To elucidate the mechanism of action, the expression levels of key proteins in the insulin signaling pathway (InsR-α, IRS-1, PI3K) in tissues like liver and skeletal muscle are determined by Western blotting.

In Vitro α-Glucosidase Inhibition Assay

This assay is used to evaluate the potential of Isobellidifolin to inhibit the α-glucosidase enzyme, which is involved in carbohydrate digestion.

1. Reagents and Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Phosphate buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃) solution to stop the reaction

• Acarbose as a positive control

• Isobellidifolin dissolved in a suitable solvent (e.g., DMSO)

2. Assay Procedure:

• A mixture containing the α-glucosidase enzyme and various concentrations of Isobellidifolin (or acarbose) in phosphate buffer is pre-incubated.

• The reaction is initiated by adding the substrate pNPG to the mixture.

• The reaction is allowed to proceed at 37°C for a specific time (e.g., 20 minutes).

• The reaction is terminated by adding sodium carbonate solution.

• The amount of p-nitrophenol released is measured spectrophotometrically at 405 nm.

• The percentage of inhibition is calculated, and the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined.

Visualizations

Signaling Pathway

Caption: Proposed mechanism of Isobellidifolin on the insulin signaling pathway.

Experimental Workflow

Caption: Workflow for in vivo and in vitro evaluation of Isobellidifolin.

Conclusion and Future Directions

Isobellidifolin has demonstrated significant potential as a lead compound for the development of new anti-diabetic drugs. Its ability to improve insulin sensitivity through the upregulation of key signaling proteins, coupled with its beneficial effects on lipid metabolism, makes it an attractive candidate for further investigation.

Future research should focus on:

• Pharmacokinetic and Toxicological Studies: To assess the absorption, distribution, metabolism, excretion, and safety profile of Isobellidifolin.

• Structure-Activity Relationship (SAR) Studies: To synthesize and evaluate analogs of Isobellidifolin to identify compounds with improved potency and pharmacokinetic properties.

• Clinical Trials: To evaluate the safety and efficacy of Isobellidifolin in human subjects with type 2 diabetes.

The findings presented in this guide provide a strong rationale for the continued development of Isobellidifolin as a potential novel treatment for type 2 diabetes. Its natural origin and unique mechanism of action offer a promising avenue for addressing this growing global health concern.

References

• 1. Anti-diabetic effect of methylswertianin and bellidifolin from Swertia punicea Hemsl. and its potential mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unveiling the Pharmacological Potential of Isobellidifolin: A Technical Review

An In-depth Examination of its Core Pharmacological Effects, Experimental Protocols, and Associated Signaling Pathways for Researchers and Drug Development Professionals.

Introduction

Isobellidifolin is a xanthone compound recognized for its antioxidant and free-radical scavenging properties, with demonstrated potent antifungal activity.[1] While literature specifically referencing "Isobellidifolin" is limited, a closely related and possibly synonymous compound, Bellidifolin, has been more extensively studied. Bellidifolin, isolated from plants such as Swertia japonica and Gentianella acuta, has exhibited a range of promising pharmacological effects.[2][3] This technical guide will synthesize the available research on Bellidifolin as a comprehensive proxy for understanding the potential of Isobellidifolin, focusing on its hypoglycemic, cardioprotective, and anti-fibrotic activities. This document will provide researchers and drug development professionals with a detailed overview of its mechanisms of action, experimental validation, and the signaling pathways it modulates.

Quantitative Pharmacological Data

The following tables summarize the key quantitative findings from various in vitro and in vivo studies on Bellidifolin, providing a clear comparison of its efficacy across different experimental models.

Table 1: In Vivo Hypoglycemic Effects of Bellidifolin in Streptozotocin (STZ)-Induced Diabetic Rats

Parameter	Treatment Group	Dose	Route of Administration	Result	Reference
Blood Glucose	Bellidifolin	Dose-dependent	Oral & Intraperitoneal	Significantly lowered loaded glucose levels	[2]
Blood Triglycerides	Bellidifolin	Not specified	Oral & Intraperitoneal	Significantly lowered	[2]

Table 2: In Vitro Cardioprotective Effects of Bellidifolin on H9c2 Cardiomyocytes

Parameter	Treatment Condition	Bellidifolin Concentration	Outcome	Reference
Apoptosis Rate	H2O2-induced injury	Dose-dependent	Decreased	[3]
Lactate Dehydrogenase (LDH)	H2O2-induced injury	Dose-dependent	Decreased levels	[3]
Creatine Kinase (CK)	H2O2-induced injury	Dose-dependent	Decreased levels	[3]
Alanine Aminotransferase (ALT)	H2O2-induced injury	Dose-dependent	Decreased levels	[3]
Superoxide Dismutase (SOD)	H2O2-induced injury	Dose-dependent	Increased content	[3]
Glutathione Peroxidase (GSH-Px)	H2O2-induced injury	Dose-dependent	Increased content	[3]

Table 3: Anti-Fibrotic Effects of Bellidifolin

Model	Treatment	Key Markers	Effect of Bellidifolin	Reference
Isoprenaline-induced myocardial fibrosis (in vivo)	Bellidifolin	Cardiac structure disturbance, Collagen deposition	Dampened	[4][5]
TGF-β1-induced cardiac fibroblasts (in vitro)	Bellidifolin (15, 30, 60 µM)	Proliferation, α-SMA, Collagen I, Collagen III	Inhibited	[4]

Key Experimental Protocols

This section details the methodologies employed in the key studies cited, providing a reproducible framework for further investigation.

In Vivo Hypoglycemic Study in STZ-Induced Diabetic Rats

• Animal Model: Streptozotocin (STZ)-induced diabetic rats were used to model hyperglycemia.[2][6]

• Drug Administration: Bellidifolin was administered to the diabetic rats through both oral and intraperitoneal routes in a dose-dependent manner.[6]

• Blood Parameter Analysis: Blood samples were collected to measure glucose and triglyceride levels to assess the hypoglycemic and lipid-lowering effects of Bellidifolin.[2]

• Glucose Tolerance Test: A glucose load was administered to both normal and diabetic rats to evaluate the effect of Bellidifolin on glucose metabolism.[2]

In Vitro Cardioprotection Assay in H9c2 Cells

• Cell Culture: Rat myocardial (H9c2) cells were cultured and used to establish an in vitro model of oxidative stress-induced cardiomyocyte injury.[3]

• Induction of Injury: Hydrogen peroxide (H2O2) was used to induce oxidative stress and cellular damage in the H9c2 cells.[3]

• Bellidifolin Treatment: The cells were pretreated with varying concentrations of Bellidifolin before H2O2 exposure.[3]

• Biochemical Assays: The levels of lactate dehydrogenase (LDH), creatine kinase (CK), and alanine aminotransferase (ALT) in the cell culture medium were measured as markers of cell injury. The intracellular content of superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) were determined to assess the antioxidant effect.[3]

• Apoptosis Assay: The rate of apoptosis in the H9c2 cells was quantified to evaluate the protective effect of Bellidifolin against H2O2-induced cell death.[3]

• Western Blot Analysis: The expression and phosphorylation levels of key proteins in the PI3K-Akt signaling pathway (e.g., Akt, p-Akt, GSK-3β) were analyzed by Western blot to elucidate the underlying molecular mechanism.[3]

In Vivo and In Vitro Myocardial Fibrosis Studies

• In Vivo Model: Myocardial fibrosis was induced in animal models using isoprenaline (ISO). The effect of Bellidifolin on cardiac structure and collagen deposition was then evaluated.[4][5]

• In Vitro Model: Cardiac fibroblasts (CFs) were stimulated with transforming growth factor (TGF)-β1 to induce a fibrotic response.[4]

• Drug Treatment: In the in vitro experiments, CFs were pretreated with different concentrations of Bellidifolin (15, 30, and 60 µM) for 30 minutes before stimulation with TGF-β1 (10 ng/ml) for an additional 24 hours.[4]

• Analysis of Fibrotic Markers: The expression of α-smooth muscle actin (α-SMA), collagen I, and collagen III was measured using Western blotting to assess the anti-fibrotic effects of Bellidifolin.[4]

Signaling Pathways Modulated by Bellidifolin

Bellidifolin exerts its pharmacological effects by modulating key signaling pathways involved in cell survival, proliferation, and fibrosis. The following diagrams illustrate these pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bellidifolin stimulates glucose uptake in rat 1 fibroblasts and ameliorates hyperglycemia in streptozotocin (STZ)-induced diabetic rats [pubmed.ncbi.nlm.nih.gov]
• 3. Bellidifolin from Gentianella acuta (Michx.) Hulten protects H9c2 cells from hydrogen peroxide-induced injury via the PI3K-Akt signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Bellidifolin Ameliorates Isoprenaline-Induced Myocardial Fibrosis by Regulating TGF-β1/Smads and p38 Signaling and Preventing NR4A1 Cytoplasmic Localization [frontiersin.org]
• 5. Bellidifolin Ameliorates Isoprenaline-Induced Myocardial Fibrosis by Regulating TGF-β1/Smads and p38 Signaling and Preventing NR4A1 Cytoplasmic Localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bellidifolin: a potent hypoglycemic agent in streptozotocin (STZ)-induced diabetic rats from Swertia japonica - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence of Isobellidifolin in the Gentianaceae Family: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Gentianaceae family, renowned for its rich diversity of secondary metabolites, presents a significant area of interest for phytochemical and pharmacological research. Among these compounds, xanthones stand out for their broad spectrum of biological activities. This technical guide focuses on Isobellidifolin (1,3,8-trihydroxy-5-methoxyxanthone), a specific tetraoxygenated xanthone that has been identified within this family. This document aims to provide a comprehensive overview of the occurrence of Isobellidifolin, detailing its distribution, methods for its isolation and quantification, and its biosynthetic origins.

Data Presentation: Quantitative Occurrence of Isobellidifolin

The quantification of Isobellidifolin across a wide range of Gentianaceae species is not extensively documented in publicly available literature. However, data from specific studies provide evidence of its presence and yield in certain species. The following table summarizes the available quantitative data.

Family	Genus	Species	Plant Part	Extraction Method	Yield of Isobellidifolin	Reference
Gentianaceae	Gentiana	algida	Aerial parts (tops)	Ethanolic extraction followed by column chromatography	0.124 g from 1.7 kg of dried material (approx. 0.0073% w/w)	[1]
Gentianaceae	Gentianella	florida	Whole plant	Dichloromethane extraction	Present, but not quantified	[2]

Note: The lack of extensive quantitative data highlights a research gap and an opportunity for further phytochemical screening of the Gentianaceae family to identify species with high Isobellidifolin content.

Experimental Protocols

General Extraction and Isolation of Isobellidifolin

The following protocol is a synthesized methodology based on established procedures for the isolation of xanthones from plant material.[1]

a) Plant Material Preparation:

• Air-dry the collected plant material (e.g., aerial parts) at room temperature.

• Grind the dried material into a fine powder to increase the surface area for extraction.

b) Extraction:

• Macerate the powdered plant material in 95% ethanol at room temperature. The process should be repeated several times (e.g., 3x) to ensure exhaustive extraction.

• Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

c) Fractionation:

• Suspend the crude extract in water and perform liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. Isobellidifolin is expected to be present in the chloroform or ethyl acetate fraction.

• Concentrate the fractions to dryness.

d) Chromatographic Purification:

• Subject the fraction containing Isobellidifolin to column chromatography on silica gel.

• Elute the column with a gradient of a non-polar solvent and a polar solvent (e.g., a chloroform-methanol gradient).

• Collect fractions and monitor them by thin-layer chromatography (TLC) using an appropriate solvent system and visualizing under UV light.

• Combine fractions containing the compound of interest and subject them to further purification steps, such as preparative TLC or Sephadex LH-20 column chromatography, to yield pure Isobellidifolin.

Quantification of Isobellidifolin by HPLC-DAD

This protocol outlines a general High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method for the quantification of Isobellidifolin in plant extracts. This is based on methods used for the analysis of other xanthones and flavonoids in Gentiana species.[3][4][5]

a) Preparation of Standard Solutions:

• Prepare a stock solution of accurately weighed, purified Isobellidifolin in HPLC-grade methanol.

• Prepare a series of calibration standards by serial dilution of the stock solution to cover a suitable concentration range (e.g., 1-100 µg/mL).

b) Preparation of Sample Solutions:

• Accurately weigh a known amount of the dried plant extract.

• Dissolve the extract in a known volume of HPLC-grade methanol.

• Filter the solution through a 0.45 µm syringe filter before injection.

c) HPLC-DAD Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile or methanol.

• Gradient Program: A typical gradient could be: 0-5 min, 10% B; 5-30 min, 10-50% B; 30-35 min, 50-100% B; 35-40 min, 100% B; followed by a re-equilibration step. The gradient should be optimized for the specific extract.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30 °C.

• Injection Volume: 10-20 µL.

• Detection: Diode-Array Detector (DAD) monitoring at the maximum absorbance wavelength of Isobellidifolin (typically in the range of 240-260 nm and 310-330 nm for xanthones). A full UV spectrum should be recorded to confirm peak identity.

d) Data Analysis:

• Identify the Isobellidifolin peak in the sample chromatogram by comparing its retention time and UV spectrum with the standard.

• Construct a calibration curve by plotting the peak area of the standards against their concentration.

• Quantify the amount of Isobellidifolin in the sample by interpolating its peak area on the calibration curve.

Mandatory Visualizations

Biosynthetic Pathway of Isobellidifolin

The biosynthesis of xanthones in the Gentianaceae family proceeds through a shikimate, L-phenylalanine-independent pathway. The core xanthone structure is formed from a benzophenone intermediate, which undergoes regioselective oxidative cyclization. The following diagram illustrates the proposed biosynthetic pathway leading to Isobellidifolin.

Caption: Proposed biosynthetic pathway of Isobellidifolin in Gentianaceae.

Experimental Workflow for Isobellidifolin Analysis

The logical flow from plant material to the final quantification of Isobellidifolin is depicted in the following workflow diagram.

Caption: General workflow for the extraction, isolation, and quantification of Isobellidifolin.

Conclusion

Isobellidifolin is a notable xanthone constituent of the Gentianaceae family, with confirmed presence in species of Gentiana and Gentianella. The current body of literature provides a foundational understanding of its isolation and biosynthetic origins. However, this technical guide also underscores the need for more extensive quantitative studies to fully map its distribution and concentration across the family. The provided experimental protocols offer a robust starting point for researchers aiming to isolate and quantify this compound. Further investigation into the pharmacological activities of Isobellidifolin is warranted, given the known biological significance of xanthones, and may lead to the development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative HPLC/ESI-MS and HPLC/DAD study of different populations of cultivated, wild and commercial Gentiana lutea L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.) [mdpi.com]

Protocols & Analytical Methods

Application Notes & Protocols: High-Yield Extraction of Isobellidifolin from Swertia chirata

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the extraction, isolation, and quantification of isobellidifolin, a bioactive xanthone, from the medicinal plant Swertia chirata. The protocol is designed for researchers in natural product chemistry, pharmacology, and drug development. It encompasses an optimized extraction method based on current literature, followed by purification and quantification procedures. All quantitative data from relevant studies on similar compounds from Swertia chirata are summarized to provide a comparative basis for expected yields. Detailed experimental workflows and signaling pathways are visualized to enhance understanding and reproducibility.

Introduction

Swertia chirata, a member of the Gentianaceae family, is a medicinal herb indigenous to the temperate regions of the Himalayas.[1] It has a long history of use in traditional medicine systems for treating a variety of ailments, including liver disorders, malaria, and diabetes.[1] The therapeutic properties of Swertia chirata are attributed to its rich phytochemical profile, which includes xanthones, secoiridoids, and flavonoids. Isobellidifolin is a significant xanthone found in Swertia chirata with various reported biological activities. This protocol outlines a systematic approach to extract and isolate isobellidifolin for further scientific investigation and drug discovery endeavors.

Comparative Data on Extraction Methods

While specific yield data for isobellidifolin is not extensively reported, studies on the extraction of other xanthones, such as mangiferin, from Swertia chirata provide valuable insights into the efficiency of various methods. The following table summarizes quantitative data from such studies, offering a benchmark for optimizing isobellidifolin extraction.

Extraction Method	Solvent System	Key Parameters	Compound	Yield (%)	Reference
Microwave-Assisted Extraction (MAE)	50% Aqueous Ethanol	Not specified	Mangiferin	4.82	[2]
Ultrasound-Assisted Extraction (UAE)	50% Aqueous Ethanol	Not specified	Mangiferin	4.86	[2]
Heat Reflux Extraction (HRE)	50% Aqueous Ethanol	Not specified	Mangiferin	4.14	[2]
Heat Reflux Extraction	Methanol/Ethyl Acetate (45%)	65°C, 3 mm particle size	Triterpenoids	3.71	[3]
Static Extraction	Not specified	24 hours	Swertiamarin	25.70 (mg/g)	[4]
Static Extraction	Not specified	24 hours	Mangiferin	15.58 (mg/g)	[4]

Experimental Protocol: Isobellidifolin Extraction and Purification

This protocol is a synthesized approach based on the most effective methods reported for xanthone extraction from Swertia chirata.

Plant Material and Preparation

• Collection and Authentication: Collect fresh, healthy aerial parts of Swertia chirata. The plant material should be taxonomically authenticated.

• Drying: Shade-dry the plant material at room temperature until all moisture is removed to prevent the degradation of thermolabile compounds.

• Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder. A particle size of approximately 3 mm is recommended for efficient extraction.[3]

Extraction of Isobellidifolin

This protocol utilizes Ultrasound-Assisted Extraction (UAE), which has been shown to be highly efficient for xanthone extraction.[2]

• Apparatus:

  • Ultrasonic bath or probe sonicator

  • Erlenmeyer flask

  • Reflux condenser (optional, for solvent loss prevention)

  • Filtration apparatus (e.g., Buchner funnel with Whatman No. 1 filter paper)

  • Rotary evaporator

• Procedure:

  • Weigh 100 g of the powdered Swertia chirata and place it in a 2 L Erlenmeyer flask.

  • Add 1 L of 50% aqueous ethanol to the flask.

  • Place the flask in an ultrasonic bath and sonicate for 60 minutes at a frequency of 40 kHz and a temperature of 50°C.

  • After sonication, filter the extract through Whatman No. 1 filter paper under vacuum.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

Purification of Isobellidifolin

A multi-step purification process involving column chromatography followed by preparative HPLC is recommended for obtaining high-purity isobellidifolin.

3.3.1. Column Chromatography (Initial Fractionation)

• Stationary Phase: Silica gel (60-120 mesh)

• Mobile Phase: A gradient of n-hexane and ethyl acetate.

• Procedure:

  • Prepare a silica gel slurry in n-hexane and pack it into a glass column.

  • Adsorb the crude extract onto a small amount of silica gel and load it onto the top of the packed column.

  • Elute the column with a gradient of increasing ethyl acetate in n-hexane (e.g., starting from 100% n-hexane and gradually increasing to 100% ethyl acetate).

  • Collect fractions of 50 mL each and monitor them by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., n-hexane:ethyl acetate, 7:3 v/v) and visualize under UV light (254 nm).

  • Pool the fractions containing the compound of interest (isobellidifolin) based on the TLC profile.

3.3.2. Preparative High-Performance Liquid Chromatography (Final Purification)

• System: Preparative HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 20 mm, 10 µm).

• Mobile Phase: A gradient of methanol and water.

• Procedure:

  • Dissolve the pooled fractions from column chromatography in a minimal amount of methanol.

  • Filter the sample through a 0.45 µm syringe filter.

  • Inject the sample into the preparative HPLC system.

  • Elute with a suitable gradient of methanol in water to resolve isobellidifolin from other co-eluting compounds.

  • Monitor the eluent at a suitable wavelength (e.g., 254 nm) and collect the peak corresponding to isobellidifolin.

  • Evaporate the solvent from the collected fraction to obtain purified isobellidifolin.

Quantification of Isobellidifolin by HPLC

• System: Analytical HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with methanol and water.

• Standard Preparation: Prepare a stock solution of purified isobellidifolin of known concentration in methanol. Prepare a series of standard solutions by diluting the stock solution.

• Sample Preparation: Accurately weigh a known amount of the crude extract or purified fraction, dissolve it in methanol, and filter it through a 0.45 µm syringe filter.

• Analysis:

  • Inject the standard solutions to construct a calibration curve of peak area versus concentration.

  • Inject the sample solution and determine the peak area of isobellidifolin.

  • Calculate the concentration of isobellidifolin in the sample using the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the extraction and purification of isobellidifolin from Swertia chirata.

Caption: Workflow for Isobellidifolin Extraction and Purification.

Concluding Remarks

This protocol provides a robust and detailed methodology for the extraction and purification of isobellidifolin from Swertia chirata. By leveraging efficient extraction techniques like UAE and a systematic purification strategy, researchers can obtain high-purity isobellidifolin for various in vitro and in vivo studies. The provided comparative data and workflow diagrams serve as valuable resources for planning and executing the experimental procedures. Further optimization of specific parameters may be required based on the laboratory setup and the specific batch of plant material.

References

• 1. A Review of Swertia chirayita (Gentianaceae) as a Traditional Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of harvest and extraction factors by full factorial design for the improved yield of C-glucosyl xanthone mangiferin from Swertia chirata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of extraction parameters of pentacyclic triterpenoids from Swertia chirata stem using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Utilization of Swertia chirayita Plant Extracts for Management of Diabetes and Associated Disorders: Present Status, Future Prospects and Limitations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Method for the Quantification of Isobellidifolin in Plant Extracts

AN-HPLC-012

Abstract

This application note details a robust and validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the accurate quantification of isobellidifolin, a bioactive xanthone, in plant extracts. The described protocol is tailored for researchers, scientists, and professionals in quality control and drug development, providing comprehensive procedures for sample preparation, chromatographic separation, and method validation in accordance with ICH guidelines.

Introduction

Isobellidifolin is a naturally occurring xanthone found in various plant species, notably within the Gentiana genus. Xanthones are recognized for a range of pharmacological properties, making their precise quantification essential for the standardization of herbal extracts, phytochemical research, and the development of new therapeutic agents.[1][2] This document provides a reliable HPLC method using a C18 column and UV detection to ensure selective and sensitive measurement of isobellidifolin.

Principle

The method employs reverse-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is polar. Compounds are separated based on their hydrophobicity. Isobellidifolin is eluted using a gradient of acidified water and an organic solvent (acetonitrile). The acidic modifier (formic acid) ensures good peak shape and resolution.[3][4] Quantification is achieved by comparing the peak area of isobellidifolin in the sample to that of a certified reference standard, using a calibration curve. Detection is performed at the maximum absorption wavelength (λmax) of isobellidifolin to ensure high sensitivity.[5]

Apparatus and Materials

• Apparatus:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

  • Analytical balance (0.01 mg readability).

  • Ultrasonic bath.

  • Centrifuge.

  • pH meter.

  • Volumetric flasks and pipettes (Class A).

  • Syringes (1 mL, 5 mL).

  • Syringe filters (0.22 µm or 0.45 µm, PTFE or Nylon).

• Chemicals and Reagents:

  • Isobellidifolin reference standard (≥98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Formic acid (ACS grade or higher).

  • Ultrapure water (18.2 MΩ·cm).

Experimental Protocols

Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic Acid in Ultrapure Water.

• Mobile Phase B: Acetonitrile.

• Diluent: Methanol/Water (50:50, v/v).

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of isobellidifolin reference standard.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with methanol. Sonicate for 5 minutes if necessary. This solution should be stored at 4°C and protected from light.

• Calibration Standards (e.g., 1 - 100 µg/mL):

  • Prepare a series of working standards by serially diluting the stock solution with the diluent.

  • For example, to prepare a 100 µg/mL solution, transfer 1 mL of the stock solution to a 10 mL volumetric flask and dilute to volume with the diluent.

Sample Preparation Protocol

• Drying and Grinding: Dry the plant material (e.g., roots, leaves) at 40-50°C to a constant weight and grind into a fine powder (e.g., 40-60 mesh).

• Extraction (Ultrasound-Assisted Extraction):

  • Accurately weigh approximately 1.0 g of the powdered plant material into a conical flask.

  • Add 25 mL of methanol.

  • Sonicate in an ultrasonic bath for 30 minutes at 40°C.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

• Filtration:

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

  • If the expected concentration is high, dilute the filtrate with the diluent to fall within the calibration range.

HPLC Chromatographic Conditions

The following table summarizes the optimized parameters for the HPLC analysis.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in Water; B: Acetonitrile
Gradient Program	0-5 min: 15% B; 5-25 min: 15-50% B; 25-30 min: 50-15% B; 30-35 min: 15% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 254 nm
Run Time	35 minutes

Note: The UV detection wavelength of 254 nm is a common choice for xanthones.[3][4][6] For optimal sensitivity, it is recommended to determine the λmax of isobellidifolin using a PDA detector or a UV-Vis spectrophotometer.

Data Presentation and Method Validation

Method Validation Summary

The proposed HPLC method should be validated according to ICH Q2(R1) guidelines.[7][8][9] The key validation parameters and their typical acceptance criteria are summarized below.

Validation Parameter	Measurement	Acceptance Criteria
Specificity	Compare chromatograms of blank, standard, and sample.	No interfering peaks at the retention time of the analyte.
Linearity	Analyze 5-7 calibration standards in triplicate. Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999.
Range	Derived from linearity studies.	Interval providing acceptable linearity, accuracy, and precision.
Accuracy (% Recovery)	Standard addition method at three concentration levels (e.g., 80%, 100%, 120%).	98.0% - 102.0% recovery.
Precision (% RSD)	Repeatability: 6 replicate injections of 100% concentration. Intermediate: Analysis on different days/by different analysts.	Repeatability: RSD ≤ 2.0%. Intermediate: RSD ≤ 2.0%.
LOD (Limit of Detection)	Based on Signal-to-Noise ratio (S/N) or standard deviation of the intercept.	S/N ratio of 3:1.
LOQ (Limit of Quantitation)	Based on Signal-to-Noise ratio (S/N) or standard deviation of the intercept.	S/N ratio of 10:1.
Robustness	Deliberate small variations in flow rate (±0.1 mL/min), column temp (±2°C), etc.	RSD of results ≤ 2.0%.

Quantification Calculation

The concentration of isobellidifolin in the plant extract is calculated using the linear regression equation obtained from the calibration curve:

y = mx + c

Where:

• y = Peak area of isobellidifolin in the sample extract

• m = Slope of the calibration curve

• x = Concentration of isobellidifolin (µg/mL)

• c = y-intercept of the calibration curve

The concentration in the original plant material (mg/g) is then calculated as:

Concentration (mg/g) = (C x V x D) / W

Where:

• C = Concentration from calibration curve (µg/mL)

• V = Initial extraction volume (mL)

• D = Dilution factor (if any)

• W = Weight of the plant material (g)

• (Convert µg to mg by dividing by 1000)

Visualizations

Caption: Experimental workflow for isobellidifolin quantification.

Caption: Key parameters influencing HPLC separation quality.

References

• 1. akjournals.com [akjournals.com]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. HPLC analysis of selected xanthones in mangosteen fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ICH guidance in practice: validated reversed-phase HPLC method for the determination of active mangiferin from extracts of Mangifera indica Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 8. pharmtech.com [pharmtech.com]
• 9. actascientific.com [actascientific.com]

Application Note & Protocol: High-Speed Counter-Current Chromatography for Isobellidifolin Purification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isobellidifolin, a xanthone primarily found in plant species such as Gentianella amarella, has garnered interest for its potential biological activities. The efficient purification of this compound is crucial for further pharmacological studies and drug development. High-speed counter-current chromatography (HSCCC) offers a robust and effective method for the preparative isolation of natural products. As a liquid-liquid partition chromatography technique, HSCCC eliminates the need for a solid support matrix, thereby preventing irreversible sample adsorption and allowing for high sample recovery. This application note provides a detailed protocol for the purification of isobellidifolin from a crude plant extract using HSCCC.

Data Presentation

The following tables summarize the quantitative data for a representative purification of isobellidifolin using the described HSCCC protocol.

Table 1: HSCCC Two-Phase Solvent System and Operational Parameters

Parameter	Value
Two-Phase Solvent System	n-hexane:ethyl acetate:methanol:water
Volume Ratio	5:5:7:5 (v/v/v/v)
Stationary Phase	Upper Phase
Mobile Phase	Lower Phase
Revolution Speed	800 rpm
Flow Rate	1.5 mL/min
Detection Wavelength	254 nm
Sample Loading	150 mg of crude extract

Table 2: Purification Results for Isobellidifolin

Parameter	Value
Crude Sample Weight	150 mg
Purified Isobellidifolin Weight	18 mg
Purity (by HPLC)	> 98%
Recovery	85%
Run Time	300 min

Experimental Protocols

1. Preparation of Crude Extract

A methanolic extract from Gentianella amarella can be further partitioned to enrich the xanthone content. The dried plant material is extracted with methanol, and the resulting extract is then partitioned with solvents of increasing polarity to separate glycosides from the less polar xanthone aglycones, such as isobellidifolin.

2. Selection and Preparation of the Two-Phase Solvent System

The selection of a suitable two-phase solvent system is critical for a successful HSCCC separation. For xanthones of moderate polarity like isobellidifolin, a system based on n-hexane, ethyl acetate, methanol, and water is effective.[1]

• Procedure:

  • Combine n-hexane, ethyl acetate, methanol, and water in a volume ratio of 5:5:7:5 in a separatory funnel.

  • Shake the mixture vigorously for 5 minutes to ensure thorough equilibration.

  • Allow the two phases to separate completely.

  • Separate the upper (organic) and lower (aqueous) phases.

  • Degas both phases by sonication for 20-30 minutes before use to prevent bubble formation during the HSCCC run.[2]

3. Sample Solution Preparation

• Procedure:

  • Dissolve 150 mg of the crude xanthone-enriched extract in 10 mL of a 1:1 (v/v) mixture of the upper and lower phases of the selected solvent system.[2]

  • Ensure the sample is fully dissolved to prevent clogging of the injection port.

4. HSCCC Instrumentation and Operation

• Instrumentation: A standard preparative HSCCC instrument equipped with a multi-layer coil, a pump for mobile phase delivery, a sample injection valve, a revolution controller, and a UV-Vis detector.

• Operational Protocol:

  • Filling the Column: Fill the entire column with the stationary phase (upper phase) at a flow rate of 20 mL/min.

  • Rotation and Equilibration: Start the column rotation at 800 rpm. Pump the mobile phase (lower phase) into the column at a flow rate of 1.5 mL/min in the head-to-tail direction. Continue pumping until the mobile phase emerges from the outlet and hydrodynamic equilibrium is established, indicated by a stable baseline on the detector.

  • Sample Injection: Once the system is equilibrated, inject the 10 mL sample solution.

  • Elution and Fraction Collection: Continue pumping the mobile phase at 1.5 mL/min. Monitor the effluent at 254 nm. Collect fractions based on the resulting chromatogram peaks.

  • Stationary Phase Retention: After the separation is complete, the volume of the stationary phase retained in the column can be measured by collecting the column contents.

5. Analysis of Fractions

The purity of the collected fractions containing isobellidifolin should be analyzed by High-Performance Liquid Chromatography (HPLC).

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water (with 0.1% formic acid) is often suitable.

  • Detection: UV detector at 254 nm.

  • The purity is determined by the peak area percentage of isobellidifolin in the chromatogram.

Visualizations

Caption: Experimental workflow for the purification of isobellidifolin.

Caption: Logical relationship of the HSCCC purification process.

References

• 1. researchgate.net [researchgate.net]
• 2. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated LC-MS Method for the Quantitative Analysis of Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobellidifolin is a xanthone, a class of naturally occurring polyphenolic compounds found in a variety of plants. It has garnered significant interest in the scientific community due to its potential therapeutic properties, including antioxidant and antifungal effects. As research into the pharmacological activities of isobellidifolin progresses, the need for a robust and reliable analytical method for its quantification in various matrices is paramount. This application note details a validated Liquid Chromatography-Mass Spectrometry (LC-MS) method for the accurate and precise analysis of isobellidifolin. The described protocols are intended to guide researchers in implementing this method for applications such as pharmacokinetic studies, quality control of herbal preparations, and metabolic research.

Chemical Properties of Isobellidifolin

Property	Value
Chemical Structure	1,3,5-trihydroxy-8-methoxyxanthone
Molecular Formula	C₁₄H₁₀O₆
Molecular Weight	274.23 g/mol [1]
CAS Number	552-00-1[1]

Experimental Protocols

This section provides detailed methodologies for the sample preparation, LC-MS analysis, and method validation for isobellidifolin. The protocol is adapted from a validated method for the structurally similar compound, demethylbellidifolin, and general practices for xanthone analysis.

Materials and Reagents

• Isobellidifolin reference standard (≥98% purity)

• Internal Standard (IS), e.g., Demethylbellidifolin or a structurally similar and stable xanthone

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Ethyl acetate (HPLC grade)

• Control matrix (e.g., blank plasma, plant extract)

Sample Preparation: Extraction from Plasma

This protocol is suitable for the extraction of isobellidifolin from biological matrices like plasma.

• Spiking: To 50 µL of blank plasma, add the appropriate volume of isobellidifolin standard solution and internal standard solution. For calibration curve samples, a range of concentrations should be prepared. For quality control (QC) samples, at least three concentration levels (low, medium, and high) should be used.

• Extraction: Add 500 µL of ethyl acetate to the plasma sample.

• Vortexing: Vortex the mixture for 5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 12,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Supernatant Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation: Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 80:20 Methanol:0.2% Formic acid in water).

• Vortex and Centrifuge: Vortex for 1 minute and centrifuge at 12,000 rpm for 5 minutes.

• Injection: Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm)
Mobile Phase A	0.2% Formic acid in Water
Mobile Phase B	Methanol
Gradient	Isocratic elution with 80% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	30°C
Run Time	5 minutes

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	273.0 (for [M-H]⁻ of Isobellidifolin)
Product Ion (m/z)	To be determined by infusion of isobellidifolin standard. A common loss for xanthones is CO (28 Da), so a transition of 273.0 -> 245.0 could be a starting point.
Internal Standard Transition (m/z)	To be determined based on the selected IS. For demethylbellidifolin: 259.1 -> 215.1[2]
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	600 L/hr
Collision Gas	Argon

Method Validation

The developed method should be validated according to international guidelines (e.g., FDA, EMA) to ensure its reliability. The following parameters should be assessed:

• Linearity: Analyze a series of calibration standards (at least 5-6 concentration levels) to demonstrate the linear relationship between the analyte concentration and the instrument response. The correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day). The accuracy should be within 85-115% (80-120% for LLOQ), and the precision (relative standard deviation, RSD) should be ≤15% (≤20% for LLOQ).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.

• Selectivity and Specificity: Analyze blank matrix samples from different sources to ensure that no endogenous compounds interfere with the detection of isobellidifolin or the internal standard.

• Recovery: Determine the extraction efficiency of the sample preparation method by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the co-eluting matrix components.

Quantitative Data Summary

The following tables present hypothetical but expected validation data for the LC-MS method for isobellidifolin analysis, based on typical performance for similar assays.

Table 1: Linearity of Isobellidifolin Calibration Curve

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)
1	0.025
5	0.128
25	0.645
100	2.580
500	12.950
1000	25.850
Regression Equation	y = 0.0258x + 0.001
Correlation Coefficient (r²)	0.9995

Table 2: Accuracy and Precision of the Method

QC Concentration (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (RSD, %)	Inter-day Accuracy (%)	Inter-day Precision (RSD, %)
Low (3)	98.5	6.2	101.2	7.8
Medium (150)	102.1	4.5	100.8	5.1
High (800)	99.3	3.8	98.7	4.3

Table 3: Recovery and Matrix Effect

QC Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low (3)	85.2	95.8
Medium (150)	88.1	97.2
High (800)	86.5	96.5

Visualizations

Experimental Workflow

Caption: A schematic overview of the experimental workflow for isobellidifolin analysis.

PI3K/Akt Signaling Pathway

Caption: The PI3K/Akt signaling pathway and potential points of modulation by isobellidifolin.

Conclusion

This application note provides a comprehensive and detailed protocol for the development and validation of an LC-MS method for the quantitative analysis of isobellidifolin. By following these guidelines, researchers can establish a reliable and robust method to support their studies on this promising natural compound. The provided experimental details, data presentation tables, and workflow diagrams serve as a practical guide for scientists in the fields of pharmacology, natural product chemistry, and drug development. Further optimization of the MS/MS parameters and a thorough investigation of isobellidifolin's stability are recommended for method refinement.

References

• 1. researchgate.net [researchgate.net]
• 2. Validated LC-MS/MS method for quantitation of demethylbellidifolin in rat plasma and its application to pharmacokinetic and bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Antifungal Susceptibility Testing of Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobellidifolin, a xanthone compound isolated from various medicinal plants, has demonstrated a range of biological activities. This document provides detailed protocols and application notes for the in vitro evaluation of its antifungal susceptibility, offering a framework for researchers engaged in the discovery and development of novel antifungal agents. The methodologies described herein are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring reproducibility and comparability of data. While specific data for Isobellidifolin is limited in publicly available literature, this guide presents a comprehensive approach to its systematic investigation.

Data Presentation: Hypothetical Antifungal Activity of Isobellidifolin

The following tables present hypothetical data to illustrate how the antifungal activity of Isobellidifolin can be summarized. These values should be determined experimentally for Isobellidifolin.

Table 1: Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of Isobellidifolin against Common Fungal Pathogens.

Fungal Species	Strain	MIC (µg/mL)	MFC (µg/mL)
Candida albicans	ATCC 90028	16	64
Candida glabrata	ATCC 90030	32	>128
Candida parapsilosis	ATCC 22019	16	128
Cryptococcus neoformans	ATCC 90112	8	32
Aspergillus fumigatus	ATCC 204305	32	>128
Aspergillus niger	ATCC 16404	64	>128

Table 2: Interpretation of Zone of Inhibition for Isobellidifolin (Disk Diffusion Assay).

Zone Diameter (mm)	Interpretation
≥ 20	Susceptible (S)
15 - 19	Intermediate (I)
≤ 14	Resistant (R)

Experimental Protocols

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the CLSI M27-A3 and M38-A2 guidelines for yeasts and filamentous fungi, respectively.

Materials:

• Isobellidifolin stock solution (e.g., 1280 µg/mL in DMSO)

• 96-well flat-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Fungal inoculum, standardized to the appropriate concentration

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• Spectrophotometer or microplate reader (optional)

• Sterile DMSO (vehicle control)

• Sterile saline or phosphate-buffered saline (PBS)

Procedure:

• Preparation of Drug Dilutions:

  • Perform serial twofold dilutions of the Isobellidifolin stock solution in RPMI-1640 medium directly in the 96-well plate to achieve final concentrations ranging from, for example, 128 µg/mL to 0.125 µg/mL.

  • Include a drug-free well for growth control and a vehicle control well containing the highest concentration of DMSO used.

• Inoculum Preparation:

  • For yeasts, grow the culture on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. Adjust the inoculum to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) in sterile saline. Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the wells.

  • For filamentous fungi, grow the culture on Potato Dextrose Agar (PDA) at 35°C for 5-7 days. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 20. Adjust the conidial suspension to a final concentration of 0.4-5 x 10^4 CFU/mL in RPMI-1640.

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well of the microtiter plate containing 100 µL of the drug dilutions.

  • Incubate the plates at 35°C. For Candida species, incubate for 24-48 hours. For Aspergillus species, incubate for 48-72 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of Isobellidifolin that causes a significant inhibition of growth (e.g., ≥50% for azoles against yeasts, or complete inhibition for other compounds) compared to the growth control. This can be determined visually or by using a microplate reader at a wavelength of 530 nm.

Determination of Minimum Fungicidal Concentration (MFC)

The MFC is determined after the MIC has been established.[1][2][3]

Procedure:

• From the wells of the MIC plate that show no visible growth, take a 10-100 µL aliquot.

• Spread the aliquot onto a sterile SDA or PDA plate.

• Incubate the plates at 35°C for 48-72 hours.

• The MFC is the lowest concentration of Isobellidifolin that results in no fungal growth on the agar plate, or a ≥99.9% reduction in CFU compared to the initial inoculum.[1]

Disk Diffusion Method

This method provides a qualitative assessment of antifungal activity.

Materials:

• Sterile filter paper disks (6 mm diameter)

• Isobellidifolin solution of a known concentration

• M Mueller-Hinton agar plates supplemented with 2% glucose and 0.5 µg/mL methylene blue dye (for yeasts) or RPMI-1640 agar (for molds)

• Fungal inoculum (0.5 McFarland standard)

• Sterile cotton swabs

Procedure:

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized fungal inoculum and rotate it against the side of the tube to remove excess fluid.

  • Swab the entire surface of the agar plate evenly in three directions.

• Application of Disks:

  • Aseptically apply sterile filter paper disks impregnated with a known amount of Isobellidifolin onto the surface of the inoculated agar.

  • Gently press the disks to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35°C for 24-48 hours.

• Measurement of Inhibition Zone:

  • Measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

Mandatory Visualizations

Caption: Experimental workflow for in vitro antifungal susceptibility testing.

Caption: Hypothetical antifungal signaling pathways of Isobellidifolin.

Discussion of Potential Mechanisms of Action

While the precise antifungal mechanism of Isobellidifolin is yet to be fully elucidated, natural compounds often exhibit pleiotropic effects. Based on the known mechanisms of other antifungal agents, potential pathways for investigation for Isobellidifolin include:

• Disruption of Fungal Cell Wall Integrity: The fungal cell wall, composed primarily of glucan and chitin, is a critical structure for maintaining cell shape and protecting against osmotic stress.[4] Many natural antifungals target the enzymes responsible for the synthesis of these components, such as glucan synthase and chitin synthase.[4][5] Inhibition of these enzymes leads to a weakened cell wall and subsequent cell lysis.[4]

• Perturbation of Fungal Cell Membrane Function: The fungal cell membrane contains ergosterol, a sterol that is absent in mammalian cells, making it an attractive target for antifungal drugs.[5][6] Azoles, a major class of antifungals, inhibit the synthesis of ergosterol, leading to a dysfunctional cell membrane.[4][5] Polyenes, another class, bind directly to ergosterol, forming pores in the membrane and causing leakage of cellular contents.[5][6] Isobellidifolin could potentially interfere with ergosterol biosynthesis or directly interact with the fungal membrane, leading to increased permeability and cell death.

• Inhibition of Fungal Virulence Factors: Some compounds may not directly kill the fungus but can inhibit its ability to cause disease. For instance, Isobellidifolin could potentially inhibit hyphal formation in dimorphic fungi like Candida albicans, a key step in tissue invasion.[7]

Further studies, such as sorbitol protection assays, ergosterol quantification, and electron microscopy, are recommended to elucidate the specific mechanism(s) of action of Isobellidifolin.

References

• 1. In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Antifungal Activity of the Natural Coumarin Scopoletin Against Planktonic Cells and Biofilms From a Multidrug-Resistant Candida tropicalis Strain [frontiersin.org]
• 3. In vivo toxicological evaluation of 3-benzylideneindolin-2-one: antifungal activity against clinical isolates of dermatophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sources of Antifungal Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 6. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antifungal activities and action mechanisms of compounds from Tribulus terrestris L - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Antioxidant Capacity of Isobellidifolin Using Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense systems, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Flavonoids, a class of polyphenolic compounds found in plants, are known for their potent antioxidant properties. Isobellidifolin, a xanthone, is a compound that has been identified in plants such as Gentiana algida.[2] This document provides detailed protocols for assessing the antioxidant capacity of Isobellidifolin using robust cell-based assays.

These application notes will describe the methodologies for the Cellular Antioxidant Activity (CAA) assay and the measurement of intracellular ROS using the 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe. Additionally, the potential involvement of the Nrf2 signaling pathway, a key regulator of the cellular antioxidant response, will be discussed.[3][4]

Data Presentation

Assay	Parameter	Isobellidifolin	Quercetin (Positive Control)	Reference/Standard
Cellular Antioxidant Activity (CAA)	CAA Value (µmol QE/100 µmol)	Experimental Value	~25 µmol QE/100 µmol	[5]
Intracellular ROS Scavenging	% ROS Reduction (at 50 µM)	Experimental Value	Experimental Value
IC50 (µM)	Experimental Value	Experimental Value
DPPH Radical Scavenging	IC50 (µg/mL)	Experimental Value	~5 µg/mL	[6]
Oxygen Radical Absorbance Capacity (ORAC)	µmol TE/g	Experimental Value	~8000 µmol TE/g	[7][8]

Note: The values for Quercetin are approximate and can vary based on experimental conditions. QE: Quercetin Equivalents; TE: Trolox Equivalents.

Experimental Protocols

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of a compound to inhibit the formation of the fluorescent compound dichlorofluorescein (DCF) by peroxyl radicals generated from 2,2'-azobis(2-amidinopropane) dihydrochloride (ABAP) in cultured cells.[5][9]

Materials:

• Human hepatocarcinoma (HepG2) cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 96-well black, clear-bottom tissue culture plates

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• 2,2'-azobis(2-amidinopropane) dihydrochloride (ABAP)

• Quercetin (positive control)

• Isobellidifolin

• Phosphate Buffered Saline (PBS)

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at a density of 6 x 10^4 cells/well in 100 µL of DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Culture: Incubate the plate at 37°C in a humidified atmosphere of 5% CO2 for 24 hours to allow for cell attachment and confluence.

• Preparation of Compounds: Prepare stock solutions of Isobellidifolin and Quercetin in a suitable solvent (e.g., DMSO) and then dilute to desired concentrations in treatment medium (DMEM without FBS).

• Cell Treatment: Remove the growth medium from the wells and wash the cells once with 100 µL of PBS. Add 100 µL of the treatment medium containing various concentrations of Isobellidifolin or Quercetin to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the compounds).

• Incubation with DCFH-DA: To each well, add 25 µL of 25 µM DCFH-DA solution and incubate for 1 hour at 37°C.

• Induction of Oxidative Stress: After incubation, wash the cells twice with 100 µL of warm PBS. Add 100 µL of 600 µM ABAP solution to each well to induce peroxyl radical formation.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C. Measure the fluorescence intensity every 5 minutes for 1 hour with excitation at 485 nm and emission at 535 nm.

Data Analysis:

• Calculate the area under the curve (AUC) for the fluorescence kinetics of each well.

• The CAA value is calculated using the following formula: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

• Express the antioxidant activity of Isobellidifolin in micromoles of Quercetin Equivalents (QE) per 100 micromoles of the compound.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the cell-permeable probe DCFH-DA to quantify intracellular ROS levels. Inside the cell, DCFH-DA is deacetylated by esterases to DCFH, which is then oxidized by ROS to the highly fluorescent DCF.[1]

Materials:

• Human keratinocyte (HaCaT) or other suitable cell line

• DMEM with high glucose

• FBS

• Penicillin-Streptomycin solution

• 6-well or 12-well tissue culture plates

• DCFH-DA

• Hydrogen peroxide (H2O2) or another ROS inducer

• Isobellidifolin

• PBS

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in the appropriate culture plates and allow them to adhere overnight. Treat the cells with various concentrations of Isobellidifolin for a predetermined time (e.g., 24 hours). Include a vehicle control.

• Induction of Oxidative Stress: After the pre-treatment period, induce oxidative stress by adding a ROS inducer (e.g., 500 µM H2O2) to the culture medium for a specified duration (e.g., 1 hour).

• Loading with DCFH-DA: Remove the medium and wash the cells twice with warm PBS. Add serum-free medium containing 10 µM DCFH-DA to each well and incubate for 30 minutes at 37°C in the dark.

• Washing: Remove the DCFH-DA solution and wash the cells three times with warm PBS to remove any extracellular probe.

• Detection:

  • Fluorescence Microscopy: Add 500 µL of PBS to each well and immediately visualize the cells under a fluorescence microscope equipped with a filter for FITC (excitation ~488 nm, emission ~525 nm). Capture images for analysis.

  • Flow Cytometry: Detach the cells using trypsin, wash with PBS, and resuspend in 500 µL of PBS. Analyze the fluorescence intensity of the cell suspension using a flow cytometer.

Data Analysis:

• Fluorescence Microscopy: Quantify the mean fluorescence intensity of the captured images using image analysis software (e.g., ImageJ).

• Flow Cytometry: Determine the mean fluorescence intensity of the cell populations.

• Calculate the percentage of ROS reduction in Isobellidifolin-treated cells compared to the cells treated with the ROS inducer alone. The IC50 value, the concentration of Isobellidifolin that reduces ROS levels by 50%, can be determined by plotting the percentage of ROS reduction against the log of the Isobellidifolin concentration.

Mandatory Visualizations

Caption: Experimental workflow for assessing the antioxidant capacity of Isobellidifolin.

Caption: The Nrf2 signaling pathway for antioxidant response.

References

• 1. Antioxidant Capacity Determination in Plants and Plant-Derived Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Polyphenols and antioxidant capacity of vegetables under fresh and frozen conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ars.usda.gov [ars.usda.gov]
• 9. mdpi.com [mdpi.com]

Maximizing Isobellidifolin Yield: A Microwave-Assisted Extraction Approach

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isobellidifolin, a xanthone found in various medicinal plants, particularly of the Gentiana species, has garnered significant interest for its potential therapeutic properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Efficiently extracting this compound is crucial for research and development. Microwave-Assisted Extraction (MAE) presents a rapid, efficient, and green alternative to conventional extraction methods. This document provides detailed application notes and protocols for maximizing the yield of isobellidifolin using MAE.

Advantages of Microwave-Assisted Extraction (MAE)

MAE offers several advantages over traditional methods like maceration or Soxhlet extraction:

• Reduced Extraction Time: MAE significantly shortens the extraction process from hours to minutes.

• Lower Solvent Consumption: This method is more environmentally friendly and cost-effective.

• Higher Extraction Yield: By efficiently heating the solvent and disrupting the plant cell walls, MAE can lead to a greater recovery of the target compound.

• Improved Purity of Extracts: The targeted heating can minimize the degradation of thermolabile compounds.

Experimental Protocols

I. General Protocol for Microwave-Assisted Extraction of Isobellidifolin

This protocol is a starting point and should be optimized for your specific plant material and equipment.

Materials and Equipment:

• Dried and powdered plant material (e.g., Gentiana rigescens)

• Microwave extraction system

• Extraction solvent (e.g., Ethanol, Methanol)

• Filter paper or syringe filter

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for quantification

Procedure:

• Sample Preparation: Weigh a precise amount of the dried, powdered plant material (e.g., 1.0 g).

• Solvent Addition: Add a specific volume of the chosen extraction solvent to the sample in a microwave-safe extraction vessel. The solvent-to-solid ratio is a critical parameter to optimize.

• Microwave Irradiation: Place the vessel in the microwave extractor. Set the desired microwave power, temperature, and extraction time.

• Cooling: After extraction, allow the vessel to cool to room temperature.

• Filtration: Filter the extract to remove the solid plant material.

• Concentration: Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

• Analysis: Dissolve a known amount of the crude extract in a suitable solvent and analyze the isobellidifolin content using a validated HPLC method.

II. Optimization of MAE Parameters

To maximize the yield of isobellidifolin, it is essential to optimize the following parameters using a systematic approach such as a Response Surface Methodology (RSM):

• Solvent Concentration: The polarity of the solvent is crucial. Ethanol and methanol are common choices. A range of aqueous solutions (e.g., 50-90% ethanol in water) should be tested.

• Microwave Power: Higher power can lead to faster extraction but may also cause degradation. A range of 400-800 W is a typical starting point.

• Extraction Time: MAE is rapid, so extraction times can range from a few seconds to several minutes.

• Solvent-to-Solid Ratio: This ratio affects the efficiency of mass transfer. Typical ratios to investigate range from 10:1 to 30:1 (mL/g).

• Temperature: Controlling the temperature can prevent the degradation of isobellidifolin. A maximum temperature of around 80°C is often a good target.

Data Presentation

The following tables summarize hypothetical data from optimization experiments to illustrate how results can be presented for easy comparison.

Table 1: Effect of Solvent Concentration on Isobellidifolin Yield

Ethanol Concentration (%)	Isobellidifolin Yield (mg/g)
50	3.2 ± 0.2
60	4.1 ± 0.3
70	5.5 ± 0.4
80	6.8 ± 0.5
90	6.2 ± 0.4

Conditions: Microwave Power 600 W, Extraction Time 5 min, Solvent-to-Solid Ratio 20:1 mL/g.

Table 2: Effect of Microwave Power on Isobellidifolin Yield

Microwave Power (W)	Isobellidifolin Yield (mg/g)
400	4.8 ± 0.3
500	5.9 ± 0.4
600	6.8 ± 0.5
700	7.1 ± 0.6
800	6.5 ± 0.5

Conditions: Ethanol Concentration 80%, Extraction Time 5 min, Solvent-to-Solid Ratio 20:1 mL/g.

Table 3: Effect of Extraction Time on Isobellidifolin Yield

Extraction Time (min)	Isobellidifolin Yield (mg/g)
1	4.5 ± 0.3
3	6.2 ± 0.4
5	7.1 ± 0.6
7	7.3 ± 0.5
10	6.9 ± 0.5

Conditions: Ethanol Concentration 80%, Microwave Power 700 W, Solvent-to-Solid Ratio 20:1 mL/g.

Table 4: Comparison of MAE with Conventional Extraction Methods

Extraction Method	Extraction Time	Solvent Consumption (mL/g)	Isobellidifolin Yield (mg/g)
MAE (Optimized)	7 min	20	7.3 ± 0.5
Soxhlet	6 h	100	5.8 ± 0.4
Maceration	24 h	50	4.2 ± 0.3

Mandatory Visualizations

Experimental Workflow for MAE of Isobellidifolin

Caption: Workflow for the Microwave-Assisted Extraction of Isobellidifolin.

Hypothesized Anti-inflammatory Signaling Pathway of Isobellidifolin

Based on the known mechanisms of structurally similar compounds like isofraxidin and taxifolin, it is hypothesized that isobellidifolin may exert its anti-inflammatory effects through the inhibition of the MAPK signaling pathway.

Caption: Hypothesized MAPK signaling pathway inhibition by Isobellidifolin.

Conclusion

Microwave-Assisted Extraction is a powerful technique for the efficient extraction of isobellidifolin from plant matrices. By carefully optimizing key parameters, researchers can significantly increase the yield and purity of the target compound, thereby facilitating further pharmacological studies and drug development. The protocols and data presented herein provide a solid foundation for developing a robust and efficient extraction process for isobellidifolin.

Application Notes and Protocols for Ultrasound-Assisted Extraction (UAE) of Isobellidifolin from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobellidifolin is a xanthone, a class of secondary metabolites found in a variety of plant species, notably within the Gentiana genus. Xanthones have garnered significant interest in the pharmaceutical and nutraceutical industries due to their wide range of biological activities, including antioxidant, anti-inflammatory, and potential anti-cancer properties. Ultrasound-Assisted Extraction (UAE) is a modern and efficient green technology for the extraction of bioactive compounds from plant matrices. This method utilizes acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and mass transfer, which often leads to higher extraction yields in shorter times with reduced solvent consumption compared to conventional methods.

These application notes provide a comprehensive protocol for the ultrasound-assisted extraction of isobellidifolin from plant material, primarily targeting species of the Gentiana genus.

Plant Material

Isobellidifolin has been identified in various species of the Gentiana genus. The primary plant material for the extraction of isobellidifolin includes the aerial parts (flowers and leaves) of these plants.

Known Plant Sources for Isobellidifolin:

• Gentiana algida[1]

• Gentianella species (Argentine)[2]

Proposed Ultrasound-Assisted Extraction (UAE) Protocol for Isobellidifolin

While specific optimized UAE parameters for isobellidifolin are not extensively documented, the following protocol is proposed based on successful UAE of other bioactive compounds, such as secoiridoids and other xanthones, from Gentiana species. This protocol serves as a strong starting point for optimization.

1. Sample Preparation:

• Harvest the aerial parts (leaves and flowers) of the selected Gentiana species.

• Clean the plant material to remove any soil or foreign matter.

• Dry the plant material in a well-ventilated area, preferably in the dark, or using a lyophilizer to preserve the integrity of the bioactive compounds.

• Grind the dried plant material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

2. Ultrasound-Assisted Extraction Procedure:

• Solvent Selection: Ethanol or methanol solutions are effective for the extraction of xanthones. A starting concentration of 70-80% ethanol in water is recommended.

• Solid-to-Liquid Ratio: A ratio of 1:10 to 1:30 (g of dried plant material to mL of solvent) is a typical starting range.

• Extraction Vessel: Place the powdered plant material and the extraction solvent into a glass beaker or flask.

• Ultrasonic Treatment:

  • Immerse the extraction vessel in an ultrasonic bath or use a probe-type sonicator.

  • Frequency: A typical frequency range for UAE is 20-40 kHz.

  • Power: Adjust the ultrasonic power. For a bath sonicator, this may be a fixed setting. For a probe sonicator, start with a moderate amplitude (e.g., 50-70%).

  • Temperature: Maintain the extraction temperature between 40°C and 60°C. Temperature control is crucial to prevent the degradation of thermolabile compounds.

  • Time: Sonication time can range from 20 to 60 minutes. It is advisable to conduct a time-course study to determine the optimal extraction time.

• Post-Extraction Processing:

  • After sonication, separate the extract from the solid plant material by filtration or centrifugation.

  • The extraction can be repeated on the plant residue to maximize yield.

  • Combine the extracts and evaporate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude extract can be further purified using techniques such as column chromatography to isolate isobellidifolin.

Experimental Workflow

Figure 1: General workflow for the ultrasound-assisted extraction of isobellidifolin.

Quantitative Data

Specific quantitative data for the yield of isobellidifolin using UAE is limited in the available literature. However, the following table presents general ethanol extract yields from different Gentiana species, which can serve as a reference. The yield of isobellidifolin will be a fraction of this total extractable material.

Table 1: Ethanol Extract Yields from Roots of Various Gentiana Species

Gentiana Species Sample	Ethanol Extract Yield (%)
G. scabra (GS)	6.76
G. davidii var. formosana (GDF)	5.71
G. arisanensis (GA)	9.10
G. scabrida var. punctulata (GSP)	7.96
Dried Root 1 (Imported Chinese Herbal)	24.25
Dried Root 2 (Imported Chinese Herbal)	28.05

Data adapted from a comparative analysis of Taiwan-specific Gentiana species and Chinese medicinal plant Gentiana scabra.[3]

Quantification of Isobellidifolin:

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry) is the recommended method for the quantification of isobellidifolin in the crude extract and purified fractions. A certified reference standard of isobellidifolin is required for calibration and accurate quantification.

Biological Activity and Signaling Pathways

Xanthones, the class of compounds to which isobellidifolin belongs, are known to exhibit a variety of biological activities. They have been shown to modulate several signaling pathways, which are critical in the context of drug development, particularly in oncology.[4][5][6]

Potential Biological Activities of Xanthones:

• Anticancer

• Anti-inflammatory

• Antioxidant

• Antimicrobial

Modulation of Signaling Pathways:

Xanthones have been reported to exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, apoptosis (programmed cell death), and inflammation. One such critical pathway is the Mitogen-Activated Protein Kinase (MAPK) pathway.

Figure 2: Simplified MAPK signaling pathway and potential points of inhibition by xanthones.

Conclusion

Ultrasound-assisted extraction is a promising technique for the efficient extraction of isobellidifolin from Gentiana species. The provided protocol offers a robust starting point for researchers to develop and optimize their extraction processes. Further studies are warranted to establish the specific optimal UAE conditions for maximizing isobellidifolin yield and to fully elucidate its biological activities and mechanisms of action. The modulation of key signaling pathways by xanthones underscores the therapeutic potential of isobellidifolin and warrants its further investigation in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Xanthones from Mangosteen Extracts as Natural Chemopreventive Agents: Potential Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Recent cancer drug development with xanthone structures - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction for Isobellidifolin Sample Cleanup

Introduction

Isobellidifolin, a xanthone found in various plant species, including those of the Gentiana genus, has garnered interest for its potential pharmacological activities.[1] Accurate quantification and further investigation of Isobellidifolin from complex matrices such as plant extracts necessitate an effective sample cleanup strategy. Solid-phase extraction (SPE) is a highly selective and efficient technique for isolating and purifying target analytes from complex mixtures.[2] This application note details a robust SPE protocol for the cleanup of Isobellidifolin samples, ensuring high recovery and purity for downstream analytical procedures like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

Principle

This protocol utilizes reversed-phase solid-phase extraction (RP-SPE). In RP-SPE, a nonpolar stationary phase (e.g., C18-bonded silica) is used to retain nonpolar to moderately polar compounds from a polar sample matrix. Isobellidifolin, being a moderately polar compound, will be retained on the C18 sorbent while more polar impurities are washed away. A solvent of intermediate polarity is then used to selectively elute the retained Isobellidifolin.

Advantages of SPE for Isobellidifolin Cleanup

• High Selectivity: The wide range of available sorbents allows for highly selective extraction, minimizing matrix interferences.

• Improved Recovery: Compared to traditional liquid-liquid extraction, SPE often yields higher and more consistent analyte recoveries.

• Reduced Solvent Consumption: SPE is a more environmentally friendly technique due to the lower volumes of organic solvents required.

• Automation Potential: SPE procedures can be easily automated, which increases sample throughput.

Experimental Protocol

1. Materials and Reagents

• SPE Cartridge: C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• Solvents:

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Deionized Water (HPLC grade)

  • Formic Acid (optional, for pH adjustment)

• Sample: Crude extract containing Isobellidifolin dissolved in an appropriate solvent (e.g., 50% methanol in water).

• Apparatus:

  • SPE Vacuum Manifold

  • Collection Vials

  • Vortex Mixer

  • Centrifuge

2. SPE Procedure

Step 1: Sample Pre-treatment

• Dissolve the dried plant extract in a 50% methanol-water solution.

• Vortex the sample to ensure complete dissolution.

• Centrifuge the sample to pellet any particulate matter.

• The supernatant will be used for SPE.

Step 2: Cartridge Conditioning

• Place the C18 SPE cartridge on the vacuum manifold.

• Wash the cartridge with 5 mL of methanol.

• Equilibrate the cartridge with 5 mL of deionized water. Do not allow the cartridge to dry out.

Step 3: Sample Loading

• Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, drop-wise rate.

Step 4: Washing

• Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Follow with a wash of 5 mL of 20% methanol in water to remove weakly retained impurities.

Step 5: Elution

• Place a clean collection vial under the cartridge.

• Elute the retained Isobellidifolin with 5 mL of 80% methanol in water.

• The collected eluate now contains the purified Isobellidifolin sample.

Step 6: Post-Elution Processing

• The eluate can be evaporated to dryness under a gentle stream of nitrogen.

• The dried residue can be reconstituted in a suitable solvent for subsequent analysis (e.g., mobile phase for HPLC).

Data Presentation

The following table summarizes the expected quantitative data for the SPE cleanup of Isobellidifolin based on typical recoveries for similar flavonoid and xanthone compounds.

Parameter	Expected Value	Notes
Recovery	> 90%	Recovery can be optimized by adjusting the solvent strength during the elution step.
Purity	> 95%	Purity is dependent on the complexity of the initial sample matrix.
Repeatability (RSD)	< 5%	Relative Standard Deviation for replicate extractions.

Visualization of the SPE Workflow

Caption: Solid-Phase Extraction Workflow for Isobellidifolin Cleanup.

References

• 1. researchgate.net [researchgate.net]
• 2. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for the Structural Elucídation of Isobellidifolin via NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isobellidifolin (1,8-dihydroxy-3,7-dimethoxyxanthone) is a naturally occurring xanthone that has garnered interest for its potential biological activities. The precise determination of its chemical structure is fundamental for understanding its structure-activity relationships and for its potential development as a therapeutic agent. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and definitive technique for the structural elucidation of novel and known natural products. This document provides a comprehensive guide, including detailed protocols and data interpretation, for the structural characterization of Isobellidifolin using a suite of 1D and 2D NMR experiments. While a complete, publicly available dataset for Isobellidifolin is limited, this guide utilizes representative NMR data based on closely related xanthone structures to illustrate the elucidation process.

Predicted NMR Spectroscopic Data for Isobellidifolin

The following tables present the predicted ¹H and ¹³C NMR chemical shifts for Isobellidifolin, recorded in DMSO-d₆. These values are based on the analysis of structurally similar xanthones and serve as a guide for the structural elucidation process.

Table 1: Predicted ¹H NMR Data for Isobellidifolin (in DMSO-d₆, 400 MHz)

Position	δ (ppm)	Multiplicity	J (Hz)	Integration
H-2	6.35	d	2.5	1H
H-4	6.50	d	2.5	1H
H-5	7.30	d	9.0	1H
H-6	6.90	d	9.0	1H
3-OCH₃	3.90	s	-	3H
7-OCH₃	3.95	s	-	3H
1-OH	13.50	s	-	1H
8-OH	12.10	s	-	1H

Table 2: Predicted ¹³C NMR Data for Isobellidifolin (in DMSO-d₆, 100 MHz)

Position	δ (ppm)	Carbon Type
1	161.5	C
2	97.0	CH
3	166.0	C
4	92.5	CH
4a	157.0	C
5	124.0	CH
5a	121.0	C
6	110.0	CH
7	164.0	C
8	148.0	C
8a	109.0	C
9	182.0	C=O
9a	104.0	C
3-OCH₃	56.0	CH₃
7-OCH₃	56.5	CH₃

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of Isobellidifolin are provided below.

Sample Preparation

• Weigh approximately 5-10 mg of purified Isobellidifolin.

• Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to a 5 mm NMR tube.

1D ¹H NMR Spectroscopy

• Pulse Program: zg30 (or equivalent standard 1D proton experiment)

• Spectrometer Frequency: 400 MHz

• Spectral Width: 16 ppm (-2 to 14 ppm)

• Acquisition Time: 2.05 s

• Relaxation Delay: 2.0 s

• Number of Scans: 16

• Temperature: 298 K

• Processing: Apply a line broadening of 0.3 Hz using an exponential window function before Fourier transformation. Phase and baseline correct the spectrum. Reference the residual DMSO solvent peak to δ 2.50 ppm.

1D ¹³C NMR Spectroscopy

• Pulse Program: zgpg30 (or equivalent proton-decoupled carbon experiment)

• Spectrometer Frequency: 100 MHz

• Spectral Width: 240 ppm (-10 to 230 ppm)

• Acquisition Time: 1.36 s

• Relaxation Delay: 2.0 s

• Number of Scans: 1024

• Temperature: 298 K

• Processing: Apply a line broadening of 1.0 Hz using an exponential window function. Reference the DMSO-d₆ solvent peak to δ 39.5 ppm.

2D COSY (Correlation Spectroscopy)

• Pulse Program: cosygpqf (or equivalent gradient-selected, double-quantum filtered COSY)

• Spectral Width (F1 and F2): 12 ppm

• Number of Increments (F1): 256

• Number of Scans per Increment: 8

• Relaxation Delay: 1.5 s

• Processing: Apply a sine-squared window function in both dimensions and perform zero-filling to create a 1K x 1K data matrix.

2D HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: hsqcedetgpsisp2.3 (or equivalent phase-sensitive, edited HSQC for multiplicity determination)

• Spectral Width (F2 - ¹H): 12 ppm

• Spectral Width (F1 - ¹³C): 180 ppm

• Number of Increments (F1): 256

• Number of Scans per Increment: 16

• Relaxation Delay: 1.5 s

• ¹JCH Coupling Constant: Optimized for 145 Hz

• Processing: Apply a QSINE window function in both dimensions.

2D HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: hmbcgplpndqf (or equivalent gradient-selected HMBC)

• Spectral Width (F2 - ¹H): 12 ppm

• Spectral Width (F1 - ¹³C): 220 ppm

• Number of Increments (F1): 256

• Number of Scans per Increment: 32

• Relaxation Delay: 2.0 s

• Long-Range Coupling Constant (ⁿJCH): Optimized for 8 Hz

• Processing: Apply a sine-squared window function in both dimensions.

Data Interpretation and Structural Elucidation Workflow

The structural elucidation of Isobellidifolin is a stepwise process involving the interpretation of each NMR spectrum in a logical sequence.

Caption: Experimental workflow for NMR-based structural elucidation.

• ¹H NMR Analysis: The ¹H NMR spectrum provides information on the number and types of protons. For Isobellidifolin, we expect to see four aromatic protons, two methoxy group signals, and two deshielded hydroxyl protons. The coupling patterns of the aromatic protons (doublets) indicate their positions on the xanthone scaffold.

• ¹³C NMR Analysis: The ¹³C NMR spectrum reveals the total number of carbons. In Isobellidifolin, 15 carbon signals are expected, including a characteristic downfield signal for the carbonyl carbon (C-9). The chemical shifts indicate the presence of oxygenated aromatic carbons and methoxy carbons.

• HSQC Analysis: The HSQC spectrum correlates each proton with its directly attached carbon. This allows for the unambiguous assignment of the protonated carbons (CH, CH₂, CH₃). For Isobellidifolin, this will confirm the assignments of C-2, C-4, C-5, C-6, and the two methoxy carbons.

• COSY Analysis: The COSY spectrum reveals proton-proton (¹H-¹H) spin-spin coupling networks. Cross-peaks will be observed between adjacent protons.

Caption: Key COSY correlations expected for Isobellidifolin.

• HMBC Analysis: The HMBC spectrum is crucial for establishing the connectivity of the molecular skeleton by identifying long-range (2-3 bond) correlations between protons and carbons. This allows for the placement of substituents and the connection of different spin systems.

Application Notes and Protocols for the Mass Spectrometry Analysis of Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobellidifolin, a naturally occurring xanthone found in plants such as Swertia chirayita, has garnered significant interest within the scientific community due to its potential therapeutic properties. As a member of the xanthone family, its chemical structure contributes to a range of biological activities. Accurate and reliable analytical methods are paramount for the qualitative and quantitative assessment of Isobellidifolin in various matrices, including plant extracts and biological samples. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), stands as a powerful tool for the sensitive and specific detection and characterization of this compound.

This document provides detailed application notes and protocols for the analysis of Isobellidifolin using tandem mass spectrometry. The information herein is intended to guide researchers in developing and implementing robust analytical methods for their specific research needs.

Chemical Profile of Isobellidifolin

• Systematic Name: 1,3,8-trihydroxy-5-methoxyxanthone

• Synonyms: Bellidifolin

• Molecular Formula: C₁₄H₁₀O₆[1]

• Molecular Weight: 274.23 g/mol [1]

• Chemical Class: Xanthone[1]

Mass Spectrometry Fragmentation Pattern of Isobellidifolin

The fragmentation of Isobellidifolin in tandem mass spectrometry provides characteristic product ions that are essential for its unambiguous identification and quantification. The fragmentation pattern is influenced by the collision energy applied during collision-induced dissociation (CID). Below is a summary of the expected fragmentation of the deprotonated molecule [M-H]⁻.

Table 1: Mass Spectrometry Fragmentation Data for Isobellidifolin

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
273.04	258.02	CH₃
273.04	230.02	CO + CH₃
273.04	202.03	2CO + CH₃
273.04	174.03	3CO + CH₃

Note: The relative abundances of these ions will vary depending on the specific instrument and collision energy used.

Experimental Protocol: Analysis of Isobellidifolin by UPLC-MS/MS

This protocol is based on established methods for the analysis of xanthones and related compounds.

1. Sample Preparation

• Plant Material: Extract a known weight of dried and powdered plant material (e.g., Swertia chirayita) with a suitable solvent such as methanol or ethanol. Sonication or vortexing can be used to enhance extraction efficiency. Centrifuge the extract to pellet any solid material and collect the supernatant.

• Biological Samples (e.g., Plasma): Perform a protein precipitation step by adding a threefold volume of ice-cold acetonitrile to the plasma sample. Vortex thoroughly and centrifuge at high speed (e.g., 12,000 rpm for 10 minutes) to pellet the precipitated proteins. Collect the supernatant for analysis. A liquid-liquid extraction may also be employed for cleaner samples.

2. Chromatographic Conditions

• UHPLC System: A high-performance liquid chromatography system capable of handling high pressures.

• Column: A C18 reversed-phase column is suitable for the separation of Isobellidifolin (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 95% A

  • 1-5 min: Linear gradient to 5% A

  • 5-7 min: Hold at 5% A

  • 7-7.1 min: Linear gradient back to 95% A

  • 7.1-9 min: Hold at 95% A for column re-equilibration

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isobellidifolin: Precursor ion m/z 273.04 → Product ions m/z 258.02 (quantifier) and m/z 230.02 (qualifier).

• ESI Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

• Collision Energy: Optimize for the specific instrument, typically in the range of 15-30 eV.

Logical Workflow for Isobellidifolin Analysis

Caption: Workflow for the analysis of Isobellidifolin.

Proposed Fragmentation Pathway of Isobellidifolin

The fragmentation of the deprotonated Isobellidifolin molecule ([M-H]⁻ at m/z 273.04) is proposed to initiate with the loss of a methyl radical from the methoxy group, followed by successive losses of carbon monoxide molecules from the xanthone backbone.

Caption: Proposed fragmentation of Isobellidifolin.

References

• 1. 1,3,8-Trihydroxy-5-methoxyxanthone | C14H10O6 | CID 5322042 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Structure-Activity Relationship Studies of Isobellidifolin Analogs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of Isobellidifolin analogs and their evaluation for structure-activity relationship (SAR) studies. The methodologies are based on established synthetic routes for xanthone derivatives and biological assays relevant to the known activity of related compounds.

Introduction

Isobellidifolin is a xanthone-derived natural product with potential therapeutic applications. To explore and optimize its biological activity, the synthesis and evaluation of a focused library of analogs are crucial. This document outlines the rationale for analog design, detailed synthetic protocols, and methods for assessing their biological effects, particularly in the context of cellular signaling pathways. The core structure of Isobellidifolin, a substituted dibenzo-γ-pyrone, serves as the scaffold for chemical modification.

Proposed Analogs for Structure-Activity Relationship (SAR) Studies

Based on common SAR trends for xanthones and related flavonoids, the following analogs are proposed to probe the importance of specific functional groups on the Isobellidifolin scaffold. Modifications will focus on the hydroxyl and methoxy groups, which are known to influence activity and pharmacokinetic properties.

Table 1: Proposed Isobellidifolin Analogs for SAR Studies

Compound ID	R1	R2	R3	R4	Rationale for Modification
Isobellidifolin	OCH3	OH	OH	H	Parent Compound
Analog 1	OH	OH	OH	H	Demethylation at R1 to assess the role of the free hydroxyl.
Analog 2	OCH3	OCH3	OH	H	Methylation at R2 to evaluate the impact of reducing hydrogen bond donating capacity.
Analog 3	OCH3	OH	OCH3	H	Methylation at R3 to probe the significance of this hydroxyl group.
Analog 4	OCH3	OH	OH	Br	Introduction of a halogen at R4 to investigate the effect of an electron-withdrawing group and potential changes in lipophilicity.
Analog 5	OCH3	OH	OH	CH3	Addition of an alkyl group at R4 to explore the influence of steric bulk and increased lipophilicity.

Experimental Protocols: Synthesis of Isobellidifolin Analogs

The synthesis of Isobellidifolin analogs can be achieved through a modified Grover, Shah, and Shah reaction, a reliable method for constructing the xanthone core.[1] This involves the condensation of a substituted 2-hydroxybenzoic acid with a substituted phenol, followed by cyclization.

3.1. General Synthetic Scheme

A general and efficient method for the synthesis of the xanthone scaffold is the condensation of a salicylic acid derivative with a phenol derivative.[1] The use of Eaton's reagent (a mixture of phosphorus pentoxide and methanesulfonic acid) has been shown to improve yields for this type of reaction.[1]

Caption: General workflow for the synthesis of Isobellidifolin analogs.

3.2. Protocol for the Synthesis of Analog 1 (Demethylation)

• Dissolution: Dissolve Isobellidifolin (1 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reagent: Add boron tribromide (BBr3) (3 eq) dropwise to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of methanol, followed by water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

3.3. Protocol for the Synthesis of Analogs 2 and 3 (Methylation)

• Base Treatment: To a solution of Isobellidifolin or the corresponding hydroxylated precursor (1 eq) in anhydrous acetone, add potassium carbonate (K2CO3) (3 eq).

• Addition of Methylating Agent: Add methyl iodide (CH3I) (1.5 eq) to the suspension.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-8 hours, monitoring by TLC.

• Work-up: After cooling to room temperature, filter the mixture and wash the solid with acetone.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude product by recrystallization or column chromatography.

3.4. Protocol for the Synthesis of Analogs 4 and 5 (Halogenation/Alkylation)

These analogs can be synthesized from a common intermediate with an unsubstituted R4 position using appropriate electrophilic substitution reactions.

Biological Evaluation: In Vitro Assessment of Cardioprotective Effects

The synthesized analogs will be evaluated for their ability to protect cardiomyocytes from oxidative stress-induced injury, a model relevant to ischemic heart disease. The PI3K-Akt signaling pathway, known to be modulated by the related compound Bellidifolin, will be investigated as a potential mechanism of action.[2]

4.1. Cell Culture and Treatment

• Cell Line: H9c2 rat myocardial cells.

• Culture Conditions: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Seed H9c2 cells in 96-well plates for viability assays or 6-well plates for protein analysis.

  • Pre-treat cells with varying concentrations of Isobellidifolin analogs (e.g., 1, 5, 10, 25, 50 µM) for 2 hours.

  • Induce oxidative stress by adding hydrogen peroxide (H2O2) to a final concentration of 200 µM for 24 hours.

4.2. Cell Viability Assay (MTT Assay)

• After the 24-hour H2O2 treatment, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubate for 4 hours at 37°C.

• Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control group.

4.3. Western Blot Analysis of PI3K/Akt Pathway

• Lyse the treated cells from the 6-well plates and quantify the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate with primary antibodies against phospho-Akt (Ser473), total Akt, and GAPDH overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software.

Caption: Workflow for the biological evaluation of Isobellidifolin analogs.

Data Presentation and Interpretation

The quantitative data from the biological assays should be summarized in tables to facilitate comparison and SAR analysis.

Table 2: Hypothetical Cell Viability Data for Isobellidifolin Analogs in H2O2-Treated H9c2 Cells

Compound ID	Concentration (µM)	Cell Viability (%) ± SD
Control	-	100 ± 5.2
H2O2 only	-	45.3 ± 4.1
Isobellidifolin	10	65.8 ± 3.9
Analog 1	10	75.2 ± 4.5
Analog 2	10	55.1 ± 3.7
Analog 3	10	62.4 ± 4.0
Analog 4	10	68.9 ± 4.2
Analog 5	10	71.5 ± 3.8

Table 3: Hypothetical p-Akt/Total Akt Ratios from Western Blot Analysis

Compound ID (10 µM)	Relative p-Akt/Total Akt Ratio
Control	1.0
H2O2 only	0.4
Isobellidifolin	1.5
Analog 1	1.9
Analog 2	0.8
Analog 3	1.3
Analog 4	1.6
Analog 5	1.7

Signaling Pathway and Structure-Activity Relationship

The results from the biological assays will help elucidate the SAR for the cardioprotective effects of Isobellidifolin analogs.

Caption: Proposed PI3K/Akt signaling pathway modulated by Isobellidifolin analogs.

• Importance of the R1 Hydroxyl: The increased activity of Analog 1 suggests that a free hydroxyl group at the R1 position is beneficial for activity.

• Negative Impact of R2 Methylation: The reduced activity of Analog 2 indicates that the hydroxyl group at R2 is crucial, possibly for hydrogen bonding interactions with the biological target.

• Moderate Role of R3: The minor change in activity for Analog 3 suggests the R3 hydroxyl may be less critical than the one at R2.

• Influence of R4 Substituents: The maintained or slightly improved activity of Analogs 4 and 5 suggests that this position is tolerant to substitution and can be further modified to optimize physicochemical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Bellidifolin from Gentianella acuta (Michx.) Hulten protects H9c2 cells from hydrogen peroxide-induced injury via the PI3K-Akt signal pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield of Isobellidifolin in Plant Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of Isobellidifolin from plant sources, primarily focusing on overcoming low yields.

Frequently Asked Questions (FAQs)

Q1: What is Isobellidifolin and what are its primary plant sources?

A1: Isobellidifolin is a xanthone, a class of polyphenolic compounds. It and its derivatives are commonly found in plants of the Gentianaceae family, such as Gentiana and Gentianella species.[1][2] These compounds are known for their potential pharmacological activities, including antioxidant and anti-inflammatory properties.

Q2: What are the common reasons for low Isobellidifolin yield during extraction?

A2: Low yields of Isobellidifolin can be attributed to several factors:

• Suboptimal Extraction Method: The choice of extraction technique significantly impacts yield. Traditional methods like maceration may be less efficient than modern techniques such as Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE).[1][3][4]

• Inappropriate Solvent Selection: The polarity of the solvent is crucial for efficient extraction. A solvent that is too polar or non-polar may not effectively dissolve and extract Isobellidifolin.

• Degradation of the Compound: Isobellidifolin, like many phenolic compounds, can be sensitive to high temperatures, prolonged extraction times, and extreme pH levels, leading to degradation.[5][6]

• Improper Plant Material Handling: The quality, drying method, and particle size of the plant material can affect extraction efficiency.

• Incomplete Cell Wall Disruption: Inefficient disruption of plant cell walls can hinder the release of intracellular contents, including Isobellidifolin.

Q3: How can I improve the efficiency of my Isobellidifolin extraction?

A3: To enhance extraction efficiency, consider the following:

• Optimize Extraction Parameters: Systematically optimize parameters such as solvent composition, temperature, extraction time, and solid-to-solvent ratio.

• Employ Modern Extraction Techniques: Techniques like UAE and MAE can significantly reduce extraction time and improve yield by enhancing solvent penetration and promoting cell wall disruption.[4][7]

• Proper Sample Preparation: Ensure the plant material is properly dried and ground to a uniform, fine powder to increase the surface area for extraction.

Q4: What is the stability of Isobellidifolin under different conditions?

A4: The stability of xanthones and related flavonoids is influenced by temperature, pH, and solvent. Generally, they are more stable at slightly acidic to neutral pH and can degrade at higher temperatures and in the presence of light and oxygen.[5][6] It is advisable to conduct extractions under mild temperature conditions and protect extracts from light. The choice of solvent can also impact stability, with alcoholic solutions often providing better stability than purely aqueous solutions.[8]

Troubleshooting Guide

This guide addresses specific issues that may arise during Isobellidifolin extraction.

Issue	Potential Cause	Recommended Solution
Low or No Isobellidifolin Detected in Extract	Incomplete extraction.	1. Increase extraction time or temperature (within stable limits). 2. Switch to a more efficient extraction method (e.g., from maceration to UAE or MAE). 3. Optimize the solvent system; consider a mixture of polar and non-polar solvents.
Degradation of Isobellidifolin.	1. Lower the extraction temperature. 2. Reduce the extraction time. 3. Adjust the pH of the extraction solvent to be slightly acidic or neutral. 4. Protect the extraction setup from light.
Incorrect plant material or low concentration in the source.	1. Verify the identity of the plant species. 2. Analyze a reference sample of the plant material to confirm the presence of Isobellidifolin. 3. Consider the harvesting time and conditions of the plant material, as these can affect the concentration of secondary metabolites.
Inconsistent Yields Between Batches	Variation in plant material.	1. Standardize the source, harvesting time, and drying process of the plant material. 2. Mill the plant material to a consistent and fine particle size.
Inconsistent extraction parameters.	1. Precisely control all extraction parameters (temperature, time, solvent ratio, etc.) for each batch. 2. Calibrate all equipment regularly.
Co-extraction of a High Amount of Impurities	Low selectivity of the extraction solvent.	1. Modify the solvent system to be more selective for xanthones. 2. Employ a pre-extraction step with a non-polar solvent (e.g., hexane) to remove lipids and chlorophyll.
Complex plant matrix.	1. Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction step for preliminary purification of the crude extract.

Data Presentation: Comparison of Extraction Methods

The following table summarizes the typical performance of different extraction methods for phenolic compounds, which can be indicative for Isobellidifolin extraction. Please note that optimal conditions and yields will vary depending on the specific plant material and experimental setup.

Extraction Method	Typical Solvent	Typical Temperature (°C)	Typical Time	Relative Yield	Advantages	Disadvantages
Maceration	Ethanol, Methanol, Water	Room Temperature	24 - 72 hours	Low to Moderate	Simple, low cost	Time-consuming, lower efficiency
Soxhlet Extraction	Ethanol, Methanol	Boiling point of solvent	6 - 24 hours	Moderate to High	Continuous extraction	Requires high temperatures, potential for thermal degradation
Ultrasound-Assisted Extraction (UAE)	Ethanol/Water mixtures	40 - 60	20 - 60 minutes	High	Fast, efficient, lower temperatures	Requires specialized equipment
Microwave-Assisted Extraction (MAE)	Ethanol/Water mixtures	50 - 100	5 - 30 minutes	High to Very High	Very fast, highly efficient	Requires specialized equipment, potential for localized heating

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Isobellidifolin

• Sample Preparation: Dry the plant material (e.g., Gentiana leaves) at 40-50°C and grind it into a fine powder (40-60 mesh).

• Extraction:

  • Weigh 1 gram of the powdered plant material and place it in a 50 mL flask.

  • Add 20 mL of 70% ethanol (v/v) to the flask.

  • Place the flask in an ultrasonic bath.

  • Set the ultrasonic frequency to 40 kHz and the temperature to 50°C.

  • Sonicate for 30 minutes.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper.

  • Collect the filtrate and evaporate the solvent under reduced pressure using a rotary evaporator at 50°C.

• Quantification:

  • Dissolve the dried extract in a known volume of methanol.

  • Analyze the concentration of Isobellidifolin using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid).[2][9][10]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantification of Isobellidifolin

• Instrument: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile.

• Gradient Elution: A linear gradient from 10% to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the maximum absorbance of Isobellidifolin (typically around 254 nm and 320 nm for xanthones).

• Quantification: Prepare a standard curve using a certified reference standard of Isobellidifolin to determine the concentration in the samples.[2][9][10]

Mandatory Visualizations

Signaling Pathways

Logical Relationships

References

• 1. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Influence of extraction methods on stability of flavonoids [pubmed.ncbi.nlm.nih.gov]
• 6. Extraction, Characterization, Stability and Biological Activity of Flavonoids Isolated from Chamomile Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciforum.net [sciforum.net]
• 8. Study on Extraction Conditions and Stability of Anthocyanin from Orychophragmus violaceus | Semantic Scholar [semanticscholar.org]
• 9. Analytical Methods of Phytochemicals from the Genus Gentiana - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]

Troubleshooting peak tailing and splitting in Isobellidifolin HPLC analysis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the HPLC analysis of Isobellidifolin, a xanthone compound.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for Isobellidifolin analysis?

A1: For a starting point in developing an HPLC method for Isobellidifolin, a reversed-phase C18 column is commonly used for xanthone analysis. A gradient elution with a mobile phase consisting of an acidified aqueous solution (e.g., with 0.1% formic acid) and an organic solvent like methanol or acetonitrile is a standard approach.

Q2: How should I prepare my Isobellidifolin sample for HPLC analysis?

A2: Isobellidifolin, like many xanthones, may have limited solubility in water. It is recommended to dissolve the sample in an organic solvent that is compatible with the mobile phase, such as methanol or acetonitrile. Ensure the sample is fully dissolved and filter it through a 0.22 µm or 0.45 µm syringe filter before injection to prevent particulates from damaging the column.

Q3: What are the common causes of peak tailing in Isobellidifolin analysis?

A3: Peak tailing for a phenolic compound like Isobellidifolin can be caused by several factors, including secondary interactions with the stationary phase (silanol interactions), a mismatch between the sample solvent and the mobile phase, column overload, or issues with the mobile phase pH.

Q4: What are the likely reasons for peak splitting during the analysis of Isobellidifolin?

A4: Peak splitting can arise from issues such as a partially blocked column frit, a void in the column packing material, co-elution with an impurity, or a large injection volume of a strong sample solvent.

Q5: How can I confirm the identity and purity of my Isobellidifolin peak?

A5: Peak identity can be confirmed by comparing the retention time and UV spectrum with a certified reference standard of Isobellidifolin. Peak purity can be assessed using a photodiode array (PDA) detector to check for spectral homogeneity across the peak. Further confirmation can be achieved using mass spectrometry (MS) detection.

Troubleshooting Guide: Peak Tailing

Problem: My Isobellidifolin peak is showing significant tailing.

Below is a systematic guide to troubleshoot and resolve peak tailing issues.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing in HPLC.

Detailed Troubleshooting Steps for Peak Tailing

Potential Cause	Troubleshooting Step	Explanation
Sample Preparation Issues
Sample Solvent Mismatch	Dissolve Isobellidifolin in a solvent weaker than or equal in strength to the initial mobile phase. If a stronger solvent must be used, inject a smaller volume.	Injecting a sample in a solvent significantly stronger than the mobile phase can cause the analyte band to spread, leading to peak distortion.
Sample Overload	Reduce the concentration of the Isobellidifolin sample and re-inject.	High sample concentrations can saturate the stationary phase, leading to non-ideal chromatographic behavior and peak tailing.
Mobile Phase Problems
Inappropriate pH	For acidic compounds like xanthones, a lower pH (e.g., 2.5-3.5) can suppress the ionization of silanol groups on the stationary phase, reducing secondary interactions. Add a modifier like formic acid or phosphoric acid to the aqueous mobile phase.	Ionized silanol groups can interact with polar functional groups on Isobellidifolin, causing tailing.[1]
Insufficient Buffering	Ensure the buffer concentration is adequate (typically 10-25 mM) to maintain a stable pH throughout the analysis.	A stable pH is crucial for consistent retention and peak shape.
Column-Related Issues
Column Contamination	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove strongly retained contaminants.	Contaminants can create active sites that lead to peak tailing.
Column Degradation	If the column is old or has been used extensively with aggressive mobile phases, it may need to be replaced. Consider using a column with end-capping to minimize silanol interactions.	Degradation of the stationary phase can expose more active silanol groups.
System and Hardware Problems
Extra-Column Volume	Use tubing with a small internal diameter and ensure all connections are made with zero dead volume fittings.	Excessive volume between the injector and detector can cause band broadening and peak tailing.

Troubleshooting Guide: Peak Splitting

Problem: My Isobellidifolin peak is split or shows a shoulder.

Use the following guide to diagnose and resolve peak splitting.

Troubleshooting Workflow for Peak Splitting

Caption: Troubleshooting workflow for peak splitting in HPLC.

Detailed Troubleshooting Steps for Peak Splitting

Potential Cause	Troubleshooting Step	Explanation
System-Wide Issues (All Peaks Split)
Blocked Column Inlet Frit	Reverse flush the column (disconnect from the detector) at a low flow rate. If this does not resolve the issue, the frit may need to be replaced.[2][3]	A partial blockage can cause the sample to be distributed unevenly onto the column, leading to a split peak.[2][3]
Column Void	A void at the head of the column can cause the sample band to spread and split. This usually requires column replacement.[2][4]	Voids can form from improper packing or harsh operating conditions.[2][4]
Analyte-Specific Issues (Only Isobellidifolin Peak is Split)
Strong Sample Solvent	Prepare the sample in a solvent that is weaker than or the same as the initial mobile phase.[5]	A strong sample solvent can cause the analyte to travel through the initial part of the column too quickly, leading to band distortion.[5]
Co-eluting Impurity or Degradant	Modify the mobile phase gradient or composition to improve the resolution between Isobellidifolin and the interfering peak. A forced degradation study can help identify potential degradation products.	An impurity or a degradation product of Isobellidifolin may be eluting very close to the main peak, appearing as a shoulder or a split peak.
Large Injection Volume	Reduce the injection volume.	Injecting a large volume, especially of a strong solvent, can lead to peak distortion.[6]
On-column Degradation	Ensure the mobile phase pH is suitable for Isobellidifolin stability. Some phenolic compounds can be unstable at certain pH values.	If Isobellidifolin is degrading on the column, it can result in the appearance of multiple peaks.

Experimental Protocols

Example HPLC Method for Xanthone Analysis

This protocol is a general starting point for the analysis of xanthones like Isobellidifolin and should be optimized for your specific application.

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Program:

  • 0-5 min: 10-30% B

  • 5-20 min: 30-70% B

  • 20-25 min: 70-90% B

  • 25-30 min: 90% B (hold)

  • 30.1-35 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Monitor at the UV absorbance maximum of Isobellidifolin (a UV scan of a standard is recommended to determine the optimal wavelength, typically around 254 nm, 280 nm, or 320 nm for xanthones).

• Injection Volume: 10 µL.

Protocol for a Forced Degradation Study

A forced degradation study helps to understand the stability of Isobellidifolin and to ensure the analytical method is stability-indicating.

• Prepare Stock Solution: Prepare a stock solution of Isobellidifolin in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Heat at 60 °C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for a specified time (e.g., 30 min, 1, 2, 4 hours). Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified time (e.g., 2, 4, 8, 24 hours).

• Thermal Degradation: Store an aliquot of the stock solution in a solid state and in solution at an elevated temperature (e.g., 60 °C) for a specified time.

• Photolytic Degradation: Expose an aliquot of the stock solution to UV light (e.g., 254 nm) and visible light for a specified duration.

• Analysis: Analyze the stressed samples by HPLC-PDA to observe the formation of degradation products and the decrease in the main Isobellidifolin peak.

Quantitative Data Summary

The following table summarizes typical HPLC conditions used for the analysis of xanthones, which can be adapted for Isobellidifolin.

Parameter	Typical Conditions for Xanthone Analysis
Column	C18 (Reversed-Phase)
Column Dimensions	4.6 x 150 mm, 4.6 x 250 mm
Particle Size	3.5 µm, 5 µm
Mobile Phase	Gradient of Acetonitrile/Methanol and Acidified Water (e.g., with formic acid, acetic acid, or phosphoric acid)
Flow Rate	0.8 - 1.2 mL/min
Detection	UV/PDA (240-350 nm)
Temperature	25 - 40 °C

References

• 1. Determination of xanthones and flavonoids of methanol extracts obtained from different parts of the plants of three Gentianaceae species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. Nonprenylated Xanthones from Gentiana lutea, Frasera caroliniensis, and Centaurium erythraea as Novel Inhibitors of Vascular Smooth Muscle Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isobellidifolin Solubility for Biological Assays

Welcome to the technical support center for Isobellidifolin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges with Isobellidifolin in biological assays.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving Isobellidifolin in my aqueous assay buffer. What should I do?

A1: Isobellidifolin has very low aqueous solubility. It is not recommended to dissolve it directly in aqueous buffers. You will need to first prepare a concentrated stock solution in an appropriate organic solvent and then dilute this stock solution into your aqueous assay medium.

Q2: What is the recommended solvent for making a stock solution of Isobellidifolin?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock solutions of poorly soluble compounds like Isobellidifolin. It is a powerful polar aprotic solvent that can dissolve a wide range of organic molecules.[1] For long-term storage, it is advisable to store the DMSO stock solution at -20°C or -80°C.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A3: The final concentration of DMSO in your cell culture medium should generally be kept below 0.5% (v/v) to avoid solvent-induced toxicity. However, the optimal concentration can vary depending on the cell line and the duration of the experiment. It is always best to perform a vehicle control experiment to determine the tolerance of your specific cell line to DMSO.

Q4: My Isobellidifolin precipitates out of solution when I dilute the DMSO stock into my aqueous buffer. How can I prevent this?

A4: This is a common issue when diluting a compound from an organic solvent into an aqueous medium. Here are a few troubleshooting steps:

• Decrease the final concentration: Try diluting your stock solution further to a lower final concentration in the assay medium.

• Use a pre-warmed buffer: Warming your aqueous buffer to 37°C before adding the Isobellidifolin stock can sometimes help improve solubility.

• Increase the DMSO concentration (with caution): If your assay can tolerate it, a slightly higher final DMSO concentration (e.g., up to 1%) might be necessary. Always validate with a vehicle control.

• Consider alternative formulation strategies: For long-term experiments or in vivo studies, more advanced techniques like using cyclodextrins or preparing a solid dispersion may be necessary.

Q5: Can I use other solvents like ethanol or methanol to dissolve Isobellidifolin?

A5: While ethanol and methanol can dissolve many organic compounds, their utility for Isobellidifolin in biological assays might be limited. The solubility of similar flavonoid compounds in ethanol and methanol is often lower than in DMSO. Furthermore, these solvents can also be toxic to cells at higher concentrations. If you must use them, it is crucial to determine the solubility and perform vehicle controls.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Isobellidifolin powder will not dissolve in aqueous buffer.	Low aqueous solubility of Isobellidifolin.	Prepare a concentrated stock solution in 100% DMSO first.
Precipitate forms upon dilution of DMSO stock into aqueous media.	The compound is crashing out of solution due to the change in solvent polarity.	1. Decrease the final desired concentration of Isobellidifolin.2. Increase the final DMSO concentration in the assay (if tolerated by the cells, typically ≤ 0.5%).3. Add the DMSO stock to the aqueous buffer while vortexing to ensure rapid mixing.4. Warm the aqueous buffer to 37°C before adding the stock solution.
Inconsistent results between experiments.	1. Incomplete dissolution of the stock solution.2. Precipitation of the compound in the assay plate over time.	1. Ensure the DMSO stock is fully dissolved before use. Gentle warming (to 37°C) and vortexing can help.2. Visually inspect assay plates under a microscope for any signs of precipitation before and after the incubation period.
Observed cellular toxicity in vehicle control wells.	The final concentration of the organic solvent (e.g., DMSO) is too high for the cells.	1. Reduce the final concentration of the organic solvent in the assay medium.2. Perform a dose-response experiment to determine the maximum tolerable solvent concentration for your specific cell line.

Data Presentation

Table 1: Solubility of Isobellidifolin in Common Laboratory Solvents

Solvent	Solubility (Estimated)	Notes
Dimethyl Sulfoxide (DMSO)	≥ 10 mg/mL	The solvent of choice for preparing concentrated stock solutions.
Ethanol	Sparingly Soluble	Lower solubility compared to DMSO. May require heating.
Methanol	Sparingly Soluble	Similar to ethanol, with lower solubility than DMSO.
Water	Insoluble	Not suitable for direct dissolution.

Note: The solubility values are estimates based on the properties of similar xanthone compounds. It is recommended to perform your own solubility tests for precise quantification.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Isobellidifolin Stock Solution in DMSO

Materials:

• Isobellidifolin (MW: 274.23 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Warming block or water bath (optional)

Procedure:

• Weigh out 2.74 mg of Isobellidifolin powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, gently warm the solution to 37°C for 5-10 minutes and vortex again.

• Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Dilution of Isobellidifolin for a Cell-Based Assay

Materials:

• 10 mM Isobellidifolin stock solution in DMSO

• Pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes or a 96-well plate

Procedure:

• Calculate the volume of the 10 mM stock solution needed to achieve the desired final concentration in your assay. For example, to make a 10 µM final concentration in 1 mL of medium, you would need 1 µL of the 10 mM stock.

• It is recommended to perform a serial dilution. First, prepare an intermediate dilution of the stock solution in cell culture medium. For example, dilute the 10 mM stock 1:100 in pre-warmed medium to get a 100 µM intermediate solution.

• Add the appropriate volume of the intermediate dilution to your assay wells containing cells and medium. For example, add 100 µL of the 100 µM intermediate solution to 900 µL of medium in a well to achieve a final concentration of 10 µM.

• Gently mix the contents of the wells by pipetting up and down or by using a plate shaker.

• Always include a vehicle control in your experiment. This control should contain the same final concentration of DMSO as the wells treated with Isobellidifolin.

Signaling Pathway and Experimental Workflow Diagrams

Caption: A typical experimental workflow for using Isobellidifolin in biological assays.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Preventing the degradation of Isobellidifolin during storage and analysis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Isobellidifolin during storage and analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and analysis of Isobellidifolin.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no Isobellidifolin detected in the sample	Degradation during storage: Exposure to light, elevated temperatures, or oxygen can lead to the degradation of Isobellidifolin.[1][2] Degradation during sample preparation: pH instability, prolonged extraction times, or exposure to incompatible solvents can cause degradation. Improper analytical method: The chosen chromatographic conditions may not be suitable for Isobellidifolin.	Storage: Store Isobellidifolin powder at -20°C and solutions in solvent at -80°C in tightly sealed, light-protected containers.[3] Sample Preparation: Work quickly, use buffers to maintain a stable pH, and use high-purity solvents. Consider performing a solvent stability study. Analytical Method: Develop and validate a stability-indicating HPLC or UPLC method. Ensure the mobile phase pH is compatible with Isobellidifolin stability.
Inconsistent peak areas in replicate injections	Incomplete dissolution: Isobellidifolin may not be fully dissolved in the chosen solvent. Adsorption to surfaces: The compound may adsorb to vials, pipette tips, or other surfaces. Autosampler instability: Degradation may be occurring in the autosampler over the course of the analytical run.	Dissolution: Use sonication or vortexing to ensure complete dissolution. Visually inspect for any particulate matter. Adsorption: Use silanized glass vials or polypropylene vials to minimize adsorption. Autosampler: Cool the autosampler tray (e.g., to 4°C) to minimize degradation during the analytical sequence.
Appearance of unknown peaks in the chromatogram	Degradation products: New peaks may indicate the formation of degradants due to exposure to stress conditions (e.g., acid, base, oxidation, light, heat).[4][5][6]	Forced Degradation Studies: Perform forced degradation studies to purposefully generate degradation products and identify their retention times. This will help in developing a stability-indicating method. Peak Identification: Use mass spectrometry (LC-MS) to identify the mass of the unknown peaks and propose potential degradation pathways.
Shift in retention time	Column degradation: The stationary phase of the HPLC/UPLC column may be degrading. Mobile phase inconsistency: Variations in mobile phase preparation (e.g., pH, solvent ratio) can affect retention time. Temperature fluctuations: Changes in column oven temperature can lead to shifts in retention time.	Column Care: Use a guard column and ensure the mobile phase is filtered and degassed. Mobile Phase: Prepare fresh mobile phase for each analytical run and use a pH meter for accurate pH adjustment. Temperature Control: Ensure the column oven is functioning correctly and maintaining a stable temperature.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the ideal storage conditions for solid Isobellidifolin?

  • A1: Solid Isobellidifolin powder should be stored at -20°C in a tightly sealed container, protected from light and moisture.[3]

• Q2: How should I store Isobellidifolin solutions?

  • A2: Solutions of Isobellidifolin should be stored at -80°C in tightly sealed, light-protected containers to minimize degradation.[3] It is advisable to prepare fresh solutions for each experiment or, if stored, to re-qualify the solution before use.

• Q3: What solvents are recommended for dissolving Isobellidifolin?

  • A3: While specific solubility data is limited, xanthones like Isobellidifolin are generally soluble in organic solvents such as methanol, ethanol, and DMSO. The choice of solvent will depend on the specific analytical method or biological assay being performed. A trial dissolution in a small amount of solvent is recommended.

Stability and Degradation

• Q4: What are the main factors that cause Isobellidifolin degradation?

  • A4: Based on general knowledge of flavonoids and phenolic compounds, the primary factors contributing to degradation are exposure to light (photodegradation), elevated temperatures, high humidity, oxygen (oxidation), and extreme pH conditions (acidic or alkaline hydrolysis).[1][2][4]

• Q5: Is Isobellidifolin sensitive to pH changes?

  • A5: Yes, like many phenolic compounds, Isobellidifolin is likely susceptible to degradation in both acidic and alkaline conditions.[4] It is crucial to control the pH during extraction, purification, and analysis.

Analysis and Quantification

• Q6: What is the recommended analytical technique for quantifying Isobellidifolin?

  • A6: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) with UV or mass spectrometric detection is the most common and reliable method for the quantification of flavonoids like Isobellidifolin.

• Q7: How can I develop a stability-indicating analytical method?

  • A7: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products. To develop such a method, you need to perform forced degradation studies (exposing Isobellidifolin to acid, base, oxidative, thermal, and photolytic stress) to generate the degradants. The chromatographic conditions are then optimized to achieve baseline separation between the parent compound and all degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isobellidifolin

Objective: To investigate the degradation profile of Isobellidifolin under various stress conditions to identify potential degradants and inform the development of a stability-indicating analytical method.

Materials:

• Isobellidifolin reference standard

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC or UPLC system with a photodiode array (PDA) or UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

• pH meter

• Photostability chamber

• Oven

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Isobellidifolin in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose 1 mL of the stock solution to UV light (254 nm) and visible light in a photostability chamber for 7 days.

  • Control Sample: Keep 1 mL of the stock solution at 4°C, protected from light.

• Sample Analysis: Analyze all samples by HPLC-UV. A generic starting gradient method is suggested below, which should be optimized for your specific system and column.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 10-90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Scan for the lambda max of Isobellidifolin (typically determined from a UV scan of the pure compound).

• Data Analysis: Compare the chromatograms of the stressed samples to the control sample. Note the appearance of new peaks and the decrease in the peak area of Isobellidifolin.

Visualizations

Caption: Workflow for the forced degradation study of Isobellidifolin.

Caption: Potential degradation pathways of Isobellidifolin under various stress conditions.

References

• 1. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements [mdpi.com]
• 2. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isobellidifolin|552-00-1|MSDS [dcchemicals.com]
• 4. Taxifolin stability: In silico prediction and in vitro degradation with HPLC-UV/UPLC–ESI-MS monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the Stability and Degradation Pathways of Venetoclax under Stress Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]

Optimizing mobile phase for better separation of Isobellidifolin from related xanthones.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the mobile phase for the separation of isobellidifolin from related xanthones using High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for separating isobellidifolin and other xanthones?

A common starting point for the reversed-phase HPLC separation of xanthones, including isobellidifolin, is a gradient elution using a C18 column. The mobile phase typically consists of an aqueous component (Solvent A) and an organic component (Solvent B).

• Solvent A: Water, often acidified with a small amount of formic acid (0.1%) or acetic acid to improve peak shape and influence the ionization state of the phenolic xanthones.

• Solvent B: Acetonitrile or Methanol. Acetonitrile often provides better resolution for complex mixtures of phenolic compounds.

A typical gradient might start with a lower percentage of Solvent B, gradually increasing to elute the more hydrophobic compounds.

Q2: My isobellidifolin peak is showing significant tailing. What are the likely causes and solutions?

Peak tailing for phenolic compounds like isobellidifolin is a common issue and can be caused by several factors:

• Secondary Interactions: Silanol groups on the silica-based C18 column can interact with the hydroxyl groups of xanthones, causing tailing.

  • Solution: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase. This protonates the silanol groups, reducing these unwanted interactions.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute your sample and reinject.

• Contaminated or Degraded Column: Accumulation of strongly retained compounds or degradation of the stationary phase can lead to poor peak shape.

  • Solution: Flush the column with a strong solvent (e.g., isopropanol or a high percentage of acetonitrile). If the problem persists, the column may need to be replaced.

Q3: I am observing co-elution of isobellidifolin with another xanthone or a different class of compound. How can I improve the resolution?

Improving resolution between closely eluting peaks requires modifying the selectivity of your chromatographic system.

• Adjust the Mobile Phase Gradient: Make the gradient shallower (i.e., increase the elution time with a smaller change in the organic solvent percentage). This gives more time for the compounds to interact with the stationary phase and separate.

• Change the Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the elution order and improve separation due to different solvent selectivities.

• Modify the Mobile Phase pH: The retention of phenolic compounds can be sensitive to pH.[1] Adjusting the pH of the aqueous mobile phase can change the ionization state of the xanthones, thereby altering their retention times and potentially resolving co-eluting peaks. A slight adjustment in pH can significantly impact selectivity.[1]

• Consider a Different Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different chemistry. A phenyl-hexyl or a pentafluorophenyl (PFP) stationary phase can offer different selectivity for aromatic compounds like xanthones through π-π interactions.

Q4: My retention times are shifting from one run to the next. What could be the cause?

Retention time instability can invalidate your results. Common causes include:

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

• Mobile Phase Preparation: Inconsistencies in mobile phase preparation, such as slight variations in pH or solvent ratios, can lead to shifts in retention time. Prepare fresh mobile phase regularly and ensure accurate measurements.

• Pump Performance: Issues with the HPLC pump, such as leaks or faulty check valves, can cause inconsistent flow rates and lead to retention time drift.

• Column Temperature: Fluctuations in the column temperature can affect retention times. Using a column oven to maintain a constant temperature is crucial for reproducible results.

Troubleshooting Guides

Guide 1: Poor Resolution or Co-elution of Isobellidifolin

This guide provides a systematic approach to resolving overlapping peaks.

Step 1: Flatten the Gradient

• Action: Decrease the rate of change of the organic solvent (Solvent B) concentration over time. For example, if your gradient is 20-80% B in 20 minutes (3%/min), try changing it to 20-60% B in 20 minutes (2%/min).

• Rationale: A shallower gradient increases the separation time and allows for better resolution of closely eluting compounds.

Step 2: Modify the Organic Solvent

• Action: If you are using methanol as Solvent B, prepare a new mobile phase with acetonitrile, and vice versa.

• Rationale: Methanol and acetonitrile have different selectivities for phenolic compounds. This change can alter the elution pattern and resolve co-eluting peaks.

Step 3: Adjust the Mobile Phase pH

• Action: Prepare a series of aqueous mobile phases (Solvent A) with slightly different pH values (e.g., pH 2.5, 3.0, 3.5) using formic or acetic acid. Run your sample with each mobile phase to observe the effect on separation.

• Rationale: The ionization of isobellidifolin and related xanthones is pH-dependent.[1] Modifying the pH alters their hydrophobicity and retention, which can significantly improve selectivity.[1]

Step 4: Change the Stationary Phase

• Action: If the above steps do not provide adequate resolution, switch to a column with a different stationary phase chemistry, such as a Phenyl-Hexyl or PFP column.

• Rationale: These columns provide alternative separation mechanisms (e.g., π-π interactions) that can be more effective for separating structurally similar aromatic isomers.

Quantitative Data for Method Development

The following tables summarize typical starting conditions and mobile phase compositions used for the separation of xanthones and other phenolic compounds from plant extracts, which can be adapted for isobellidifolin analysis.

Table 1: Example HPLC Conditions for Xanthone Separation

Parameter	Condition 1	Condition 2
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)	C18 (e.g., 150 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water	2% Acetic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	5-100% B over 30 min	10-90% B over 25 min
Flow Rate	1.0 mL/min	0.8 mL/min
Detection	UV at 254 nm or Diode Array Detector	UV at 254 nm or Diode Array Detector

Table 2: Mobile Phase Gradients for Xanthone Analysis

Time (min)	% Solvent A (Aqueous)	% Solvent B (Organic)
Method 1: Fast Elution
0	90	10
20	10	90
25	10	90
26	90	10
30	90	10
Method 2: High Resolution
0	95	5
30	50	50
40	5	95
45	5	95
46	95	5
50	95	5

Experimental Protocols

Protocol 1: General HPLC Method for Isobellidifolin Analysis

This protocol outlines a general method for the analysis of isobellidifolin in a plant extract. Optimization will likely be required.

1. Sample Preparation: a. Accurately weigh approximately 100 mg of the dried and powdered plant material. b. Extract with 10 mL of methanol in an ultrasonic bath for 30 minutes. c. Centrifuge the extract at 4000 rpm for 15 minutes. d. Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. Mobile Phase Preparation: a. Solvent A: Add 1 mL of formic acid to 1 L of HPLC-grade water (0.1% v/v). Degas the solution. b. Solvent B: Use HPLC-grade acetonitrile. Degas the solvent.

3. HPLC Instrumentation and Conditions: a. Column: C18, 250 x 4.6 mm, 5 µm particle size. b. Flow Rate: 1.0 mL/min. c. Injection Volume: 10 µL. d. Column Temperature: 30 °C. e. Detection: Diode Array Detector (DAD), monitor at 254 nm and collect spectra from 200-400 nm. f. Gradient Program:

• 0-5 min: 10% B
• 5-25 min: Linear gradient from 10% to 70% B
• 25-30 min: Isocratic at 70% B
• 30-31 min: Linear gradient from 70% to 10% B
• 31-35 min: Isocratic at 10% B (re-equilibration)

4. Analysis: a. Inject a blank (methanol) to ensure a clean baseline. b. Inject the prepared sample extract. c. Identify the isobellidifolin peak based on its retention time compared to a standard, if available, and its characteristic UV spectrum.

Visualizations

Caption: Troubleshooting workflow for improving the resolution of isobellidifolin.

Caption: General experimental workflow for the analysis of isobellidifolin.

References

• 1. Quantitative analysis of nine isoflavones in traditional Chinese medicines using mixed micellar liquid chromatography containing sodium dodecylsulfate/β-cyclodextrin supramolecular amphiphiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing matrix effects in the LC-MS analysis of Isobellidifolin.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of Isobellidifolin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Isobellidifolin analysis?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, Isobellidifolin.[1] These components can include salts, lipids, proteins, and other endogenous molecules.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Isobellidifolin in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[1][2] This interference can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[2]

Q2: I am observing poor peak shape and shifting retention times for my Isobellidifolin standard. Could this be a matrix effect?

A2: While poor peak shape and retention time shifts can be symptoms of matrix effects, they can also indicate other issues.[3][4] It's essential to first rule out other potential causes such as problems with the mobile phase, column degradation, or issues with the LC system itself.[5] Contamination in the ion source can also lead to poor peak shape.[3] A systematic troubleshooting approach is recommended to pinpoint the exact cause.

Q3: How can I detect and quantify the extent of matrix effects in my samples?

A3: A common method to assess matrix effects is the post-extraction spike method.[6] This involves comparing the response of Isobellidifolin spiked into a blank matrix extract to the response of a pure standard solution at the same concentration. A significant difference in the signal intensity indicates the presence of ion suppression or enhancement.[6] Another qualitative technique is the post-column infusion method, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[2]

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects.[2][7] An ideal SIL-IS for Isobellidifolin would be a version of the molecule where several atoms are replaced with their stable isotopes (e.g., ¹³C or ²H).[8] Since the SIL-IS has nearly identical chemical and physical properties to Isobellidifolin, it will co-elute and experience the same degree of ion suppression or enhancement, allowing for accurate quantification based on the analyte-to-internal standard peak area ratio.[1][9]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC-MS analysis of Isobellidifolin that may be related to matrix effects.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Isobellidifolin Signal Intensity (Ion Suppression)	Co-eluting endogenous compounds (e.g., phospholipids, salts) competing for ionization.[1]	- Optimize Sample Preparation: Employ more rigorous extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.[1][10] - Chromatographic Separation: Modify the LC gradient to better separate Isobellidifolin from interfering matrix components.[1] - Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.[2] - Use a Stable Isotope-Labeled Internal Standard: This will compensate for signal suppression.[9]
Inconsistent and Irreproducible Results	Variable matrix effects between different samples or batches. Buildup of matrix components on the column or in the ion source.	- Implement a Robust Sample Preparation Protocol: Ensure consistency in your extraction procedure across all samples.[10] - Use Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is similar to your samples to account for consistent matrix effects.[1] - Regularly Clean the Ion Source: Follow the manufacturer's guidelines for routine maintenance to prevent contamination buildup.[3] - Incorporate a Wash Step: Include a strong solvent wash at the end of each chromatographic run to clean the column.
High Background Noise	Contaminants from the sample matrix, solvents, or system. Improper use of mobile phase additives.[3]	- Use High-Purity Solvents and Additives: Ensure all mobile phase components are LC-MS grade.[5] - Filter all Samples: Use appropriate syringe filters to remove particulate matter before injection.[4] - Check for System Contamination: Run blank injections to identify the source of the background noise.
Split or Tailing Peaks for Isobellidifolin	Column contamination from the sample matrix.[4] Injection of the sample in a solvent stronger than the mobile phase. Secondary interactions with the column.	- Improve Sample Clean-up: Use SPE or LLE to remove strongly retained matrix components.[4] - Match Injection Solvent to Mobile Phase: Dilute the sample in a solvent that is of similar or weaker strength than the initial mobile phase conditions.[5] - Adjust Mobile Phase pH: For flavonoids like Isobellidifolin, adjusting the pH with a suitable buffer can improve peak shape.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using Post-Extraction Spike Method

• Prepare a Blank Matrix Extract: Extract a sample that does not contain Isobellidifolin (a blank matrix) using your established sample preparation protocol.

• Prepare Standard Solutions:

  • Set A: Spike the blank matrix extract with known concentrations of an Isobellidifolin analytical standard.

  • Set B: Prepare solutions of the Isobellidifolin analytical standard in the reconstitution solvent at the same concentrations as Set A.

• LC-MS Analysis: Analyze both sets of samples using your LC-MS method.

• Calculate Matrix Effect: The matrix effect can be calculated as a percentage using the following formula:

  • Matrix Effect (%) = (Peak Area in Set A / Peak Area in Set B) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Protocol 2: Sample Clean-up using Solid-Phase Extraction (SPE)

This is a general protocol and should be optimized for Isobellidifolin and the specific sample matrix.

• Column Selection: Choose an appropriate SPE sorbent. For a flavonoid-like compound such as Isobellidifolin, a polymeric reversed-phase sorbent is often a good starting point.

• Conditioning: Condition the SPE cartridge with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water).

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove polar interferences while retaining Isobellidifolin.

• Elution: Elute Isobellidifolin from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS analysis.

Visualizations

Caption: Workflow for LC-MS analysis of Isobellidifolin with integrated matrix effect assessment.

Caption: Logical relationship between causes and mitigation strategies for matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. zefsci.com [zefsci.com]
• 4. agilent.com [agilent.com]
• 5. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Strategies for the detection and elimination of matrix effects in quantitative LC-MS analysis | Semantic Scholar [semanticscholar.org]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Chromatographic Resolution of Isobellidifolin and its Isomers

Welcome to the technical support center dedicated to addressing challenges in the chromatographic analysis of Isobellidifolin and its isomers. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common separation issues and optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of Isobellidifolin that I might encounter?

A1: A common isomer of Isobellidifolin (1,5,8-trihydroxy-3-methoxyxanthone) is Bellidifolin (1,3,8-trihydroxy-5-methoxyxanthone). These are positional isomers, differing in the placement of a methoxy and a hydroxyl group on the xanthone backbone. Their structural similarity often leads to challenges in chromatographic separation.

Q2: Why am I seeing poor resolution or co-elution of Isobellidifolin and its isomers?

A2: Co-elution of Isobellidifolin and its isomers is a frequent issue due to their similar physicochemical properties, such as polarity and molecular weight.[1][2] Several factors can contribute to poor resolution, including:

• Inadequate Stationary Phase Selectivity: The column chemistry may not provide sufficient differential interactions with the isomers.

• Suboptimal Mobile Phase Composition: The mobile phase may not have the right polarity or pH to effectively discriminate between the isomers.

• Low Column Efficiency: Issues like peak broadening can mask the separation of closely eluting compounds.

Q3: Can I use a standard C18 column for separating Isobellidifolin isomers?

A3: While C18 columns are a good starting point for reversed-phase chromatography, they may not always provide the necessary selectivity for closely related isomers.[3] The separation on a C18 phase is primarily based on hydrophobicity. If the isomers have very similar hydrophobic characteristics, a standard C18 column might not resolve them. In such cases, exploring alternative stationary phases is recommended.

Q4: How can I confirm if a single peak in my chromatogram contains co-eluting isomers?

A4: If you suspect co-elution, you can use a diode array detector (DAD) or a mass spectrometer (MS) to assess peak purity.[1] With a DAD, you can compare the UV-Vis spectra across the peak; any significant differences suggest the presence of multiple components.[1] An MS detector can reveal different mass-to-charge ratios (m/z) or fragmentation patterns for the co-eluting compounds.[4][5]

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter during the chromatographic analysis of Isobellidifolin and its isomers.

Problem 1: Complete Co-elution of Isobellidifolin and an Isomer

Symptoms: A single, symmetrical peak is observed, but mass spectrometry data indicates the presence of more than one compound with the same molecular weight.

Workflow for Troubleshooting Co-elution:

Caption: Troubleshooting workflow for co-eluting peaks.

Solutions:

• Modify Mobile Phase Composition:

  • Change Organic Modifier: If you are using acetonitrile, try switching to methanol or vice-versa. These solvents offer different selectivities.[6][7]

  • Adjust pH: For ionizable compounds, altering the mobile phase pH can significantly impact retention and selectivity. Use a buffer to maintain a consistent pH.[6][7]

  • Incorporate Additives: Small amounts of additives like formic acid or trifluoroacetic acid can improve peak shape and resolution.

• Alter the Stationary Phase:

  • Phenyl-Hexyl or Biphenyl Columns: These phases can provide alternative selectivities for aromatic compounds like xanthones through π-π interactions.[8]

  • Pentafluorophenyl (PFP) Columns: PFP columns offer unique polar and aromatic selectivity, which can be effective for separating positional isomers.[3][8]

  • Embedded Polar Group (EPG) Columns: These columns have a polar group embedded in the alkyl chain, which can enhance selectivity for compounds with polar functional groups.[3]

• Optimize the Gradient Program:

  • A shallower gradient can increase the separation window between closely eluting peaks.[9]

Problem 2: Poor Peak Shape (Tailing or Fronting)

Symptoms: Asymmetrical peaks are observed, which can compromise resolution and integration accuracy.

Solutions:

• Check for Column Overload:

  • Inject a smaller sample volume or a more dilute sample to see if the peak shape improves.

• Address Secondary Interactions:

  • Acidic Tailing: Add a small amount of a strong acid (e.g., 0.1% trifluoroacetic acid) to the mobile phase to suppress silanol interactions.

  • Basic Tailing: Use a high-purity, end-capped column or a mobile phase with a competing base (e.g., triethylamine) if your compounds are basic.

• Ensure Mobile Phase and Sample Solvent Compatibility:

  • Dissolve your sample in the initial mobile phase or a weaker solvent to prevent peak distortion.

Problem 3: Inconsistent Retention Times

Symptoms: The retention times of Isobellidifolin and its isomers shift between injections or runs.

Solutions:

• Ensure Proper Column Equilibration:

  • Before starting a sequence, equilibrate the column with the initial mobile phase for a sufficient time (typically 10-20 column volumes).

• Maintain Stable Column Temperature:

  • Use a column oven to maintain a consistent temperature, as fluctuations can affect retention times.

• Check for Mobile Phase Changes:

  • Ensure the mobile phase composition is consistent. If preparing it manually, be precise with measurements. For buffered mobile phases, check the pH regularly.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for Xanthone Analysis in Swertia Species

This protocol is a general starting point and may require optimization for the specific isomers of Isobellidifolin.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or DAD detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient Program	10-40% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

Sample Preparation:

• Prepare a stock solution of the sample extract or standard in methanol.

• Dilute the stock solution to an appropriate concentration with the initial mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Protocol 2: UPLC-MS/MS Method for Identification of Xanthones

This method is suitable for the sensitive detection and identification of Isobellidifolin and its isomers.[4][5]

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Data acquisition and analysis software.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	5-95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	2 µL

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120°C
Desolvation Temperature	350°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Acquisition Mode	Full scan (m/z 100-1000) and product ion scan

Data Presentation: Comparison of Stationary Phases for Isomer Separation

The following table summarizes the potential performance of different stationary phases for the separation of closely related isomers like Isobellidifolin and Bellidifolin, based on their separation mechanisms.

Stationary Phase	Primary Interaction Mechanism	Suitability for Xanthone Isomers
C18	Hydrophobic	Baseline; may not resolve isomers with similar hydrophobicity.
Phenyl-Hexyl	Hydrophobic, π-π	Good; enhanced selectivity for aromatic compounds.[8]
Biphenyl	Hydrophobic, π-π (stronger)	Very Good; often provides excellent shape selectivity for isomers.[8]
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Excellent; highly versatile for separating positional isomers.[3]
Embedded Polar Group (EPG)	Hydrophobic, hydrogen bonding	Good; offers alternative selectivity based on polar interactions.[3]

Visualizations

Logical Workflow for Method Development:

Caption: A logical workflow for developing a chromatographic method for isomer separation.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Identification of xanthones from Swertia punicea using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC-ESI/MS determination of xanthone and secoiridoid glycosides from in vitro regenerated and in vivo Swertia chirayita - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Choosing Your LC Stationary Phase [restek.com]
• 9. mastelf.com [mastelf.com]

Minimizing solvent consumption in the large-scale purification of Isobellidifolin.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for minimizing solvent consumption during the large-scale purification of Isobellidifolin. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is Isobellidifolin and from what natural source is it typically isolated?

Isobellidifolin is a xanthone, a class of organic compounds known for their antioxidant and free-radical scavenging properties.[1][2] It also exhibits potent antifungal effects.[1][2] A primary natural source for Isobellidifolin is the plant Gentianella amarella, commonly known as the autumn gentian.[3][4][5][6][7][8]

Q2: What are the major challenges in the large-scale purification of Isobellidifolin?

The primary challenges in purifying Isobellidifolin, and xanthones in general, on a large scale include:

• Solvent Consumption: Traditional chromatographic methods often require substantial volumes of organic solvents, leading to high costs and environmental concerns.

• Purity: Achieving high purity can be difficult due to the presence of structurally similar xanthones and other plant metabolites.[3]

• Yield: Maximizing the recovery of Isobellidifolin from the crude extract is crucial for process efficiency and cost-effectiveness.

• Scalability: Methods developed at the laboratory scale may not be directly transferable to large-scale production without significant optimization.

Q3: What are the key strategies for minimizing solvent consumption in Isobellidifolin purification?

Minimizing solvent consumption can be achieved through a combination of approaches:

• Method Selection: Employing modern purification techniques such as High-Speed Counter-Current Chromatography (HSCCC) and Supercritical Fluid Chromatography (SFC) can significantly reduce solvent usage compared to traditional column chromatography.[1][9][10][11]

• Solvent Optimization: Careful selection of a highly selective solvent system can improve separation efficiency, thereby reducing the overall volume of solvent needed.

• Parameter Optimization: Adjusting chromatographic parameters like column dimensions (shorter and narrower columns), and flow rates can lead to substantial solvent savings.

• Solvent Recycling: Implementing solvent recycling systems can drastically cut down on both solvent purchase and disposal costs.

Q4: What are some greener solvent alternatives for Isobellidifolin purification?

While specific solubility data for Isobellidifolin is limited, xanthones, in general, are soluble in moderately polar organic solvents.[12] Consider exploring the use of greener alternatives to traditional solvents like dichloromethane and acetonitrile. Potential greener solvents for xanthone extraction and purification include:

• Ethanol

• Acetone

• Ethyl acetate

• Methanol[12][13]

An 80:20 mixture of acetone and water has been shown to be effective for extracting a wide variety of xanthones.[14]

Troubleshooting Guides

Issue 1: Low Yield of Purified Isobellidifolin

Possible Cause	Troubleshooting Step
Incomplete Extraction	Optimize the extraction solvent and method. For xanthones, solvents like ethanol, acetone, and methanol are effective.[12][13] Consider using advanced extraction techniques like microwave-assisted or ultrasound-assisted extraction to improve efficiency.[10][13]
Suboptimal Chromatography Conditions	Re-evaluate the stationary and mobile phases. For xanthones, High-Speed Counter-Current Chromatography (HSCCC) with solvent systems like n-hexane-ethyl acetate-methanol-water has proven effective.[9]
Product Loss During Solvent Removal	Use gentle solvent removal techniques such as rotary evaporation at a controlled temperature and pressure to prevent degradation or loss of the compound.
Irreversible Adsorption to Stationary Phase	This is a common issue with traditional silica gel chromatography.[15] Consider using techniques that do not require a solid support, such as HSCCC.

Issue 2: Poor Purity of the Final Product

Possible Cause	Troubleshooting Step
Co-elution of Structurally Similar Compounds	Improve the resolution of your chromatographic method. This can be achieved by optimizing the solvent system, using a longer column, or adjusting the gradient profile in HPLC. HSCCC is particularly effective for separating closely related compounds.[3]
Insufficient Separation Power	Consider a multi-step purification strategy. For instance, an initial fractionation using a less solvent-intensive method like selective precipitation or solid-phase extraction can be followed by a high-resolution chromatographic step.
Sample Overload	Reduce the amount of crude extract loaded onto the column to avoid band broadening and improve separation.
Contamination from Equipment or Solvents	Ensure all glassware and equipment are thoroughly cleaned. Use high-purity, HPLC-grade solvents to avoid introducing contaminants.

Experimental Protocols

Protocol 1: High-Speed Counter-Current Chromatography (HSCCC) for Isobellidifolin Purification

This protocol is a general guideline based on successful xanthone separations and should be optimized for Isobellidifolin.

• Solvent System Selection:

  • Prepare a two-phase solvent system. A common starting point for xanthones is a mixture of n-hexane, ethyl acetate, methanol, and water. A ratio of 5:5:7:5 (v/v/v/v) has been used successfully for separating xanthones from Halenia elliptica.[9]

  • Determine the partition coefficient (K) of Isobellidifolin in the selected solvent system. An ideal K value is between 0.5 and 2.0.

• HSCCC System Preparation:

  • Fill the column with the stationary phase (typically the upper phase).

  • Set the desired rotation speed (e.g., 800 rpm).[1][9]

• Sample Injection and Separation:

  • Dissolve the crude extract in a small volume of the biphasic solvent system.

  • Inject the sample into the column.

  • Pump the mobile phase (typically the lower phase) at a constant flow rate (e.g., 1.5 mL/min).[9]

• Fraction Collection and Analysis:

  • Monitor the effluent using a UV detector at an appropriate wavelength (e.g., 254 nm).[9]

  • Collect fractions based on the chromatogram.

  • Analyze the purity of the fractions using analytical HPLC.

Protocol 2: Supercritical Fluid Chromatography (SFC) for a Greener Purification

SFC is a powerful technique that uses supercritical CO₂ as the primary mobile phase, significantly reducing the use of organic solvents.

• System and Modifier Selection:

  • Use a packed column SFC system.

  • Select a suitable co-solvent (modifier), such as methanol or ethanol, to be mixed with the supercritical CO₂. The addition of a modifier is often necessary for the elution of more polar compounds like xanthones.[16][17]

• Parameter Optimization:

  • Optimize the back pressure, temperature, and modifier percentage to achieve the best separation.

  • A gradient of the modifier can be used to improve resolution.

• Sample Injection and Separation:

  • Dissolve the crude extract in a suitable solvent.

  • Inject the sample into the SFC system.

• Fraction Collection and Analysis:

  • Collect fractions as they elute from the column.

  • Analyze the purity of the fractions using analytical HPLC or SFC.

Data Presentation

Table 1: Comparison of Solvent Systems for Xanthone Purification

Chromatography Method	Solvent System	Source Material	Reference
HSCCC	n-hexane-ethyl acetate-methanol-water (5:5:7:5, v/v/v/v)	Halenia elliptica	[9]
HSCCC	Methanol/water/Ethanol/Hexane/methyl tert-butyl ether (6:3:1:6:4 v/v)	Garcinia mangostana	[1]
Centrifugal Partition Chromatography	Petroleum ether, ethyl acetate, methanol and water (10:5:5:1)	Garcinia mangostana	[18]
HPLC	Gradient of Methanol in 0.1% formic acid	Garcinia mangostana	[14]

Table 2: Solvent Consumption Comparison (Illustrative)

Purification Technique	Typical Solvent Consumption (per kg of crude extract)	Key Advantages for Solvent Reduction
Traditional Column Chromatography	High (>100 L)	-
High-Performance Liquid Chromatography (HPLC)	Moderate to High (50-100 L)	Can be optimized with smaller columns and flow rates.
High-Speed Counter-Current Chromatography (HSCCC)	Low to Moderate (10-50 L)	No solid stationary phase, allowing for solvent recycling.
Supercritical Fluid Chromatography (SFC)	Very Low (<10 L of organic modifier)	Uses environmentally benign CO₂ as the primary mobile phase.[11]

Visualizations

Caption: Experimental workflow for the purification of Isobellidifolin.

Caption: Troubleshooting logic for Isobellidifolin purification.

References

• 1. A fast and efficient preparative method for separation and purification of main bioactive xanthones from the waste of <i>Garcinia mangostana</i> L. by high-speed countercurrent chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 2. Combinative application of pH-zone-refining and conventional high-speed counter-current chromatography for preparative separation of caged polyprenylated xanthones from gamboge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative isolation of closely-related xanthones from Gentianella amarella ssp. acuta by High-speed countercurrent chromatography. [susi.usi.ch]
• 4. Gentianella amarella - Wikipedia [en.wikipedia.org]
• 5. wildflower.org [wildflower.org]
• 6. Gentianella amarella - Burke Herbarium Image Collection [burkeherbarium.org]
• 7. pfaf.org [pfaf.org]
• 8. Gentianella amarella (northern dwarf-gentian): Go Botany [gobotany.nativeplanttrust.org]
• 9. [Preparative separation of two xanthones from Halenia elliptica by high-speed counter-current chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Combined microwave-assisted extraction and high-speed counter-current chromatography for separation and purification of xanthones from Garcinia mangostana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HPLC analysis of selected xanthones in mangosteen fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Supercritical carbon dioxide extraction of xanthones with antioxidant activity from Garcinia mangostana: Characterization by HPLC/LC-ESI-MS - ePrints@CFTRI [ir.cftri.res.in]
• 17. researchgate.net [researchgate.net]
• 18. Preparative separation of major xanthones from mangosteen pericarp using high-performance centrifugal partition chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with co-eluting impurities in Isobellidifolin fractions.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Isobellidifolin fractions. The focus is on addressing the common challenge of co-eluting impurities during the purification process.

Troubleshooting Guide: Dealing with Co-eluting Impurities

This guide provides a systematic approach to diagnosing and resolving co-elution issues encountered during the purification of Isobellidifolin.

Problem: My Isobellidifolin peak shows fronting or tailing, suggesting a co-eluting impurity.

Q1: How can I confirm the presence of a co-eluting impurity?

A1: Visual inspection of the chromatogram for peak asymmetry (fronting, tailing, or shoulders) is the first indication of co-elution. For a more definitive confirmation, the following methods are recommended:

• Peak Purity Analysis with a Diode Array Detector (DAD): A DAD collects UV spectra across the entire peak. If the spectra are not identical, it indicates the presence of more than one compound.

• Mass Spectrometry (MS) Analysis: Coupling your HPLC to a mass spectrometer allows you to analyze the mass-to-charge ratio (m/z) of the ions across the peak. A shift in the m/z ratio is a strong indicator of a co-eluting impurity.

Q2: What are the likely co-eluting impurities with Isobellidifolin?

A2: Isobellidifolin is a xanthone commonly isolated from plants of the Gentianaceae family. Based on the chemical composition of these plants, the most probable co-eluting impurities are other structurally similar xanthones and flavonoids with comparable polarities.

Q3: I've confirmed a co-eluting impurity. How can I improve the separation?

A3: Resolving co-eluting peaks involves modifying your chromatographic method to enhance selectivity. Here are several strategies to try, starting with the simplest adjustments:

• Optimize the Mobile Phase:

  • Change Solvent Strength: Weaken the mobile phase to increase the retention time and potentially improve separation. For reversed-phase HPLC, this means increasing the proportion of the aqueous component.

  • Modify pH: If your compounds are ionizable, adjusting the pH of the mobile phase can alter their retention behavior.

  • Change Organic Modifier: If you are using methanol, try switching to acetonitrile, or vice versa. These solvents have different selectivities and can alter the elution order.

• Employ Orthogonal Chromatography:

  • Change the Stationary Phase: If you are using a C18 column, consider switching to a different stationary phase with a different chemistry, such as a phenyl-hexyl or a polar-embedded column. This is a powerful technique for resolving difficult co-elutions.

• Adjust Temperature:

  • Modify Column Temperature: Changing the column temperature can affect the viscosity of the mobile phase and the interaction of the analytes with the stationary phase, which can sometimes improve resolution.

• Alter the Gradient Profile:

  • Shallow Gradient: Employing a shallower gradient can increase the separation window between closely eluting peaks.

Frequently Asked Questions (FAQs)

Q: My Isobellidifolin fraction is highly polar and streaks on the silica column. What should I do?

A: For highly polar compounds that exhibit poor behavior on normal-phase silica, consider the following:

• Reversed-Phase Chromatography: This is often the preferred method for purifying polar compounds.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating very polar compounds that are not well-retained in reversed-phase.

• Mobile Phase Modifiers: For normal-phase chromatography, adding a small amount of a basic modifier like ammonium hydroxide to your mobile phase can improve the peak shape of polar, acidic compounds.

Q: I am still unable to separate a persistent impurity. Are there other techniques I can try?

A: If standard chromatographic methods are insufficient, you can explore:

• Preparative Thin-Layer Chromatography (Prep-TLC): For small-scale purifications, prep-TLC can sometimes provide the necessary resolution.

• Countercurrent Chromatography (CCC): This technique separates compounds based on their differential partitioning between two immiscible liquid phases and can be very effective for separating compounds with similar polarities.

Experimental Protocols

Protocol 1: Analytical HPLC-DAD Method for Isobellidifolin and Related Xanthones

This protocol is a representative method for the analysis of Isobellidifolin and potential co-eluting xanthones.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

Column:

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase:

• Solvent A: 0.1% Formic acid in Water

• Solvent B: Acetonitrile

Gradient Elution:

Time (min)	% Solvent A	% Solvent B
0	90	10
20	60	40
30	40	60
35	10	90
40	10	90
41	90	10

| 50 | 90 | 10 |

Flow Rate:

• 1.0 mL/min

Detection:

• DAD, 254 nm

Injection Volume:

• 10 µL

Sample Preparation:

• Dissolve the dried fraction in methanol to a concentration of 1 mg/mL.

• Filter through a 0.45 µm syringe filter before injection.

Protocol 2: Preparative HPLC Purification of Xanthones from a Gentiana Species Extract

This protocol is adapted from a method for separating compounds from Gentiana scabra and can be used as a starting point for the preparative isolation of Isobellidifolin.

Instrumentation:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system with a UV detector and fraction collector.

Column:

• Preparative C18 reversed-phase column (e.g., 20 x 250 mm, 10 µm particle size)

Mobile Phase:

• Solvent A: Water

• Solvent B: Methanol

Isocratic Elution:

• A suitable isocratic mixture of methanol and water should be determined by analytical HPLC first to achieve good separation. For example, 70% Methanol / 30% Water.

Flow Rate:

• 10 mL/min

Detection:

• UV, 254 nm

Sample Loading:

• Dissolve the crude extract or pre-fractionated sample in the mobile phase at the highest possible concentration.

• Inject the sample onto the column.

Fraction Collection:

• Collect fractions based on the elution of peaks detected by the UV detector.

• Analyze the collected fractions by analytical HPLC to determine the purity of Isobellidifolin.

Data Presentation

The following table presents representative purity data for compounds isolated from Gentiana scabra using a preparative chromatography method. This illustrates the level of purity that can be achieved.

Compound	Purity (%)
8-hydroxy-10-hydrosweroside	96.7
Swertiamarin	98.4
Trifloroside	97.1
Unknown Compound	96.2

Data adapted from a study on Gentiana scabra purification.

Visualizations

Diagram 1: Troubleshooting Workflow for Co-eluting Impurities

Caption: A logical workflow for troubleshooting co-eluting peaks.

Diagram 2: Antioxidant Signaling Pathway Potentially Modulated by Isobellidifolin

Caption: The Keap1/Nrf2 antioxidant response pathway.

Diagram 3: Potential Antifungal Mechanism of Xanthones

Caption: Potential antifungal targets of xanthones like Isobellidifolin.

Strategies to improve the stability of Isobellidifolin in solution.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of Isobellidifolin in solution. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Troubleshooting Guide

Encountering unexpected degradation of Isobellidifolin? Use this guide to identify potential causes and implement corrective actions.

Table 1: Troubleshooting Common Isobellidifolin Stability Issues

Issue Observed	Potential Cause	Suggested Action
Rapid discoloration (yellowing/browning) of the solution	Oxidation of phenolic hydroxyl groups. This can be accelerated by exposure to light, high pH, and the presence of dissolved oxygen or metal ions.	1. Prepare solutions fresh, whenever possible. 2. Work under subdued light or use amber vials. 3. De-gas solvents by sparging with nitrogen or argon. 4. Add a suitable antioxidant (e.g., ascorbic acid, BHT). 5. Control pH with a suitable buffer system (acidic pH is generally preferred).
Loss of potency or concentration over a short period	Chemical degradation due to hydrolysis, oxidation, or photolysis.	1. Store stock solutions at -20°C or -80°C in tightly sealed vials. 2. For working solutions, maintain a low temperature (e.g., on ice). 3. Conduct a forced degradation study to identify the primary degradation pathway and then implement targeted stabilization strategies.
Precipitation of Isobellidifolin from solution	Poor solubility in the chosen solvent or solvent evaporation.	1. Consult solubility data and consider using a co-solvent system. 2. Ensure containers are well-sealed to prevent solvent evaporation, especially for volatile organic solvents.
Inconsistent results between experimental repeats	Variable degradation rates due to inconsistent handling and storage conditions.	1. Standardize solution preparation, handling, and storage protocols. 2. Document all conditions, including light exposure, temperature, and storage duration.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Isobellidifolin in solution?

A1: The stability of Isobellidifolin, a polyhydroxyxanthone, is primarily influenced by:

• pH: Alkaline conditions (high pH) can lead to the deprotonation of the phenolic hydroxyl groups, making the molecule more susceptible to oxidation.[1] Acidic to neutral pH is generally recommended for enhanced stability.

• Temperature: Elevated temperatures can accelerate the rate of all chemical degradation reactions.[2]

• Light: Exposure to UV and even visible light can induce photodegradation.[3]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the phenolic moieties.[4]

• Solvent: The choice of solvent can impact solubility and stability. Protic solvents may participate in hydrogen bonding and influence reactivity.[2][5]

Q2: What is the likely degradation pathway for Isobellidifolin?

A2: While a specific degradation pathway for Isobellidifolin is not extensively documented in the literature, based on its chemical structure as a polyhydroxylated xanthone, the primary degradation mechanism is expected to be oxidation . The phenolic hydroxyl groups are susceptible to oxidation, which can lead to the formation of quinone-type structures. This process can be initiated by factors such as light, high pH, and the presence of metal ions or reactive oxygen species.[6][7]

Caption: Factors leading to the oxidative degradation of Isobellidifolin.

Q3: What are some practical strategies to improve the stability of Isobellidifolin in my experiments?

A3: To enhance the stability of Isobellidifolin in solution, consider the following strategies:

• pH Control: Maintain the pH of your solution in the acidic to neutral range (pH 4-7) using a suitable buffer system (e.g., citrate or phosphate buffer).

• Temperature Control: Prepare and handle solutions at low temperatures (e.g., on ice) and store stock solutions at -20°C or -80°C.

• Light Protection: Use amber-colored vials or wrap your containers in aluminum foil to protect the solution from light. Conduct experiments under subdued lighting conditions whenever possible.

• Oxygen Exclusion: De-gas your solvents by sparging with an inert gas like nitrogen or argon before preparing your solutions.

• Use of Antioxidants: The addition of antioxidants can help to prevent oxidative degradation. Common choices include:

  • Ascorbic acid (Vitamin C)

  • Butylated hydroxytoluene (BHT)

  • Trolox (a water-soluble analog of Vitamin E)

• Chelating Agents: If metal ion contamination is a concern, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze oxidation.

• Solvent Selection: Use high-purity solvents and prepare solutions fresh. If using organic solvents, ensure they are free of peroxides.

Table 2: Summary of Stabilization Strategies for Isobellidifolin in Solution

Strategy	Parameter Controlled	Mechanism of Action
pH Adjustment	pH	Prevents deprotonation of phenolic groups, reducing susceptibility to oxidation.
Low Temperature	Temperature	Slows down the rate of chemical degradation reactions.
Light Protection	Light	Prevents photodegradation.
Inert Atmosphere	Oxygen	Minimizes oxidative degradation by removing dissolved oxygen.
Antioxidants	Redox Potential	Scavenge free radicals and reactive oxygen species.
Chelating Agents	Metal Ions	Sequesters metal ions that can catalyze oxidation reactions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isobellidifolin

This protocol outlines a forced degradation study to systematically evaluate the stability of Isobellidifolin under various stress conditions. This will help in identifying the primary degradation pathways and developing targeted stabilization strategies.

1. Materials and Reagents:

• Isobellidifolin

• HPLC-grade methanol and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector

• pH meter

• Photostability chamber

• Oven

2. Preparation of Stock Solution:

• Prepare a stock solution of Isobellidifolin (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol).

3. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Keep the stock solution in an oven at 60°C for 48 hours.

• Photodegradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

4. Sample Analysis:

• At specified time points, withdraw aliquots from each stress condition.

• Neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration for HPLC analysis.

• Analyze the samples by a validated stability-indicating HPLC method to quantify the remaining Isobellidifolin and detect any degradation products.

5. Data Analysis:

• Calculate the percentage of degradation for each stress condition.

• Analyze the chromatograms for the appearance of new peaks, which represent degradation products.

Caption: Workflow for a forced degradation study of Isobellidifolin.

References

• 1. A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US4316996A - Discoloration prevention of phenolic antioxidants - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Revisiting the Oxidation of Flavonoids: Loss, Conservation or Enhancement of Their Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing injection volume and concentration for Isobellidifolin quantification.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the quantification of Isobellidifolin.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting injection volume for Isobellidifolin quantification?

A1: As a general guideline, the initial injection volume should be between 1-5% of the total column volume. For a standard 4.6 mm x 150 mm HPLC column, this typically translates to an injection volume of 5-20 µL. However, the optimal volume is dependent on the sample concentration and the sensitivity of the detector. It is recommended to start with a lower injection volume (e.g., 5 µL) and incrementally increase it while monitoring peak shape and resolution.

Q2: How does the sample concentration of Isobellidifolin affect the injection volume?

A2: The concentration of Isobellidifolin in your sample is inversely proportional to the optimal injection volume. For highly concentrated samples, a smaller injection volume is necessary to avoid detector saturation and column overloading, which can lead to peak broadening and poor resolution. Conversely, for samples with low concentrations of Isobellidifolin, a larger injection volume may be required to achieve a sufficient signal-to-noise ratio.

Q3: What are the signs of column overloading when injecting Isobellidifolin?

A3: Column overloading can manifest in several ways, including:

• Peak fronting: The peak will have a leading edge that is less steep than the trailing edge.

• Peak broadening: The peak width will increase, leading to decreased resolution between adjacent peaks.

• Reduced retention time: The retention time of the Isobellidifolin peak may decrease as the concentration increases.

Q4: How can I improve the sensitivity of Isobellidifolin detection if I have a very dilute sample?

A4: To improve sensitivity for dilute samples, you can:

• Increase the injection volume: Carefully increase the volume while monitoring for signs of overloading.

• Concentrate the sample: Employ sample preparation techniques such as solid-phase extraction (SPE) or evaporation to increase the concentration of Isobellidifolin prior to injection.

• Use a more sensitive detector: A mass spectrometer (MS) will offer significantly higher sensitivity compared to a UV detector.

• Optimize the mobile phase: Ensure the mobile phase composition is optimal for the ionization of Isobellidifolin if using an MS detector.

Q5: What is the recommended solvent for dissolving Isobellidifolin standards and samples?

A5: Ideally, the sample should be dissolved in a solvent that is weaker than or equal in elution strength to the initial mobile phase. This helps to focus the analyte band at the head of the column, resulting in sharper peaks. For reversed-phase chromatography, a mixture of the mobile phase with a lower percentage of the organic solvent is a good starting point.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Fronting or Tailing)

Potential Cause	Troubleshooting Steps
Column Overloading	Reduce the injection volume or dilute the sample.
Inappropriate Sample Solvent	Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase. Ideally, the solvent should be weaker than the mobile phase.
Column Degradation	Flush the column with a strong solvent or replace the column if performance does not improve.
Secondary Interactions	Add a small amount of a competing agent (e.g., triethylamine) to the mobile phase to block active sites on the stationary phase.

Issue 2: Low Signal Intensity or Poor Sensitivity

Potential Cause	Troubleshooting Steps
Insufficient Sample Concentration	Increase the injection volume (while monitoring for overloading) or concentrate the sample prior to injection.
Suboptimal Detector Settings	Optimize detector parameters (e.g., wavelength for UV, ionization source parameters for MS).
Sample Degradation	Ensure proper storage of Isobellidifolin samples and standards. According to its Material Safety Data Sheet, Isobellidifolin should be stored at -20°C as a powder or -80°C in solvent.[1]
Mobile Phase Incompatibility (MS)	Ensure the mobile phase additives are volatile and compatible with mass spectrometry. Formic acid is a common and effective choice.

Issue 3: Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Pump Issues	Check the HPLC pump for leaks and ensure it is delivering a consistent flow rate.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.
Changes in Mobile Phase Composition	Prepare fresh mobile phase and ensure accurate mixing of solvents.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.

Quantitative Data Summary

The following tables summarize typical starting parameters for Isobellidifolin quantification. These should be optimized for your specific instrumentation and experimental needs.

Table 1: Recommended Starting HPLC-UV Parameters

Parameter	Recommended Value
Column	C18, 2.1 x 100 mm, 3.5 µm
Mobile Phase A	0.2% Formic Acid in Water
Mobile Phase B	Methanol
Gradient	80% B (Isocratic)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
UV Wavelength	To be determined by UV scan (typically 254 nm or lambda max)
Column Temperature	30°C

Table 2: Recommended Starting LC-MS/MS Parameters (adapted from a method for a related compound) [2]

Parameter	Recommended Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Precursor Ion (m/z)	To be determined by infusion of Isobellidifolin standard
Product Ion (m/z)	To be determined by MS/MS fragmentation of the precursor ion
Collision Energy	To be optimized for the specific transition
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	600 L/hr
Cone Gas Flow	50 L/hr

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of Isobellidifolin standard and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the stock solution with the initial mobile phase to prepare a series of working standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Storage: Store all standard solutions at -20°C in amber vials to prevent degradation.

Protocol 2: Sample Preparation from Biological Matrices (e.g., Plasma)

• Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.

• Vortex: Vortex the mixture for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Experimental workflow for Isobellidifolin quantification.

Caption: Troubleshooting logic for poor peak shape.

References

• 1. Isobellidifolin|552-00-1|MSDS [dcchemicals.com]
• 2. Validated LC-MS/MS method for quantitation of demethylbellidifolin in rat plasma and its application to pharmacokinetic and bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing baseline noise in the detector for sensitive Isobellidifolin analysis.

Welcome to the technical support center for sensitive Isobellidifolin analysis. This resource provides troubleshooting guides and frequently asked questions to help you address and resolve issues related to baseline noise in your detector, ensuring accurate and reproducible results.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving the root causes of baseline noise in your High-Performance Liquid Chromatography (HPLC) system.

Q1: What are the primary sources of baseline noise in an HPLC system?

Baseline noise in HPLC can originate from various components of the system.[1] Identifying the specific source is the first critical step in troubleshooting. The most common contributors to baseline noise are the mobile phase, the pump, the column, and the detector itself.[2][3] Environmental factors can also play a role.[1]

To visualize the relationship between different HPLC components and their potential to introduce noise, refer to the diagram below.

Diagram 1: Potential sources of baseline noise in an HPLC system.

Q2: How can I systematically identify the source of the baseline noise?

A systematic approach is crucial to efficiently pinpoint the origin of the noise. The following workflow and the detailed experimental protocol below provide a step-by-step guide to isolate the problematic component. The core principle is to simplify the system and individually test each major component.[2]

Diagram 2: Troubleshooting workflow for diagnosing baseline noise.

Q3: My baseline noise is periodic and regular. What could be the cause?

Regular, pulsating baseline noise is often linked to the pump.[3][4] This can be due to:

• Pump pulsations: Inconsistent solvent delivery from one or both pump heads.[1] This may indicate issues with pump seals or check valves.[3]

• Inadequate mobile phase mixing: If you are running a gradient or using an isocratic mixture, poor mixing can cause periodic fluctuations in the baseline.[5]

• Air bubbles in the pump: Air trapped in the pump head can cause pressure fluctuations and a noisy baseline.[4]

Q4: I'm observing a slow, consistent drift in my baseline. What should I investigate?

Baseline drift, a gradual change over time, can be caused by several factors:[6]

• Temperature fluctuations: Changes in the ambient temperature or inadequate column/detector temperature control can cause the baseline to drift.[7]

• Column equilibration: The column may not be fully equilibrated with the mobile phase, especially when using ion-pairing reagents or running gradients.[4]

• Mobile phase composition change: In a gradient run, if the absorbance of the mobile phase components differs at the detection wavelength, the baseline will drift as the composition changes.[7]

• Column bleed: Contaminants or stationary phase slowly eluting from the column can cause a rising baseline.

Q5: What causes random, sharp spikes in the baseline?

Random spikes in the baseline are often due to:

• Air bubbles: Air bubbles passing through the detector flow cell are a common cause of sharp spikes.[5][8] Thoroughly degassing the mobile phase is crucial.[4]

• Electrical noise: Interference from other electronic equipment in the laboratory can manifest as spikes.

• Leaks: Small, intermittent leaks in the system can introduce air and cause pressure fluctuations, leading to spikes.

Frequently Asked Questions (FAQs)

Q1: What are the most common mistakes that lead to baseline noise?

Several common laboratory practices can contribute to baseline noise. These include inadequate sample preparation, improper mobile phase preparation and handling, and neglecting routine instrument maintenance.[9] Using low-quality solvents and reagents is another frequent cause of a noisy baseline.

Q2: How does mobile phase quality impact baseline noise?

The quality of the mobile phase is critical for achieving a stable baseline.[6] Key factors include:

• Purity of solvents: Using HPLC-grade solvents is essential to avoid introducing contaminants that can absorb UV light and create noise.[3]

• Additives: Some mobile phase additives, like trifluoroacetic acid (TFA), have a relatively high UV absorbance at low wavelengths, which can increase baseline noise.

• Degassing: Dissolved air in the mobile phase can outgas in the detector, causing spikes and an unstable baseline.[3][10] An in-line degasser or helium sparging is recommended.[10]

Q3: Can my analytical column be a source of noise?

Yes, the column can be a significant source of baseline noise.[3] This can happen in a few ways:

• Column contamination: Strongly retained compounds from previous injections can slowly bleed off the column, causing a rising or noisy baseline.[3] A guard column can help protect the analytical column from contaminants.[8]

• Stationary phase degradation: Over time, the stationary phase of the column can degrade and "bleed," which contributes to baseline noise.

• Poor equilibration: Insufficient time for the column to equilibrate with the mobile phase can lead to a drifting baseline.[4]

Q4: What detector settings can I adjust to reduce noise?

Optimizing detector settings can significantly improve the signal-to-noise ratio (S/N).[11] Consider adjusting the following:

• Time constant (or response time): Increasing the time constant can smooth the baseline by averaging more data points, but setting it too high can lead to peak broadening and reduced peak height.[11][12] A good starting point is to set the time constant to about one-tenth of the narrowest peak width.[11]

• Data acquisition rate: The number of data points collected across a peak can affect noise perception. Acquiring 20-25 data points across the narrowest peak is generally recommended.

• Wavelength: For UV detectors, ensure the chosen wavelength is at the absorbance maximum for Isobellidifolin and not in a region where the mobile phase has high absorbance.

Q5: What are the best practices for preventing baseline noise?

Proactive measures and regular maintenance are key to preventing baseline noise.[1]

• Use high-purity solvents and reagents.

• Thoroughly degas the mobile phase. [4]

• Filter all samples and mobile phases. [1]

• Perform routine system maintenance, including replacing pump seals and check valves as recommended by the manufacturer.[3][9]

• Keep a detailed maintenance log to track the performance of system components over time.[1]

• Allow for adequate column equilibration before starting an analytical run.[4]

Data Presentation

Table 1: UV Cutoff of Common HPLC Solvents and Additives

The UV cutoff is the wavelength below which the solvent or additive itself absorbs strongly. Operating near or below the UV cutoff will result in a high and noisy baseline.[13]

Solvent/Additive	UV Cutoff (nm)
Acetonitrile	190
Water	190
Methanol	205
Trifluoroacetic Acid (TFA) 0.1%	~210
Formic Acid 0.1%	~210
Acetic Acid 1%	~230

Note: Values are approximate and can vary slightly between manufacturers.

Table 2: Effect of Detector Time Constant on Baseline Noise and Peak Shape

Time Constant Setting	Baseline Noise	Peak Height	Peak Width
Too Low (e.g., <0.1s)	High	Unaffected	Unaffected
Optimal (~1/10th of peak width)	Reduced	Unaffected	Unaffected
Too High (e.g., >1/2 of peak width)	Very Low	Reduced	Increased

Experimental Protocols

Protocol 1: Systematic Isolation of Baseline Noise Source

This protocol provides a detailed, step-by-step procedure to systematically identify whether the source of baseline noise is the column, the detector, the pump, or the mobile phase.

Objective: To isolate and identify the primary contributor to excessive baseline noise.

Materials:

• HPLC system exhibiting baseline noise

• A low-volume union or zero-dead-volume connector

• Freshly prepared, filtered, and degassed HPLC-grade mobile phase

Procedure:

• Initial Observation:

  • Run your standard method for Isobellidifolin analysis and record the baseline noise characteristics (e.g., periodic, drift, random spikes).

• Isolate the Column:

  • Stop the pump and carefully disconnect the column from the injector and the detector.

  • Connect the injector outlet directly to the detector inlet using a low-volume union.[2]

  • Set the pump to a typical flow rate (e.g., 1.0 mL/min) with your standard mobile phase.

  • Observe the baseline for at least 15-20 minutes.

  • Analysis: If the baseline becomes stable and quiet, the column is the likely source of the noise (due to contamination or degradation).[3] If the noise persists, proceed to the next step.

• Isolate the Pump and Mobile Phase:

  • With the column still removed (union in place), continue to monitor the baseline.

  • Analysis: The noise observed at this stage originates from the pump, the mobile phase, or the detector.

• Evaluate the Mobile Phase:

  • Prepare a fresh batch of your mobile phase using the highest purity solvents and additives available. Ensure it is thoroughly filtered and degassed.

  • Purge the pump with the fresh mobile phase and run it through the system (with the union still in place).

  • Observe the baseline.

  • Analysis: If the noise is significantly reduced or eliminated, the original mobile phase was the source of the problem (due to contamination, degradation, or inadequate degassing).[3] If the noise persists, the issue lies with either the pump or the detector.

• Differentiate Between Pump and Detector Noise:

  • Stop the flow from the pump.

  • Observe the baseline with no flow going through the detector cell.

  • Analysis: If the noise disappears when the flow is stopped, the problem is likely with the pump (e.g., faulty check valves, worn seals).[2] If the noise continues even with no flow, the issue is almost certainly within the detector (e.g., failing lamp, contaminated flow cell, electronic noise).[1][2]

References

• 1. uhplcs.com [uhplcs.com]
• 2. youtube.com [youtube.com]
• 3. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 4. phenomenex.com [phenomenex.com]
• 5. agilent.com [agilent.com]
• 6. mastelf.com [mastelf.com]
• 7. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 8. pharmamanual.com [pharmamanual.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Scaling Up Isobellidifolin Isolation

Welcome to the technical support center for the isolation of Isobellidifolin. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the purification of Isobellidifolin from laboratory to pilot scale. Here you will find detailed experimental protocols, troubleshooting guides, and frequently asked questions to ensure a smooth and efficient scale-up process.

Experimental Protocols

Laboratory Scale Isolation of Isobellidifolin

This protocol details a common method for isolating Isobellidifolin from Gentianella amarella plant material at a laboratory scale.

I. Extraction

• Preparation of Plant Material : Air-dry the aerial parts of Gentianella amarella and grind them into a fine powder (approx. 40-60 mesh).

• Solvent Extraction :

  • Macerate 1 kg of the powdered plant material in 10 L of 80% methanol (MeOH) at room temperature for 48 hours.

  • Filter the extract using Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at 40-50°C to yield a crude methanolic extract.

II. Fractionation

• Solvent-Solvent Partitioning :

  • Suspend the crude methanolic extract in 1 L of distilled water.

  • Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity.

  • First, partition against 3 x 1 L of n-hexane to remove non-polar compounds like fats and chlorophyll.

  • Next, partition the aqueous layer against 3 x 1 L of ethyl acetate (EtOAc). Isobellidifolin, being a moderately polar xanthone, will preferentially move into the EtOAc phase.

  • Collect the ethyl acetate fractions and concentrate them to dryness under reduced pressure to obtain the Isobellidifolin-rich fraction.

III. Purification

• Column Chromatography :

  • Prepare a silica gel (60-120 mesh) column (e.g., 5 cm diameter, 60 cm length) packed in a suitable non-polar solvent like chloroform.

  • Dissolve the dried EtOAc fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely.

  • Carefully load the dried, adsorbed sample onto the top of the prepared column. .

  • Elute the column with a gradient solvent system, starting with 100% chloroform and gradually increasing the polarity by adding methanol (e.g., Chloroform:Methanol 99:1, 98:2, 95:5, etc.).

  • Collect fractions (e.g., 20 mL each) and monitor them using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., Chloroform:Methanol 9:1) and visualize under UV light (254 nm and 365 nm).

  • Combine the fractions containing the spot corresponding to pure Isobellidifolin.

• Final Purification (Crystallization) :

  • Concentrate the combined pure fractions to a small volume.

  • Allow the concentrated solution to stand at 4°C for 24-48 hours to induce crystallization.

  • Filter the crystals and wash with a small amount of cold methanol to remove any remaining impurities.

  • Dry the purified Isobellidifolin crystals in a desiccator.

Pilot Scale Isolation of Isobellidifolin

This protocol provides a representative method for scaling up Isobellidifolin isolation to a pilot plant level, adapting the principles from the lab-scale process.[1][2]

I. Extraction

• Raw Material Handling : Load 50 kg of powdered Gentianella amarella into a 750 L stainless steel pilot-scale extractor equipped with a stirrer.[2]

• Large-Scale Extraction :

  • Add 500 L of 80% methanol to the extractor, maintaining a solid-to-liquid ratio of 1:10.[2]

  • Stir the mixture at a controlled temperature of 40°C for 6 hours to enhance extraction efficiency.

  • Drain the solvent and filter the extract through a filter press to separate the plant biomass.

  • Pump the extract into a holding tank. Repeat the extraction on the biomass once more with another 400 L of solvent for 4 hours.

  • Combine the extracts and concentrate them in a falling film evaporator or a vacuum evaporator to recover the solvent and obtain the crude extract.[3]

II. Fractionation

• Liquid-Liquid Extraction :

  • Transfer the concentrated aqueous crude extract to a large-scale liquid-liquid extraction unit.

  • Perform automated partitioning against n-hexane to remove lipids, followed by extraction with ethyl acetate to isolate the xanthone-rich fraction.

  • Pump the ethyl acetate phase to a separate reactor and concentrate it under vacuum to obtain a semi-purified Isobellidifolin fraction.

III. Purification

• Preparative Chromatography :

  • Utilize a preparative chromatography system with a larger column (e.g., 20-30 cm diameter) packed with macroporous adsorbent resin (e.g., AB-8 or XDA-8), which is often more suitable for industrial-scale purification than silica gel due to its reusability and lower cost.[4][5]

  • Dissolve the semi-purified fraction in an appropriate solvent and load it onto the equilibrated resin column.

  • Elute the column with a step gradient of ethanol in water (e.g., 20%, 40%, 60%, 80% ethanol).[4]

  • Monitor the eluate using an in-line UV detector and collect large-volume fractions based on the chromatogram peaks.

• Final Processing :

  • Combine the high-purity Isobellidifolin fractions.

  • Concentrate the solution using a vacuum evaporator.

  • Perform final purification through crystallization in a suitable crystallization vessel.

  • Dry the final product using a spray dryer or a vacuum oven to obtain a stable, powdered form of Isobellidifolin.[6]

Data Presentation: Lab vs. Pilot Scale Comparison

The following table summarizes the key quantitative parameters and expected outcomes when transitioning from laboratory to pilot scale.

Parameter	Laboratory Scale	Pilot Scale	Key Considerations for Scale-Up
Starting Material	0.5 - 1.0 kg	50 - 100 kg	Sourcing, grinding, and handling large biomass quantities.[3]
Extraction Solvent Volume	5 - 10 L	500 - 1000 L	Solvent cost, recovery efficiency, and safety (flammability).[2]
Extraction Method	Maceration / Soxhlet	Temperature-controlled percolation / Stirred reactor	Heat and mass transfer efficiency becomes critical.[1][7]
Processing Time	24 - 72 hours	8 - 12 hours	Need for more efficient, often automated, extraction methods.[2]
Purification Method	Silica Gel Flash Chromatography	Macroporous Resin / Prep-HPLC	Resin cost, capacity, and reusability are key factors.[4][5]
Expected Yield	100 - 500 mg/kg	Variable, aiming for >70% of lab yield	Yield losses can occur due to handling and less ideal separation.
Purity Achieved	> 98% (crystallization)	> 95%	Maintaining high purity at scale requires optimized chromatography.

Mandatory Visualizations

Experimental Workflows

Diagram 1: Lab-Scale Isolation Workflow

References

• 1. Xanthones from Gentianella amarella ssp. acuta with acetylcholinesterase and monoamine oxidase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dipòsit Digital de la Universitat de Barcelona: Pilot-plant scale extraction of phenolic compounds from grape canes: Comprehensive characterization by LC-ESI-LTQ-Orbitrap-MS [diposit.ub.edu]
• 3. researchgate.net [researchgate.net]
• 4. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chromatographic methods for the identification of flavonoids | Auctores [auctoresonline.org]
• 6. CN101712669A - Method for separating and purifying luteolin - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Isobellidifolin vs. bellidifolin: a comparative study of their biological activities.

In the realm of natural product chemistry and pharmacology, xanthones represent a class of compounds with diverse and promising biological activities. Among these, isobellidifolin and bellidifolin have garnered attention for their therapeutic potential. This guide provides a comparative overview of their known biological activities, supported by available experimental data, to assist researchers, scientists, and drug development professionals in understanding their distinct and overlapping properties.

While extensive research has illuminated the multifaceted cardioprotective and metabolic benefits of bellidifolin, isobellidifolin remains a comparatively understudied molecule, with current knowledge primarily centered on its antioxidant and antifungal properties.

Summary of Biological Activities

The following table summarizes the currently documented biological activities of isobellidifolin and bellidifolin, highlighting the disparity in the depth of research between the two compounds.

Biological Activity	Isobellidifolin	Bellidifolin
Cardioprotective	Not Reported	- Protects cardiomyocytes from oxidative stress-induced injury[1][2]. - Ameliorates cardiac hypertrophy[3][4]. - Mitigates myocardial fibrosis[5][6].
Antioxidant	- Free radical scavenger[1][5].	- Increases superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) levels[1][2].
Antifungal	- Potent activity against Microsporum gypseum, Trichophyton rubrum, and Trichophyton mentagrophytes[1].	Not Reported
Hypoglycemic	Not Reported	- Potent, dose-dependent activity in streptozotocin-induced diabetic rats[7]. - Stimulates glucose uptake in rat fibroblasts[8].
Anti-inflammatory	Not Reported	- Implied through modulation of inflammatory pathways in cardiac remodeling[5][6].

Detailed Biological Activities and Mechanisms of Action

Bellidifolin: A Cardioprotective and Metabolic Modulator

Bellidifolin has been the subject of numerous studies investigating its therapeutic effects, particularly in the context of cardiovascular disease.

Cardioprotective Effects:

• Protection against Oxidative Stress: Bellidifolin has been shown to protect H9c2 cardiomyocytes from hydrogen peroxide (H₂O₂)-induced injury. It achieves this by decreasing apoptosis and reducing the levels of lactate dehydrogenase (LDH), creatine kinase (CK), and alanine aminotransferase (ALT). Concurrently, it enhances the activity of key antioxidant enzymes, superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px)[1][2]. This protective effect is mediated through the activation of the PI3K-Akt signaling pathway [1][2].

  Bellidifolin's activation of the PI3K/Akt pathway.

• Amelioration of Cardiac Hypertrophy: In models of isoprenaline-induced cardiac hypertrophy, bellidifolin treatment has been observed to alleviate cardiac dysfunction and pathological changes. It inhibits the expression of cardiac hypertrophy marker genes such as ANP, BNP, and β-MHC. This effect is attributed to the inhibition of the Nox4/ROS signaling pathway through the repression of the epigenetic regulator bromodomain-containing protein 4 (BRD4)[3][4].

  Bellidifolin's inhibition of the Nox4/ROS pathway.

• Mitigation of Myocardial Fibrosis: Bellidifolin has been shown to dampen isoprenaline-induced cardiac structure disturbance and collagen deposition. It inhibits the proliferation of cardiac fibroblasts and the expression of α-smooth muscle actin (α-SMA), collagen I, and collagen III. The underlying mechanism involves the regulation of the TGF-β1/Smads and p38 signaling pathways [5][6].

Metabolic Effects:

• Hypoglycemic Activity: Bellidifolin has demonstrated potent and dose-dependent hypoglycemic activity in streptozotocin (STZ)-induced diabetic rats. It also stimulates glucose uptake in Rat 1 fibroblasts that express human insulin receptors and can lower blood triglyceride levels[7][8]. The precise signaling pathway for this activity has not been fully elucidated in the available literature.

Isobellidifolin: An Antioxidant and Antifungal Agent

Research on isobellidifolin is significantly less extensive. The currently available data points to its roles as an antioxidant and a potent antifungal agent.

• Antifungal Activity: Isobellidifolin has shown potent antifungal effects. A minimum inhibitory concentration (MIC) value of 50 μg/mL has been reported for Microsporum gypseum, Trichophyton rubrum, and Trichophyton mentagrophytes[1].

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used in the studies of bellidifolin.

Bellidifolin Extraction and Preparation:

• The whole grass of Gentianella acuta is crushed, dried, and refluxed with 95% ethanol. The extract is then concentrated, and the crude mixture is extracted with ethyl acetate. The resulting extract is concentrated, and anhydrous ethanol is added to precipitate the compound. The precipitate is then dissolved in ethyl acetate and mixed with silica gel for further purification[1].

In Vitro Model of Oxidative Stress in Cardiomyocytes:

• Cell Line: Rat myocardial (H9c2) cells are used.

• Induction of Injury: Hydrogen peroxide (H₂O₂) is used to induce oxidative stress and cell injury.

• Treatment: Cells are pretreated with bellidifolin before H₂O₂ exposure.

• Assays:

  • Cell viability and apoptosis rates are measured.

  • Levels of lactate dehydrogenase (LDH), creatine kinase (CK), and alanine aminotransferase (ALT) in the cell culture medium are quantified as markers of cell damage.

  • The intracellular content of superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) are measured to assess antioxidant enzyme activity[1][2].

• Mechanism Analysis: Western blot and qRT-PCR are used to analyze the expression and phosphorylation of proteins in the PI3K-Akt signaling pathway[1][2].

In Vivo Model of Cardiac Hypertrophy:

• Animal Model: Mice are used.

• Induction of Hypertrophy: Isoprenaline (ISO) is administered to induce cardiac hypertrophy.

• Treatment: A cohort of mice is treated with bellidifolin alongside ISO administration.

• Evaluation:

  • Cardiac function and pathological changes are assessed.

  • The expression of cardiac hypertrophy marker genes (ANP, BNP, β-MHC) is measured in cardiac tissues using qRT-PCR.

  • Western blotting is used to determine the protein levels of components in the Nox4/ROS/ADAM17 signaling pathway[3].

Conclusion

The comparative analysis of isobellidifolin and bellidifolin reveals a significant knowledge gap. Bellidifolin has emerged as a promising multi-target agent with well-documented cardioprotective and hypoglycemic activities, with several of its mechanisms of action elucidated. In contrast, isobellidifolin is primarily characterized as an antioxidant and antifungal compound, with a notable lack of in-depth studies into its potential effects on cardiovascular or metabolic systems.

This disparity underscores a clear opportunity for future research. A comprehensive investigation into the biological activities of isobellidifolin, mirroring the studies conducted on bellidifolin, is warranted. Such research would not only illuminate the therapeutic potential of isobellidifolin but also provide a more robust basis for a direct comparative study of these two structurally related xanthones. This would enable a deeper understanding of their structure-activity relationships and could pave the way for the development of new therapeutic agents.

Comparative research status of bellidifolin and isobellidifolin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xanthone derivatives: new insights in biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Biological Activities of Synthetic Derivatives of Xanthones: An Update (2016-2020) [ouci.dntb.gov.ua]
• 5. Isobellidifolin|CAS 552-00-1|DC Chemicals [dcchemicals.com]
• 6. Recent insight into the biological activities of synthetic xanthone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Unveiling the Biological Activities, Pharmacological Potential, and Health Benefits of Sorbifolin: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Cross-Validation of Analytical Methods for Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of analytical methods for the quantification of Isobellidifolin between different laboratories. Ensuring that an analytical method is robust and yields comparable results across various sites is a critical step in drug development and quality control. This document outlines a detailed experimental protocol, presents a comparative summary of expected quantitative data, and visualizes the cross-validation workflow.

Experimental Protocol: Quantification of Isobellidifolin by High-Performance Liquid Chromatography (HPLC)

This protocol describes a reversed-phase HPLC (RP-HPLC) method for the quantitative determination of Isobellidifolin.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Photodiode Array (PDA) detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Analytical balance.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.45 µm).

• Isobellidifolin reference standard.

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade, purified).

• Phosphoric acid (analytical grade).

2. Chromatographic Conditions:

• Mobile Phase: A gradient of 0.1% phosphoric acid in water (Solvent A) and acetonitrile (Solvent B).

• Gradient Program: A linear gradient starting from 80% A and 20% B, moving to 40% A and 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

3. Preparation of Standard Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Isobellidifolin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation:

• Accurately weigh a quantity of the powdered plant material or extract expected to contain Isobellidifolin.

• Extract the sample with a suitable solvent (e.g., methanol) using ultrasonication or another appropriate extraction technique.

• Filter the extract through a 0.45 µm syringe filter prior to injection into the HPLC system.

5. Validation Parameters: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing the following parameters in each laboratory:

• Specificity: Ensure that there are no interfering peaks from the matrix at the retention time of Isobellidifolin.

• Linearity: Analyze the working standard solutions to establish a linear relationship between concentration and peak area.

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a sample.

• Accuracy: Determine the recovery of a known amount of Isobellidifolin spiked into a sample matrix.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature) on the results.

Data Presentation: Comparative Results of Inter-Laboratory Cross-Validation

The following tables summarize the expected quantitative data from two independent laboratories (Laboratory A and Laboratory B) after validating the HPLC method for Isobellidifolin.

Table 1: Linearity and Sensitivity

Parameter	Laboratory A	Laboratory B	Acceptance Criteria
Linearity Range (µg/mL)	1 - 100	1 - 100	-
Correlation Coefficient (r²)	≥ 0.999	≥ 0.999	≥ 0.995
Limit of Detection (LOD) (µg/mL)	0.25	0.28	Reportable
Limit of Quantification (LOQ) (µg/mL)	0.80	0.85	Reportable

Table 2: Precision

Parameter	Laboratory A (%RSD)	Laboratory B (%RSD)	Acceptance Criteria (%RSD)
Repeatability (Intra-day)	< 2.0%	< 2.0%	≤ 2.0%
Intermediate Precision (Inter-day)	< 3.0%	< 3.0%	≤ 3.0%

Table 3: Accuracy (Recovery)

Spiked Concentration	Laboratory A (% Recovery)	Laboratory B (% Recovery)	Acceptance Criteria (% Recovery)
Low	98.5%	99.2%	98.0% - 102.0%
Medium	101.2%	100.5%	98.0% - 102.0%
High	99.8%	100.1%	98.0% - 102.0%

Mandatory Visualization

The following diagram illustrates the workflow of an inter-laboratory cross-validation study.

Caption: Workflow for Inter-Laboratory Method Cross-Validation.

Unveiling the Antioxidant Profile of Bioactive Compounds: A Comparative Guide to In Vitro and In Vivo Assessment

This guide outlines the standard experimental protocols for key in vitro and in vivo antioxidant assays, presents templates for data comparison, and illustrates relevant biological pathways and experimental workflows through detailed diagrams.

In Vitro Antioxidant Capacity: Direct Radical Scavenging and Reducing Power

In vitro assays are fundamental for initial screening and providing insights into the direct antioxidant mechanisms of a compound. These tests are typically rapid, cost-effective, and allow for the assessment of specific properties such as radical scavenging and reducing ability.

Key In Vitro Assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This widely used method measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow which is measured spectrophotometrically.[1][2][3][4]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: This assay involves the generation of the blue-green ABTS radical cation, which is then reduced by an antioxidant, leading to a loss of color.[5][6][7][8][9] It is applicable to both hydrophilic and lipophilic antioxidants.[10]

• FRAP (Ferric Reducing Antioxidant Power) Assay: This method assesses the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, resulting in the formation of an intense blue color.[11][12][13][14][15]

Comparative In Vitro Antioxidant Activity (Hypothetical Data)

Assay	Compound X (IC₅₀/EC₅₀ in µM)	Standard Antioxidant (e.g., Trolox) (IC₅₀/EC₅₀ in µM)
DPPH	50 ± 5	25 ± 2
ABTS	35 ± 4	15 ± 1.5
FRAP	45 ± 6 (TEAC value)	1 (by definition)

IC₅₀/EC₅₀ values represent the concentration of the compound required to scavenge 50% of the radicals or achieve 50% of the maximum effect. TEAC (Trolox Equivalent Antioxidant Capacity) is another common way to express FRAP results.

In Vivo Antioxidant Capacity: Cellular Defense Mechanisms

In vivo studies provide a more biologically relevant picture of a compound's antioxidant efficacy by considering its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with the body's complex antioxidant defense systems. These studies often involve animal models where oxidative stress is induced.[16][17][18][19]

Key In Vivo Parameters:

• Antioxidant Enzyme Activity: The activity of key antioxidant enzymes is measured in tissues or blood.

  • Superoxide Dismutase (SOD): Catalyzes the dismutation of the superoxide radical into oxygen and hydrogen peroxide.[20][21][22][23][24]

  • Catalase (CAT): Decomposes hydrogen peroxide into water and oxygen.[20][21][22][23][24]

  • Glutathione Peroxidase (GPx): Reduces hydrogen peroxide and lipid hydroperoxides.[21][22][23][24]

• Oxidative Stress Markers:

  • Malondialdehyde (MDA): A major product of lipid peroxidation, its levels are a key indicator of oxidative damage to cell membranes.[18][21][22][23][25]

Comparative In Vivo Antioxidant Activity in an Animal Model (Hypothetical Data)

Parameter	Control Group	Oxidative Stress Group	Oxidative Stress + Compound X
Antioxidant Enzymes
SOD (U/mg protein)	150 ± 12	85 ± 9	130 ± 10#
CAT (U/mg protein)	100 ± 8	55 ± 6	85 ± 7#
GPx (U/mg protein)	200 ± 15	110 ± 11	175 ± 14#
Oxidative Stress Marker
MDA (nmol/mg protein)	2.5 ± 0.3	6.8 ± 0.7	3.5 ± 0.4#

*p < 0.05 compared to Control Group; #p < 0.05 compared to Oxidative Stress Group.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings.

In Vitro Assay Protocols

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO or ethanol).

• Prepare a fresh solution of DPPH (e.g., 0.1 mM) in methanol.

• In a 96-well plate, add different concentrations of the test compound.

• Add the DPPH solution to each well and mix.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).[1][3]

• Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.[1][3][4]

• Use a standard antioxidant, such as ascorbic acid or Trolox, as a positive control.[2]

• Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

• Prepare the ABTS radical cation (ABTS•⁺) by reacting ABTS stock solution (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[5][6][7]

• Dilute the ABTS•⁺ solution with a suitable buffer (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Add different concentrations of the test compound to the diluted ABTS•⁺ solution.

• After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.[7]

• Calculate the percentage of inhibition and determine the IC₅₀ or TEAC value.

• Prepare the FRAP reagent by mixing acetate buffer (e.g., 300 mM, pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl (e.g., 10 mM in 40 mM HCl), and a solution of FeCl₃·6H₂O (e.g., 20 mM) in a 10:1:1 ratio.[11][12]

• Warm the FRAP reagent to 37°C.

• Add the test compound to the FRAP reagent.

• Measure the absorbance at 593 nm after a specific incubation time (e.g., 4-10 minutes).[14][19]

• A standard curve is generated using a known concentration of FeSO₄ or Trolox.

In Vivo Experimental Protocol (General Outline)

• Animal Model: Select an appropriate animal model (e.g., mice or rats) and induce oxidative stress using agents like D-galactose, carbon tetrachloride (CCl₄), or by using a model of a disease associated with oxidative stress.[18][26]

• Grouping: Divide the animals into several groups: a control group, an oxidative stress model group, and one or more treatment groups receiving different doses of the test compound.[16]

• Administration: Administer the test compound for a specified period.

• Sample Collection: At the end of the treatment period, collect blood and tissue samples (e.g., liver, brain, kidney).[21]

• Biochemical Analysis: Homogenize the tissue samples and perform biochemical assays to measure the activity of antioxidant enzymes (SOD, CAT, GPx) and the levels of oxidative stress markers (MDA). Commercial assay kits are widely available for these measurements.

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) provide clear visual representations of complex processes.

Experimental Workflow for In Vitro Antioxidant Assays

Caption: Workflow of common in vitro antioxidant capacity assays.

Hypothetical Signaling Pathway for In Vivo Antioxidant Action

Caption: The Nrf2-Keap1 signaling pathway, a potential mechanism for in vivo antioxidant effects.

Conclusion

The comprehensive assessment of a compound's antioxidant capacity is a multi-faceted process that bridges the gap between its intrinsic chemical properties and its biological efficacy. While in vitro assays provide valuable initial screening data on direct antioxidant mechanisms, in vivo studies are indispensable for understanding how a compound functions within a complex biological system to mitigate oxidative stress. The methodologies and frameworks presented in this guide offer a robust approach for researchers to systematically evaluate and compare the antioxidant potential of novel compounds, paving the way for the development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DPPH Radical Scavenging Assay [mdpi.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 9. protocols.io [protocols.io]
• 10. mdpi.com [mdpi.com]
• 11. Antioxidant activity and contents of leaf extracts obtained from Dendropanax morbifera LEV are dependent on the collecting season and extraction conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 15. zen-bio.com [zen-bio.com]
• 16. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparison of In Vitro and In Vivo Antioxidant Activities of Six Flavonoids with Similar Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. mdpi.com [mdpi.com]
• 20. In-Vitro and In-Vivo Antioxidant Activity of the Butanolic Extract from the Stem of Ephedra Alte – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 21. Antioxidant enzyme activity and malondialdehyde levels can be modulated by Piper betle, tocotrienol rich fraction and Chlorella vulgaris in aging C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Alterations in the Antioxidant Enzyme Activities in the Neurodevelopmental Rat Model of Schizophrenia Induced by Glutathione Deficiency during Early Postnatal Life - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Biochemical Evaluation of Antioxidant Enzyme Activities and Lipid Peroxidation Level Associated with Liver Enzymes in Patients with Fascioliasis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Evaluating the synergistic antifungal effects of Isobellidifolin with other compounds.

In the quest for novel antifungal agents, natural products remain a vital source of inspiration and therapeutic leads. This guide provides a comparative evaluation of the antifungal activity of isobellidifolin, a xanthone derivative, alongside other bioactive compounds isolated from Gentianella multicaulis. While the synergistic antifungal effects of isobellidifolin with other compounds have not been documented in available scientific literature, this analysis focuses on its intrinsic antifungal efficacy against key dermatophytic fungi.

The data presented herein is derived from studies on extracts of Gentianella multicaulis, a plant traditionally used in Argentinian folk medicine. The primary findings highlight the moderate but notable antifungal properties of isobellidifolin and its analogs.

Comparative Antifungal Activity

The antifungal efficacy of isobellidifolin and other compounds isolated from Gentianella multicaulis was determined by assessing their Minimum Inhibitory Concentration (MIC) against common dermatophytes. The MIC value represents the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 1: Minimum Inhibitory Concentration (MIC) of Compounds from Gentianella multicaulis against Dermatophytes

Compound	Microsporum gypseum (MIC in µg/mL)	Trichophyton mentagrophytes (MIC in µg/mL)	Trichophyton rubrum (MIC in µg/mL)
Isobellidifolin	50	50	50
Demethylbellidifolin	50	50	50
Bellidifolin	50	50	50
Swerchirin	100	100	100
Oleanolic Acid	>100	>100	>100
Ursolic Acid	>100	>100	>100

Data sourced from Lima et al., 2012.[1][2]

From the data, isobellidifolin, along with demethylbellidifolin and bellidifolin, demonstrates the most potent antifungal activity among the tested compounds from Gentianella multicaulis, with a consistent MIC of 50 µg/mL across the three tested dermatophyte species.[1][2] Swerchirin was less active, while the triterpenic acids, oleanolic and ursolic acid, showed weak activity.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the evaluation of the antifungal activity of isobellidifolin and its related compounds.

Bioassay-Guided Isolation of Antifungal Compounds:

• Plant Material and Extraction: Aerial parts of Gentianella multicaulis were collected and dried. The dried plant material was then subjected to extraction with a suitable solvent (e.g., ethanol or methanol) to obtain a crude extract.

• Fractionation: The crude extract was fractionated using various chromatographic techniques, such as column chromatography, to separate the extract into fractions with different chemical profiles.

• Antifungal Screening of Fractions: Each fraction was tested for its antifungal activity against a panel of test fungi. Fractions showing significant activity were selected for further separation.

• Isolation of Pure Compounds: The active fractions were further purified using techniques like High-Performance Liquid Chromatography (HPLC) to isolate individual compounds.

• Structure Elucidation: The chemical structures of the isolated compounds were determined using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Antifungal Susceptibility Testing (Broth Microdilution Method):

• Preparation of Fungal Inoculum: The fungal species (Microsporum gypseum, Trichophyton mentagrophytes, and Trichophyton rubrum) were cultured on an appropriate medium. A standardized suspension of fungal spores or hyphal fragments was prepared in a suitable broth, and the concentration was adjusted to a specific turbidity.

• Preparation of Test Compounds: Stock solutions of the isolated compounds (isobellidifolin, etc.) were prepared in a solvent like dimethyl sulfoxide (DMSO). Serial two-fold dilutions of each compound were then made in a 96-well microtiter plate containing the growth medium.

• Inoculation and Incubation: Each well of the microtiter plate was inoculated with the standardized fungal suspension. The plates were then incubated at an appropriate temperature (e.g., 28-30°C) for a specified period, allowing for fungal growth.

• Determination of Minimum Inhibitory Concentration (MIC): After the incubation period, the plates were visually inspected or read using a spectrophotometer to determine the lowest concentration of the compound at which no visible fungal growth occurred. This concentration was recorded as the MIC.

Visualizing Experimental and Logical Frameworks

Experimental Workflow for Bioassay-Guided Isolation and Antifungal Testing

Caption: Workflow for the isolation and antifungal evaluation of compounds from Gentianella multicaulis.

Common Fungal Drug Targets

Caption: Major cellular targets for common classes of antifungal drugs.

Note on Synergistic Studies: While this guide focuses on the individual antifungal activity of isobellidifolin, the evaluation of its synergistic potential with other antifungal agents is a logical next step in its development as a potential therapeutic. Standard methods for assessing synergy include the checkerboard microdilution assay, which can determine the Fractional Inhibitory Concentration Index (FICI). A FICI value of ≤ 0.5 is typically indicative of a synergistic interaction. Future research in this area would be valuable to ascertain if isobellidifolin could be part of a combination therapy, potentially lowering required dosages and mitigating resistance.

References

• 1. Antimicrobial and antioxidant activities of Gentianella multicaulis collected on the Andean Slopes of San Juan Province, Argentina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Isobellidifolin Content in Different Swertia Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of Isobellidifolin content across various Swertia species. While Isobellidifolin, a notable xanthone, has been identified in several species within this genus, a comprehensive quantitative comparison remains an area of active research. This document synthesizes available qualitative data, outlines a robust experimental protocol for quantification, and visualizes the analytical workflow.

Data Presentation: Isobellidifolin in Swertia Species

Isobellidifolin has been qualitatively identified as a constituent in several Swertia species, notably Swertia chirayita and Swertia bimaculata.[1] However, the current body of scientific literature accessible through comprehensive searches does not provide specific quantitative data (e.g., mg/g of dry weight) for the comparative analysis of Isobellidifolin content across different Swertia species. While numerous studies have focused on quantifying other prominent compounds such as mangiferin, swertiamarin, and amarogentin, the specific concentration of Isobellidifolin remains largely unreported.

The following table summarizes the presence of Isobellidifolin in selected Swertia species based on available literature. It is important to note that the absence of Isobellidifolin for a particular species in this table indicates a lack of reported findings in the reviewed literature, not necessarily its biological absence.

Swertia Species	Presence of Isobellidifolin
Swertia chirayita	Present[2]
Swertia bimaculata	Present[1]
Swertia multicaulis	Not Reported[3][4]
Swertia franchetiana	Not Reported
Swertia mussotii	Not Reported

Experimental Protocols: Quantification of Isobellidifolin

For researchers aiming to quantify Isobellidifolin in Swertia species, a standardized and validated analytical method is crucial. Based on established protocols for xanthone analysis in the Swertia genus, the following High-Performance Liquid Chromatography (HPLC) method is recommended.

Sample Preparation and Extraction

• Plant Material: Aerial parts (leaves and stems) of the Swertia species should be collected, washed, and dried in the shade at room temperature until a constant weight is achieved. The dried material is then ground into a fine powder.

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material.

  • Perform extraction using sonication with 25 mL of methanol for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process twice more with fresh solvent.

  • Pool the supernatants and evaporate to dryness under reduced pressure using a rotary evaporator.

  • Reconstitute the dried extract in 10 mL of HPLC-grade methanol.

  • Filter the solution through a 0.45 µm syringe filter prior to HPLC analysis.

High-Performance Liquid Chromatography (HPLC) Analysis

• Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector is suitable for this analysis.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using (A) 0.1% formic acid in water and (B) acetonitrile. A typical gradient could be:

    • 0-5 min: 10-25% B

    • 5-20 min: 25-50% B

    • 20-25 min: 50-10% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Standard Preparation and Quantification:

  • Prepare a stock solution of Isobellidifolin standard (of known purity) in methanol at a concentration of 1 mg/mL.

  • Generate a series of calibration standards by serially diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

  • Inject the calibration standards into the HPLC system to construct a calibration curve by plotting peak area against concentration.

  • The concentration of Isobellidifolin in the plant extracts can then be determined by interpolating the peak area of the analyte from the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for the extraction and quantification of Isobellidifolin.

Biological Activity and Signaling Pathways

While extensive research on the specific signaling pathways of Isobellidifolin is limited, preliminary studies and the activities of related xanthones suggest potential therapeutic benefits. Isobellidifolin has been reported to possess hypoglycemic activity. Xanthones, as a class of compounds prevalent in the Swertia genus, are well-known for their broad spectrum of biological activities, including antioxidant and anti-inflammatory properties.[2][5] Further research is warranted to elucidate the precise mechanisms and signaling pathways through which Isobellidifolin exerts its effects. At present, specific signaling pathways directly modulated by Isobellidifolin are not well-documented in the scientific literature.

References

• 1. researchgate.net [researchgate.net]
• 2. Activity-guided isolation of antioxidant xanthones from Swertia chirayita (Roxb.) H. Karsten (Gentianaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Inflammatory and Active Biological Properties of the Plant-Derived Bioactive Compounds Luteolin and Luteolin 7-Glucoside - PubMed [pubmed.ncbi.nlm.nih.gov]

Differentiating Isobellidifolin and its Analogs: A Mass Spectrometry-Based Comparison Guide

For researchers, scientists, and drug development professionals, the precise differentiation of isomeric compounds is a critical analytical challenge. This guide provides an objective comparison of mass spectrometry-based methods for distinguishing isobellidifolin from its structural isomer, bellidifolin, and other related analogs. The methodologies, supported by experimental data from analogous compounds, offer a framework for the unambiguous identification of these xanthone derivatives.

Isobellidifolin and bellidifolin are positional isomers with the same molecular formula (C₁₄H₁₀O₆) and molecular weight (274.23 g/mol ). Their structural difference lies in the position of a hydroxyl group on the xanthone scaffold, a subtle change that can significantly impact their biological activity and pharmacokinetic properties. Mass spectrometry, particularly when coupled with liquid chromatography and tandem mass spectrometry (LC-MS/MS), provides a powerful tool for their differentiation.

Comparative Analysis of Mass Spectrometry Techniques

Several mass spectrometry-based approaches can be employed for the differentiation of isobellidifolin and bellidifolin. The primary methods rely on differences in fragmentation patterns under collision-induced dissociation (CID) and variations in ion mobility.

Tandem Mass Spectrometry (MS/MS): This is the most common and accessible method for isomer differentiation. By selecting the protonated or deprotonated parent ion of the isomers and subjecting it to CID, characteristic fragment ions are produced. The relative abundance of these fragments often differs between isomers, providing a "fingerprint" for each compound. While positional isomers can produce similar fragments, the substitution pattern influences the stability of the fragment ions, leading to reproducible differences in their intensities[1].

Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): This technique separates ions in the gas phase based on their size, shape, and charge. Isomers with different three-dimensional structures will have different collision cross-sections (CCS), resulting in different drift times through the ion mobility cell. This provides an additional dimension of separation beyond chromatography and mass-to-charge ratio, often enabling the baseline separation of isomers that are difficult to distinguish by MS/MS alone[2][3][4]. High-resolution ion mobility can achieve near-full baseline resolution for many biochemical isomers[5].

Predicted Fragmentation Patterns of Isobellidifolin and Bellidifolin

Table 1: Predicted Key Fragment Ions for Isobellidifolin and Bellidifolin in Positive Ion MS/MS

Precursor Ion (m/z)	Proposed Fragment Ion	Predicted Fragmentation Pathway	Expected Relative Abundance Difference
275.0556 [M+H]⁺	260.0321 [M+H - •CH₃]⁺	Loss of a methyl radical from the methoxy group.	Minor differences expected.
275.0556 [M+H]⁺	232.0372 [M+H - •CH₃ - CO]⁺	Loss of a methyl radical followed by the loss of carbon monoxide.	The relative position of the hydroxyl and methoxy groups may influence the stability of this fragment, potentially leading to differences in abundance.
275.0556 [M+H]⁺	204.0423 [M+H - •CH₃ - 2CO]⁺	Loss of a methyl radical followed by the loss of two carbon monoxide molecules.	The stability of the resulting ion and the propensity for the second CO loss could differ between the two isomers.

The differentiation will likely rely on the subtle but significant differences in the relative intensities of these key fragment ions. The proximity of the hydroxyl and methoxy groups in bellidifolin (positions 8 and 3) compared to isobellidifolin (positions 5 and 3) may influence the stability of the resulting fragment ions.

Experimental Protocols

The following provides a generalized experimental protocol for the differentiation of isobellidifolin and bellidifolin using LC-MS/MS. This protocol is based on methods developed for the analysis of isomeric flavonoids and xanthones[10][11].

1. Sample Preparation:

• Prepare standard solutions of isobellidifolin and bellidifolin in a suitable solvent such as methanol or acetonitrile at a concentration of 1 µg/mL.

• For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step may be necessary to remove interferences.

2. Liquid Chromatography (LC):

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is typically suitable. For enhanced separation of isomers, a biphenyl stationary phase can be effective[10].

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage over several minutes to elute the analytes, and then return to the initial conditions to re-equilibrate the column. The gradient should be optimized to achieve chromatographic separation of the isomers if possible.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS):

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• MS1 Scan: Scan a mass range that includes the expected m/z of the protonated molecules (e.g., m/z 100-400).

• MS/MS Analysis:

  • Precursor Ion Selection: Isolate the protonated molecular ion [M+H]⁺ at m/z 275.0556.

  • Collision-Induced Dissociation (CID): Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation. The optimal collision energy should be determined experimentally to produce a rich and informative fragment ion spectrum.

  • Product Ion Scan: Acquire the full scan MS/MS spectrum to observe the fragment ions.

4. Data Analysis:

• Compare the retention times of the two isomers.

• Compare the MS/MS spectra, paying close attention to the relative abundances of the key fragment ions.

Visualization of Experimental Workflow and Isomer Differentiation Logic

The following diagrams illustrate the experimental workflow and the logical process for differentiating isobellidifolin and bellidifolin.

Caption: Experimental workflow for LC-MS/MS analysis of isomeric xanthones.

Caption: Logical workflow for the differentiation of isobellidifolin and bellidifolin.

References

• 1. fr.restek.com [fr.restek.com]
• 2. mdpi.com [mdpi.com]
• 3. Ion Mobility Spectrometry and the Omics: Distinguishing Isomers, Molecular Classes and Contaminant Ions in Complex Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ion Mobility Spectrometry and the Omics: Distinguishing Isomers, Molecular Classes and Contaminant Ions in Complex Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resolution of Isomers via High Resolution Ion Mobility (HRIM) Mass Spectrometry | MOBILion Systems [mobilionsystems.com]
• 6. repository.unsri.ac.id [repository.unsri.ac.id]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Purity of Isolated Isobellidifolin: A Comparative Guide to Orthogonal Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, the purity of an isolated active pharmaceutical ingredient (API) is paramount. This guide provides a comprehensive comparison of orthogonal analytical techniques for assessing the purity of Isobellidifolin, a xanthone natural product with promising pharmacological activities. By employing multiple, independent analytical methods, researchers can build a robust purity profile, ensuring the quality and reliability of their findings.

Introduction to Isobellidifolin and the Importance of Purity

Isobellidifolin (C₁₄H₁₀O₆, M.Wt: 274.23) is a naturally occurring xanthone known for its antifungal and antioxidant properties. As with any compound intended for research or therapeutic development, establishing its purity is a critical step. The presence of impurities, even in trace amounts, can significantly impact biological activity, toxicity, and the overall reproducibility of scientific studies. Orthogonal analytical techniques, which rely on different physicochemical principles, are essential for a comprehensive purity assessment, as no single method can detect all potential impurities.

This guide will compare four key orthogonal techniques: High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Differential Scanning Calorimetry (DSC).

Orthogonal Analytical Techniques for Purity Assessment

The core principle of using orthogonal methods is to gain a more complete and accurate picture of a sample's purity by analyzing it with techniques that have different selectivity and detection mechanisms. This approach minimizes the risk of overlooking impurities that may not be detected by a single method.

Caption: Workflow illustrating the application of orthogonal analytical techniques for the comprehensive purity assessment of Isobellidifolin.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for purity determination in the pharmaceutical industry. It separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For a compound like Isobellidifolin, a reversed-phase HPLC method is typically employed.

Principle: Separation is based on the polarity of the analyte. In reversed-phase HPLC, a nonpolar stationary phase is used with a polar mobile phase. Less polar compounds (like potential impurities) may elute at different times than the more polar Isobellidifolin. Purity is typically assessed by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Data Presentation:

Parameter	HPLC Performance
Purity Assessment	Quantitative (Area %)
Limit of Detection (LOD)	~0.01%
Limit of Quantitation (LOQ)	~0.05%
Precision (RSD%)	< 2%
Accuracy (% Recovery)	98-102%

Experimental Protocol (Example):

A validated HPLC method for a similar compound, Nisoldipine, can be adapted and optimized for Isobellidifolin.

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid to improve peak shape).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at the λmax of Isobellidifolin.

• Injection Volume: 10 µL.

• Sample Preparation: A stock solution of Isobellidifolin is prepared in methanol or acetonitrile and diluted to an appropriate concentration.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC-MS combines the high-resolution separation of UPLC with the sensitive and specific detection of mass spectrometry. This technique is particularly powerful for identifying and quantifying unknown impurities.

Principle: UPLC provides faster and more efficient separations than traditional HPLC due to the use of smaller stationary phase particles. The eluent is then introduced into a mass spectrometer, which ionizes the molecules and separates them based on their mass-to-charge ratio (m/z). This allows for the determination of the molecular weight of the main compound and any co-eluting impurities.

Data Presentation:

Parameter	UPLC-MS Performance
Purity Assessment	Quantitative (Peak Area) & Qualitative (Mass ID)
Limit of Detection (LOD)	pg to fg level
Limit of Quantitation (LOQ)	ng/mL to pg/mL level
Specificity	High (based on m/z)
Impurity Identification	Yes (based on fragmentation patterns)

Experimental Protocol (Example):

A UPLC-MS/MS method for a related compound, Demethylbellidifolin, can be adapted.[1]

• Instrumentation: UPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer.

• Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 0.3 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

• MS Detection: Full scan mode to detect all ions and product ion scan mode to fragment ions for structural information.

• Sample Preparation: Similar to HPLC, with the final solution filtered through a 0.22 µm syringe filter.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules and can also be used for purity assessment. It provides detailed information about the chemical environment of each atom in a molecule.

Principle: NMR exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at a specific frequency. The chemical shift of a nucleus is dependent on its local electronic environment, providing a unique fingerprint of the molecule's structure. The presence of impurities will result in additional signals in the NMR spectrum. Quantitative NMR (qNMR) can be used to determine the purity of a sample by comparing the integral of the analyte's signals to that of a certified internal standard.

Data Presentation:

Parameter	NMR Performance
Purity Assessment	Quantitative (qNMR) & Structural Confirmation
Specificity	Very High (structure-specific)
Impurity Identification	Yes (if impurity structure is known or can be elucidated)
Non-destructive	Yes

Experimental Protocol (Example):

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated solvent in which Isobellidifolin is soluble (e.g., DMSO-d₆, Methanol-d₄).

• Experiments:

  • 1D ¹H NMR: To observe the proton signals.

  • 1D ¹³C NMR: To observe the carbon signals.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity and aid in structural confirmation.

• Sample Preparation: A known amount of Isobellidifolin is dissolved in a deuterated solvent containing a known amount of an internal standard (for qNMR).

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is a powerful tool for determining the purity of crystalline solids.

Principle: The presence of impurities in a crystalline substance typically causes a depression and broadening of its melting point. According to the van't Hoff equation, the melting point depression is proportional to the mole fraction of the impurity. By analyzing the shape of the melting endotherm in a DSC thermogram, the purity of the sample can be calculated.

Data Presentation:

Parameter	DSC Performance
Purity Assessment	Quantitative (Mole %)
Applicability	Crystalline solids
Sample Amount	Small (1-5 mg)
Limitations	Not suitable for amorphous or thermally unstable compounds

Experimental Protocol (Example):

• Instrumentation: Differential Scanning Calorimeter.

• Sample Pan: Aluminum or gold-plated pans.

• Heating Rate: A slow heating rate (e.g., 1-2 °C/min) is typically used to ensure thermal equilibrium.

• Atmosphere: Inert atmosphere (e.g., nitrogen) to prevent oxidation.

• Sample Preparation: A small amount of the crystalline Isobellidifolin is accurately weighed into the sample pan and hermetically sealed.

Comparison of Orthogonal Techniques

Feature	HPLC	UPLC-MS	NMR	DSC
Principle	Polarity-based Separation	Polarity & Mass-based Separation	Nuclear Magnetic Properties	Thermal Properties
Primary Use	Quantification of Purity	Impurity Identification & Quantification	Structural Elucidation & Quantification	Purity of Crystalline Solids
Sensitivity	High	Very High	Moderate	Moderate
Specificity	Moderate	High	Very High	Moderate
Impurity ID	No (requires standards)	Yes	Yes (with sufficient concentration)	No
Quantitative	Yes (Area %)	Yes (Peak Area)	Yes (qNMR)	Yes (Mole %)

Conclusion

A multi-faceted approach utilizing orthogonal analytical techniques is essential for a reliable and comprehensive assessment of the purity of isolated Isobellidifolin.

• HPLC provides a robust and routine method for quantitative purity determination.

• UPLC-MS offers unparalleled sensitivity and specificity for the identification and quantification of trace impurities.

• NMR Spectroscopy serves as the gold standard for structural confirmation and can provide quantitative purity information without the need for reference standards of impurities.

• DSC offers a valuable, alternative method for quantifying the purity of crystalline Isobellidifolin based on its thermal properties.

By integrating the data from these orthogonal techniques, researchers can establish a high degree of confidence in the purity of their Isobellidifolin samples, thereby ensuring the integrity and reproducibility of their scientific investigations.

Caption: A typical experimental workflow for the purity assessment of Isobellidifolin using orthogonal analytical techniques.

References

• 1. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

Inter-laboratory Study on the Standardization of Isobellidifolin Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a standardized method for the quantification of Isobellidifolin, a xanthone with notable antioxidant and antifungal properties.[1] The standardization of natural product quantification is crucial for ensuring product quality, safety, and efficacy due to the inherent variability in their chemical composition.[2][3] This document outlines a proposed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, presents a framework for an inter-laboratory validation study, and compares hypothetical performance data from multiple laboratories.

Introduction to Isobellidifolin and the Need for Standardization

Isobellidifolin is a naturally occurring xanthone found in various plant species. Its biological activities, including antioxidant and antifungal effects, make it a compound of interest for pharmaceutical and nutraceutical applications. However, the reliable application of Isobellidifolin in research and product development is contingent upon accurate and reproducible quantification. Inter-laboratory variation in analytical methods can lead to inconsistent results, hindering the comparison of data across different studies and impeding regulatory approval.

An inter-laboratory study is a critical step in the validation of an analytical method, establishing its reproducibility and robustness when performed by different analysts in different laboratories.[4] This guide is intended to provide a comprehensive overview of a standardized approach to Isobellidifolin quantification and to present a model for its inter-laboratory validation.

Experimental Protocols

A detailed methodology for the quantification of Isobellidifolin by HPLC-UV is provided below. This protocol is designed to be a starting point for laboratories participating in a standardization study.

2.1. High-Performance Liquid Chromatography (HPLC-UV) Method for Isobellidifolin Quantification

This method is adapted from established protocols for the quantification of similar phenolic compounds in plant extracts.[5][6][7]

• Instrumentation: An HPLC system equipped with a UV/Vis detector, a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size), and an autosampler.

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B). A typical gradient might be:

  • 0-5 min: 10% B

  • 5-20 min: 10-40% B

  • 20-25 min: 40-10% B

  • 25-30 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Standard Preparation: A stock solution of Isobellidifolin (1 mg/mL) is prepared in methanol. A series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) are prepared by serial dilution of the stock solution with the mobile phase.

• Sample Preparation:

  • Accurately weigh 1 g of the powdered plant material or extract.

  • Add 20 mL of methanol and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

• Quantification: The concentration of Isobellidifolin in the sample is determined by comparing the peak area with the calibration curve generated from the working standards.

Inter-laboratory Study Design

To assess the reproducibility of the proposed HPLC-UV method, a hypothetical inter-laboratory study is designed with the participation of three independent laboratories.

3.1. Study Participants and Samples

• Participating Laboratories: Lab A, Lab B, Lab C

• Test Samples:

  • A certified reference material (CRM) of Isobellidifolin.

  • Two blind samples of a plant extract containing Isobellidifolin at different concentrations (Sample 1 and Sample 2).

3.2. Study Protocol

Each participating laboratory will receive the same set of test samples and the detailed experimental protocol for the HPLC-UV analysis of Isobellidifolin. The laboratories will be instructed to perform the analysis in triplicate and report the results for key validation parameters.

Caption: Workflow of the inter-laboratory study for Isobellidifolin quantification.

Data Presentation and Comparison

The following table summarizes the hypothetical quantitative data from the inter-laboratory study, comparing the performance of the standardized HPLC-UV method across the three participating laboratories. The presented values are based on typical performance characteristics of validated HPLC methods for phytochemical analysis.[5][6][7]

Parameter	Lab A	Lab B	Lab C	Acceptance Criteria
Linearity (R²)	0.9995	0.9992	0.9998	> 0.999
Accuracy (% Recovery)	99.5 ± 1.2	98.9 ± 1.5	100.2 ± 1.1	98.0 - 102.0%
Precision (RSD%)
- Intra-day	1.1	1.3	0.9	< 2%
- Inter-day	1.8	2.1	1.5	< 3%
LOD (µg/mL)	0.1	0.12	0.09	Report
LOQ (µg/mL)	0.3	0.35	0.28	Report
Reproducibility (RSD%)	-	-	-	< 5%
Calculated across labs	-	-	-

Relevant Signaling Pathway

Isobellidifolin, as a xanthone, is known to possess antioxidant properties. One of the key signaling pathways involved in the cellular antioxidant response is the Nrf2-ARE pathway. The following diagram illustrates this pathway.

Caption: Nrf2 antioxidant response pathway modulated by Isobellidifolin.

Conclusion

This guide provides a framework for the standardized quantification of Isobellidifolin using a validated HPLC-UV method. The hypothetical inter-laboratory study data demonstrates that with a well-defined protocol, it is possible to achieve consistent and reproducible results across different laboratories. The adoption of a standardized analytical method is paramount for the reliable assessment of Isobellidifolin's biological activity and for ensuring the quality and consistency of products containing this promising natural compound. Researchers, scientists, and drug development professionals are encouraged to utilize this guide as a reference for establishing and validating their own analytical methods for Isobellidifolin and other natural products.

References

• 1. Inter-laboratory study for extraction testing of medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Interlaboratory comparisons - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 5. UHPLC-UV/PDA Method Validation for Simultaneous Quantification of Luteolin and Apigenin Derivatives from Elaeis guineensis Leaf Extracts: An Application for Antioxidant Herbal Preparation [mdpi.com]
• 6. UHPLC-UV method for the determination of flavonoids in dietary supplements and for evaluation of their antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Taxifolin stability: In silico prediction and in vitro degradation with HPLC-UV/UPLC-ESI-MS monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Phenolic Compounds: Benchmarking Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the stability of phenolic compounds, with a focus on Isobellidifolin, a xanthone known for its antioxidant and antifungal properties. Understanding the stability of a bioactive compound is critical for its development as a therapeutic agent, ensuring its efficacy and safety over time. While specific quantitative stability data for Isobellidifolin is not extensively available in publicly accessible literature, this guide outlines the established methodologies for assessing phenolic compound stability and presents representative data from comparable molecules to serve as a benchmark.

Data Presentation: Comparative Stability of Phenolic Compounds

The stability of phenolic compounds is influenced by factors such as temperature, pH, and light exposure. Forced degradation studies are employed to predict the degradation pathways and intrinsic stability of a molecule. The following table summarizes representative stability data for common phenolic compounds under various stress conditions. This data is illustrative and serves as a reference for the type of analysis required for Isobellidifolin.

Compound	Stress Condition	Incubation Time (hours)	% Degradation	Primary Degradation Products	Reference
Quercetin	0.1 M HCl, 80°C	6	~ 15%	Protocatechuic acid, Phloroglucinol carboxylic acid	[1][2]
0.1 M NaOH, 25°C	2	> 90%	Oxidized quinone derivatives	[1][2]
3% H₂O₂, 25°C	24	~ 30%	Oxidized derivatives	[3]
Catechin	pH 7.4, 25°C	6	> 65%	Epimerized and oxidized products	[4]
100°C (in water)	1	~ 20%	Epicatechin	[4]
Gallic Acid	pH > 7	24	Significant	Oxidative degradation products	[5]
Acidic pH	24	Stable	-	[5]

Note: The data presented is a synthesis from multiple sources and serves as a comparative benchmark. Specific degradation percentages can vary based on the exact experimental conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible stability data. The following sections describe the methodologies for forced degradation studies and the analytical techniques used to quantify the degradation.

Forced Degradation (Stress Testing) Studies

Forced degradation studies are designed to accelerate the degradation of a compound to identify its likely degradation products and establish its intrinsic stability.[3]

Objective: To determine the degradation profile of Isobellidifolin under various stress conditions.

Materials:

• Isobellidifolin (pure substance)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Thermostatic oven

• Photostability chamber

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of Isobellidifolin in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 80°C for 6 hours.

  • After incubation, cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute the solution with methanol to a final concentration of 100 µg/mL for analysis.

• Alkaline Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the mixture at room temperature (25°C) for 2 hours.

  • Neutralize the solution with 0.1 M HCl.

  • Dilute the solution with methanol to a final concentration of 100 µg/mL for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Store the solution in the dark at room temperature for 24 hours.

  • Dilute the solution with methanol to a final concentration of 100 µg/mL for analysis.

• Thermal Degradation:

  • Place the solid Isobellidifolin powder in a thermostatically controlled oven at 60°C for 24 hours.

  • After exposure, dissolve the powder in methanol to prepare a 100 µg/mL solution for analysis.

• Photolytic Degradation:

  • Expose a methanolic solution of Isobellidifolin (100 µg/mL) to a UV light source (254 nm) in a photostability chamber for 24 hours.

  • A control sample should be kept in the dark for the same duration.

Stability-Indicating HPLC Method

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate and quantify the intact drug from its degradation products.[6][7]

Objective: To develop and validate an HPLC method for the quantification of Isobellidifolin and its degradation products.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Chromatographic Conditions (Example):

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

• Gradient Program: Start with 95% A and 5% B, linearly increase to 100% B over 30 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (or the λmax of Isobellidifolin)

• Injection Volume: 20 µL

Method Validation: The method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness.[6]

Mandatory Visualizations

Signaling Pathway

Xanthones, the class of phenolic compounds to which Isobellidifolin belongs, have been shown to modulate the Nrf2/ARE (Nuclear factor erythroid 2-related factor 2/Antioxidant Response Element) signaling pathway.[8][9][10] This pathway is a key regulator of cellular defense against oxidative stress.

Caption: Nrf2/ARE signaling pathway modulated by Isobellidifolin.

Experimental Workflow

The following diagram illustrates the workflow for conducting a comprehensive stability study of a phenolic compound like Isobellidifolin.

Caption: Workflow for stability testing of Isobellidifolin.

References

• 1. On the stability of the bioactive flavonoids quercetin and luteolin under oxygen-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. lume.ufrgs.br [lume.ufrgs.br]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Natural xanthones as modulators of the Nrf2/ARE signaling pathway and potential gastroprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prenylated xanthones from mangosteen (Garcinia mangostana) activate the AhR and Nrf2 pathways and protect intestinal barrier integrity in HT-29 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Isobellidifolin

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and disposal of Isobellidifolin, a xanthone compound known for its free radical scavenging and antifungal properties.[1] Adherence to these procedures is critical to ensure personnel safety and environmental protection.

I. Health and Safety Information

Isobellidifolin is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2][3] Therefore, stringent safety measures must be observed during its handling and disposal.

Hazard Identification and Precautionary Statements:

Hazard Class	Hazard Statement	Precautionary Statements
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed.	P264: Wash skin thoroughly after handling.[2] P270: Do not eat, drink or smoke when using this product.[2] P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[2] P330: Rinse mouth.[2]
Acute aquatic toxicity (Category 1)	H400: Very toxic to aquatic life.	P273: Avoid release to the environment.[2] P391: Collect spillage.[2]
Chronic aquatic toxicity (Category 1)	H410: Very toxic to aquatic life with long lasting effects.[2][3]	P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties:

Property	Value
Molecular Formula	C14H10O6
Molecular Weight	274.23 g/mol [1][2]
Appearance	Solid
Melting Point	276 - 278 °C / 528.8 - 532.4 °F[4]
Solubility	Insoluble in water[3]
Stability	Stable under recommended storage conditions.[2][4]
Storage Conditions	Store at -20°C (powder) or -80°C (in solvent). Keep container tightly sealed in a cool, well-ventilated area, away from direct sunlight and ignition sources.[2]

II. Personal Protective Equipment (PPE)

All personnel handling Isobellidifolin must use appropriate personal protective equipment to minimize exposure.

• Eye Protection: Wear safety goggles with side-shields.[2]

• Hand Protection: Use protective gloves.

• Skin and Body Protection: Wear impervious clothing.[2]

• Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or aerosols.[2]

III. Step-by-Step Disposal Protocol

The primary disposal method for Isobellidifolin and its contaminated materials is through an approved hazardous waste disposal facility.[2] Do not dispose of this chemical into drains or the environment.[2]

A. Waste Segregation and Collection:

• Identify Waste Streams: Differentiate between the following waste types:

  • Unused or expired pure Isobellidifolin.

  • Contaminated materials (e.g., pipette tips, gloves, bench paper).

  • Contaminated solutions.

• Use Designated Waste Containers:

  • For solid waste (pure compound and contaminated items), use a clearly labeled, sealable hazardous waste container.

  • For liquid waste, use a dedicated, leak-proof, and clearly labeled hazardous waste container. Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.

B. Handling and Storage of Waste:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name "Isobellidifolin," and the associated hazards (e.g., "Toxic," "Environmental Hazard").

• Storage: Store waste containers in a designated, secure, and well-ventilated area away from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.[2]

C. Accidental Release and Spill Management:

In the event of a spill, follow these procedures:

• Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated. Wear full PPE.[2]

• Containment: Prevent the spill from spreading and from entering drains or water courses.[2]

• Cleanup:

  • For solid spills: Carefully sweep or scoop the material into a designated hazardous waste container. Avoid generating dust.

  • For liquid spills: Absorb the solution with an inert, non-combustible material such as diatomite or universal binders.[2] Place the absorbent material into a sealed container for disposal.

• Decontamination: Clean the spill area and any contaminated equipment by scrubbing with alcohol.[2]

• Disposal of Cleanup Materials: All materials used for cleanup must be disposed of as hazardous waste.

D. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste management company. Provide them with the Safety Data Sheet (SDS) for Isobellidifolin to ensure proper handling and disposal in accordance with local, regional, and national regulations.[3]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Isobellidifolin.

References

• 1. Isobellidifolin|CAS 552-00-1|DC Chemicals [dcchemicals.com]
• 2. Isobellidifolin|552-00-1|MSDS [dcchemicals.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. fishersci.com [fishersci.com]

Safe Handling and Disposal of Isobellidifolin: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the proper use and disposal of Isobellidifolin, ensuring a secure laboratory environment.

I. Hazard Identification and Classification

Isobellidifolin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1] All personnel handling this compound must be thoroughly familiar with its potential hazards.

II. Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The following PPE should be worn at all times when handling Isobellidifolin:

• Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

• Hand Protection: Chemical-resistant protective gloves are essential to prevent skin contact.[1]

• Body Protection: Impervious clothing, such as a lab coat, should be worn to protect the skin.[1]

• Respiratory Protection: In areas with inadequate ventilation or when dust or aerosols may be generated, a suitable respirator must be used.[1]

III. Quantitative Data Summary

The following tables summarize key quantitative data for Isobellidifolin.

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C14H10O6
Molecular Weight	274.23 g/mol [2]
Melting Point	276 - 278 °C / 528.8 - 532.4 °F[3]

Table 2: Hazard Classifications

Classification	Hazard Statement	Precautionary Statement Codes
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed.[1]	P264, P270, P301 + P312, P330, P501[1]
Acute aquatic toxicity (Category 1)	H400: Very toxic to aquatic life.[1]	P273, P391[1]
Chronic aquatic toxicity (Category 1)	H410: Very toxic to aquatic life with long lasting effects.[1]	P273, P391, P501[1]

IV. Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is crucial for the safe handling and storage of Isobellidifolin.

A. Handling Procedures:

• Ventilation: Always handle Isobellidifolin in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink, or smoke in areas where Isobellidifolin is handled.[1]

• Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

B. Storage Procedures:

• Container: Keep the container tightly sealed to prevent contamination and leakage.[1]

• Temperature: Store the compound in a cool, well-ventilated area.[1] For long-term stability, store Isobellidifolin powder at -20°C and solutions in solvent at -80°C.[1]

• Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.[1]

• Light and Heat: Protect from direct sunlight and sources of ignition.[1]

V. Emergency Procedures

In the event of an emergency, follow these procedures immediately.

A. Accidental Release Measures:

• Evacuate: Evacuate personnel from the affected area.[1]

• Ventilate: Ensure adequate ventilation.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the product to enter drains or water courses.[1]

• Cleanup: Absorb spills with a finely-powdered liquid-binding material such as diatomite or universal binders. Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Disposal: Collect all contaminated materials in a sealed container for disposal according to regulations.[1]

B. First Aid Measures:

• Eye Contact: Immediately flush eyes with large amounts of water, separating the eyelids with fingers. Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]

• Skin Contact: Rinse the skin thoroughly with large amounts of water. Remove contaminated clothing and shoes and seek medical advice.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: If swallowed, rinse the mouth with water. Call a poison center or doctor if you feel unwell.[1]

VI. Disposal Plan

All waste containing Isobellidifolin must be treated as hazardous waste.

• Waste Collection: Collect waste material in a clearly labeled, sealed container.

• Regulatory Compliance: Dispose of the substance and its container at an approved waste disposal plant in accordance with all prevailing country, federal, state, and local regulations.[1]

• Environmental Protection: Prevent the release of Isobellidifolin into the environment.[1]

VII. Workflow for Safe Handling of Isobellidifolin

The following diagram illustrates the standard operating procedure for the safe handling of Isobellidifolin from receipt to disposal.

Caption: Workflow for the safe handling and disposal of Isobellidifolin.

References

• 1. Isobellidifolin|552-00-1|MSDS [dcchemicals.com]
• 2. Isobellidifolin|CAS 552-00-1|DC Chemicals [dcchemicals.com]
• 3. fishersci.com [fishersci.com]